2-Acetyl-5-chlorothiophene

• CAS: 6310-09-4

Core Science & Biosynthesis

2-Acetyl-5-chlorothiophene chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-Acetyl-5-chlorothiophene

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties, spectroscopic data, and reactivity of 2-Acetyl-5-chlorothiophene (CAS No: 6310-09-4).[1][2][3][4] As a pivotal intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, a thorough understanding of its chemical behavior is essential for researchers, scientists, and professionals in drug development.[1] This document summarizes quantitative data in structured tables, presents detailed experimental protocols for its synthesis and key reactions, and utilizes visualizations to illustrate reaction pathways and logical relationships.

Chemical and Physical Properties

2-Acetyl-5-chlorothiophene is an organic compound featuring a five-membered aromatic thiophene (B33073) ring substituted with an acetyl group at the 2-position and a chlorine atom at the 5-position.[1] These substitutions significantly influence its physical properties and chemical reactivity.[1] It typically appears as a white to light yellow or orange crystalline powder or solid, though it has also been described as a yellow to brown liquid with a distinct odor.[1][5][6] It exhibits good solubility in common organic solvents like ethanol (B145695) and ether but has limited solubility in water.[1]

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Acetyl-5-chlorothiophene

Property	Value	Source(s)
CAS Number	6310-09-4	[3]
Molecular Formula	C₆H₅ClOS	[1][3]
Molecular Weight	160.62 g/mol	[3]
Appearance	White to light yellow/orange powder or crystals	[5][6]
Melting Point	45-49 °C	[2][4][7]
Boiling Point	117-118 °C @ 17 mmHg; 233.3 °C @ 760 mmHg	[2][4][7]
Density	~1.3 g/cm³	[2]
IUPAC Name	1-(5-chlorothiophen-2-yl)ethanone	[3]
SMILES	CC(=O)c1ccc(Cl)s1	[3][7]
InChIKey	HTZGPEHWQCRXGZ-UHFFFAOYSA-N	[1][3][7]

Spectroscopic Data

The structure of 2-Acetyl-5-chlorothiophene has been characterized using various spectroscopic techniques, including Fourier-transform infrared (FT-IR), Raman, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

• Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for the carbonyl (C=O) stretching of the acetyl group.[3][6]

• NMR Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are available, providing detailed information about the hydrogen and carbon environments in the molecule.[7]

• Mass Spectrometry (MS): The electron ionization mass spectrum shows a molecular ion peak corresponding to its molecular weight, along with characteristic fragmentation patterns.[3][6] The top three peaks in the mass spectrum are observed at m/z values of 145, 43, and 160.[6]

Chemical Reactivity and Applications

The reactivity of the 2-Acetyl-5-chlorothiophene core is dictated by the interplay between the electron-rich thiophene ring and the electron-withdrawing effects of the acetyl and chloro substituents.[1]

Electrophilic Aromatic Substitution

The acetyl group deactivates the thiophene ring towards electrophilic aromatic substitution (EAS), making reactions require harsher conditions compared to unsubstituted thiophene.[4] The acetyl group primarily directs incoming electrophiles to the 4-position, as the 5-position is already substituted.

Oxidation of the Acetyl Group

The acetyl group can be oxidized to a carboxylic acid, yielding 5-chlorothiophene-2-carboxylic acid. This transformation is crucial as 5-chlorothiophene-2-carboxylic acid is a key intermediate in the synthesis of the anticoagulant drug Rivaroxaban.[8][9] This oxidation is commonly achieved via the haloform reaction or by using other oxidizing agents like sodium chlorite (B76162).[8][10]

Other Applications

Beyond its role in pharmaceutical synthesis, 2-Acetyl-5-chlorothiophene serves as a versatile building block for:

• Agrochemicals: It is explored for its potential as a pesticide or herbicide.

• Material Science: Its structure is useful in the development of conductive polymers and organic electronics.

• Flavor and Fragrance: It finds application in creating unique flavoring agents and fragrances.

Caption: Key chemical transformations of 2-Acetyl-5-chlorothiophene.

Experimental Protocols

Detailed methodologies for the synthesis and key reactions of 2-Acetyl-5-chlorothiophene are critical for its application in research and development.

Synthesis via Friedel-Crafts Acylation of 2-Chlorothiophene (B1346680)

2-Acetyl-5-chlorothiophene is commonly synthesized via the Friedel-Crafts acylation of 2-chlorothiophene. Two prevalent methods are described below.

Method A: Using Acetic Anhydride (B1165640) and Phosphoric Acid

• Reactants: 2-chlorothiophene, acetic anhydride, catalytic amount of phosphoric acid.[8]

• Procedure:

  • To a reaction vessel, add 2-chlorothiophene (10g), ethylene (B1197577) dichloride (30g), acetic anhydride (17g), and a catalytic amount of phosphoric acid.[8]

  • Heat the mixture to reflux and maintain for 4 hours.[8]

  • After the reaction is complete, cool the mixture to room temperature.[8]

  • Add water (30g) and neutralize the pH with a liquid caustic soda solution.[8]

  • Separate the organic layer and concentrate it under reduced pressure to yield the product. A yield of 97% has been reported for this step.[8]

Method B: Using Acetyl Chloride and Aluminum Trichloride (B1173362)

• Reactants: 2-chlorothiophene, acetyl chloride, aluminum trichloride (catalyst).[11]

• Procedure:

  • This method involves the reaction of 2-chlorothiophene with acetyl chloride using aluminum trichloride as the Lewis acid catalyst.[11]

  • The reaction proceeds via an electrophilic aromatic substitution mechanism where an acylium ion is generated, which then attacks the thiophene ring.[2]

  • A stoichiometric amount of AlCl₃ is typically required because the resulting ketone product forms a complex with the catalyst.[1]

  • The reaction is worked up with an aqueous acid to decompose the complex and isolate the final product. A yield of 91% has been reported.[11]

Caption: Generalized workflow for the synthesis of 2-Acetyl-5-chlorothiophene.

Oxidation to 5-Chlorothiophene-2-carboxylic acid

This protocol describes the conversion of 2-Acetyl-5-chlorothiophene to its corresponding carboxylic acid, a valuable pharmaceutical intermediate.

• Reactants: 2-Acetyl-5-chlorothiophene, sodium chlorite (NaClO₂), potassium dihydrogen phosphate (B84403) (KH₂PO₄) buffer, acetone (B3395972) (solvent).[8][12]

• Procedure:

  • Dissolve the starting material, 5-chloro-2-acetylthiophene, in acetone.[12]

  • Cool the reaction mixture to 0-10 °C.[12]

  • Add an aqueous solution of potassium dihydrogen phosphate to act as a pH buffer.[12]

  • Slowly add an aqueous solution of sodium chlorite dropwise to the reaction system.[12]

  • Allow the oxidation to proceed at a controlled temperature of 20-30 °C.[12]

  • Upon completion of the reaction, isolate the 5-chlorothiophene-2-carboxylic acid from the reaction system.[12]

Conclusion

2-Acetyl-5-chlorothiophene is a compound of significant interest due to its role as a versatile intermediate in organic synthesis. Its chemical properties, governed by the substituted thiophene ring, allow for a range of transformations, most notably its oxidation to 5-chlorothiophene-2-carboxylic acid, a key component in the synthesis of Rivaroxaban.[8][9] The synthetic routes to 2-Acetyl-5-chlorothiophene are well-established, relying on classical Friedel-Crafts acylation chemistry. This guide has consolidated the core technical information on its properties, reactivity, and handling, providing a valuable resource for professionals in the chemical and pharmaceutical sciences.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. 2-Acetyl-5-chlorothiophene [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. Friedel-Crafts Reactions | NROChemistry [nrochemistry.com]
• 6. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-ACETYL-5-CHLOROTHIOPHENE(6310-09-4) 1H NMR spectrum [chemicalbook.com]
• 8. 5-Chlorothiophene-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 9. A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. CN105085469A - Preparation method of 5-chlorothienyl-2-carboxylic acid - Google Patents [patents.google.com]

An In-depth Technical Guide to 2-Acetyl-5-chlorothiophene (CAS: 6310-09-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyl-5-chlorothiophene, with the CAS number 6310-09-4, is a halogenated heterocyclic ketone.[1] It serves as a crucial building block in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1][2] Its thiophene (B33073) core, substituted with an acetyl group and a chlorine atom, provides a versatile scaffold for the synthesis of more complex molecules. This guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis, spectral data, and its applications in drug development, including its role as an intermediate in the synthesis of the anticoagulant drug Rivaroxaban.

Physicochemical Properties

2-Acetyl-5-chlorothiophene is a solid at room temperature, appearing as a white to light yellow or orange powder or crystalline substance.[3] It is soluble in common organic solvents but has limited solubility in water.[1]

Property	Value	Source(s)
CAS Number	6310-09-4	[4][5][6][7]
Molecular Formula	C₆H₅ClOS	[5][6]
Molecular Weight	160.62 g/mol	[5][6]
IUPAC Name	1-(5-chlorothiophen-2-yl)ethanone	[8][9]
Synonyms	5-Chloro-2-thienyl methyl ketone, 2-Chloro-5-acetylthiophene	[1][6][8][9]
Appearance	White to light yellow to light orange powder/crystal	[3]
Melting Point	46-49 °C	[4][10]
Boiling Point	117-118 °C at 17 mmHg	[4][10]
SMILES	CC(=O)c1ccc(Cl)s1	[4]
InChI Key	HTZGPEHWQCRXGZ-UHFFFAOYSA-N	[4]

Synthesis of 2-Acetyl-5-chlorothiophene

The most common method for the synthesis of 2-Acetyl-5-chlorothiophene is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680).[11] This electrophilic aromatic substitution reaction utilizes an acylating agent, typically acetyl chloride or acetic anhydride (B1165640), in the presence of a Lewis acid catalyst.

Experimental Protocol: Friedel-Crafts Acylation using Acetic Anhydride and Phosphoric Acid

This protocol is adapted from a method described for the acylation of thiophene and is applicable for the synthesis of 2-Acetyl-5-chlorothiophene.

Materials:

• 2-Chlorothiophene

• Acetic Anhydride

• 85% Phosphoric Acid

• Dichloroethane (solvent)

• 5% Sodium Carbonate Solution

• Anhydrous Sodium Sulfate

• Water

Procedure:

• In a reaction vessel, add 2-chlorothiophene, dichloroethane, and acetic anhydride in a weight ratio of 10:30:17.[4]

• Add a catalytic amount of 85% phosphoric acid to the mixture.

• Heat the mixture to reflux and maintain for 4 hours.[4]

• After the reaction is complete, cool the mixture to room temperature.

• Add water to the reaction mixture and neutralize it with a 5% sodium carbonate solution.

• Separate the organic layer.

• Wash the organic layer with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• The crude 2-Acetyl-5-chlorothiophene can be further purified by distillation or recrystallization.

A reported synthesis using this method yielded 13.1g of 2-Acetyl-5-chlorothiophene from 10g of 2-chlorothiophene, which corresponds to a yield of 97%.[4]

Synthesis workflow for 2-Acetyl-5-chlorothiophene.

Spectral Data

The structure of 2-Acetyl-5-chlorothiophene has been confirmed by various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	¹³C NMR
A ¹H NMR spectrum is available for this compound.	A ¹³C NMR spectrum has been recorded.[8]

Note: Detailed peak assignments and coupling constants can be found in specialized databases and literature.

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Assignment
~1650-1680	C=O (ketone) stretching
~3100	C-H (aromatic) stretching
~1400-1500	C=C (aromatic ring) stretching
~700-850	C-Cl stretching

Note: The exact peak positions may vary depending on the sampling method.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 2-Acetyl-5-chlorothiophene shows a molecular ion peak and characteristic fragmentation patterns.

m/z	Assignment
160/162	[M]⁺ (Molecular ion peak, showing isotopic pattern for Chlorine)
145/147	[M - CH₃]⁺
43	[CH₃CO]⁺

The fragmentation of the 2-chlorothiophene molecular cation has been studied, indicating that thiophene ring fragmentation can be initiated by H/Cl atom migration followed by ring opening.[12][13]

Applications in Drug Development

2-Acetyl-5-chlorothiophene is a valuable intermediate in the synthesis of various biologically active compounds.

Intermediate in the Synthesis of Rivaroxaban

Rivaroxaban is an orally active direct factor Xa inhibitor used as an anticoagulant. 2-Acetyl-5-chlorothiophene is a precursor to 5-chlorothiophene-2-carboxylic acid, a key building block for the synthesis of Rivaroxaban.[3][7][14][15]

The synthetic route involves the oxidation of the acetyl group of 2-Acetyl-5-chlorothiophene to a carboxylic acid, followed by conversion to the corresponding acyl chloride. This acyl chloride is then coupled with the amine-containing side chain to form Rivaroxaban.

Role of 2-Acetyl-5-chlorothiophene in Rivaroxaban synthesis.

Other Potential Applications

• Anti-inflammatory and Analgesic Drugs: The compound serves as an intermediate in the development of anti-inflammatory and analgesic agents.[2]

• Antimicrobial Agents: It has been explored for its potential in developing antimicrobial compounds.[2]

• Anticancer Agents: Chalcones derived from 2-acetyl-5-chlorothiophene have been synthesized and investigated for their anticancer properties, potentially through a p53-targeted pathway.[16]

• Synaptogyrin-1 Activators: One supplier lists 2-Acetyl-5-chlorothiophene as a Synaptogyrin-1 activator, although further research is needed to substantiate this claim and its implications.[6]

Safety and Handling

2-Acetyl-5-chlorothiophene is a hazardous substance and should be handled with appropriate safety precautions.

• Hazards: It is fatal if swallowed and causes serious eye irritation.[17] It may also be harmful in contact with skin or if inhaled.

• Precautions: Wear personal protective equipment, including gloves, eye protection, and a dust mask.[4] Handle in a well-ventilated area.[17] Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

Always consult the Safety Data Sheet (SDS) before handling this chemical.

Conclusion

2-Acetyl-5-chlorothiophene is a key chemical intermediate with significant applications in the pharmaceutical industry, most notably in the synthesis of the blockbuster anticoagulant Rivaroxaban. Its versatile reactivity makes it a valuable starting material for the synthesis of a wide range of other biologically active molecules. A thorough understanding of its properties, synthesis, and handling is essential for researchers and drug development professionals working with this compound.

References

• 1. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Rivaroxaban synthesis - chemicalbook [chemicalbook.com]
• 4. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. scbt.com [scbt.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Acetyl-5-chlorothiophene [webbook.nist.gov]
• 10. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. Ground-state dissociation pathways for the molecular cation of 2-chlorothiophene: A time-of-flight mass spectrometry and computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride - Google Patents [patents.google.com]
• 16. Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway - Arabian Journal of Chemistry [arabjchem.org]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to 2-Acetyl-5-chlorothiophene: Synthesis, Properties, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Acetyl-5-chlorothiophene, a key heterocyclic building block in organic synthesis, with a particular focus on its role in pharmaceutical development. This document details its molecular structure, physicochemical properties, and provides an in-depth experimental protocol for its synthesis via Friedel-Crafts acylation. Furthermore, this guide elucidates its critical application as a precursor in the synthesis of the anticoagulant drug Rivaroxaban and details the mechanism of action of this blockbuster therapeutic. All quantitative data is presented in structured tables, and key processes are visualized through detailed diagrams to facilitate understanding and practical application in a research and development setting.

Molecular Structure and Properties

2-Acetyl-5-chlorothiophene, with the IUPAC name 1-(5-chlorothiophen-2-yl)ethanone, is an organosulfur compound characterized by a thiophene (B33073) ring substituted with an acetyl group at the 2-position and a chlorine atom at the 5-position.[1][2] This substitution pattern imparts specific reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex chemical entities.

The presence of the electron-withdrawing acetyl and chloro groups on the thiophene ring influences its chemical behavior, particularly in electrophilic substitution reactions.[2] The molecule typically appears as a white to light yellow crystalline powder or solid.[3]

Chemical Identifiers and Physicochemical Properties

A summary of the key identifiers and physicochemical properties of 2-Acetyl-5-chlorothiophene is provided in the table below for easy reference.

Property	Value	Reference(s)
IUPAC Name	1-(5-chlorothiophen-2-yl)ethanone	[4]
Synonyms	2-Acetyl-5-chlorothiophene, 5-Chloro-2-acetylthiophene	[1][2]
CAS Number	6310-09-4	[2]
Molecular Formula	C₆H₅ClOS	[4]
Molecular Weight	160.62 g/mol	[1]
Appearance	White to light yellow crystalline powder or solid	[3][4]
Melting Point	46-49 °C	[5][6]
Boiling Point	117-118 °C at 17 mmHg	[5][6]
SMILES	CC(=O)c1ccc(Cl)s1	[6]
InChI Key	HTZGPEHWQCRXGZ-UHFFFAOYSA-N	[1][4]

Synthesis of 2-Acetyl-5-chlorothiophene: Friedel-Crafts Acylation

The most common and efficient method for the synthesis of 2-Acetyl-5-chlorothiophene is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680).[6][7] This electrophilic aromatic substitution reaction involves the introduction of an acetyl group onto the thiophene ring using an acylating agent, such as acetyl chloride or acetic anhydride (B1165640), in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[6][8]

Caption: Friedel-Crafts acylation of 2-chlorothiophene.

Detailed Experimental Protocol

This protocol is a synthesized procedure based on common laboratory practices for Friedel-Crafts acylation.[3][6][8]

Materials:

• 2-Chlorothiophene

• Acetic anhydride

• Phosphoric acid (catalytic amount)

• 1,2-Dichloroethane (B1671644) (solvent)

• Water

• Sodium hydroxide (B78521) solution (for neutralization)

• Anhydrous magnesium sulfate (B86663) (for drying)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add 2-chlorothiophene (e.g., 10g) and 1,2-dichloroethane (e.g., 30g).

• Addition of Reagents: To this solution, add acetic anhydride (e.g., 17g) and a catalytic amount of phosphoric acid.

• Reaction: Heat the mixture to reflux and maintain this temperature for approximately 4 hours, with continuous stirring.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully add water (e.g., 30g) to the reaction mixture.

• Neutralization: Neutralize the mixture to a pH of 7 using a sodium hydroxide solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter to remove the drying agent and then remove the solvent by rotary evaporation under reduced pressure.

• Purification: The resulting crude product, 5-chloro-2-acetylthiophene, can be further purified by recrystallization or distillation under reduced pressure to yield the final product. A yield of approximately 97% has been reported for this step.[3]

Application in Drug Development: Synthesis of Rivaroxaban

2-Acetyl-5-chlorothiophene is a crucial intermediate in the synthesis of Rivaroxaban (Xarelto®), a widely prescribed oral anticoagulant.[9][10] The synthesis of Rivaroxaban involves the conversion of 2-Acetyl-5-chlorothiophene to 5-chlorothiophene-2-carboxylic acid, which is then coupled with the oxazolidinone core of the drug.[3][9]

Caption: Role of 2-Acetyl-5-chlorothiophene in Rivaroxaban synthesis.

Mechanism of Action of Rivaroxaban

Rivaroxaban is a direct inhibitor of Factor Xa (FXa), a critical enzyme in the coagulation cascade.[2][4] By selectively and reversibly binding to both free and clot-bound FXa, Rivaroxaban blocks the conversion of prothrombin to thrombin.[11] This inhibition of thrombin generation ultimately prevents the formation of fibrin (B1330869) clots.[4]

Caption: Mechanism of action of Rivaroxaban in the coagulation cascade.

Spectroscopic Data

The structural confirmation of 2-Acetyl-5-chlorothiophene is typically achieved through various spectroscopic methods. While detailed spectral assignments require access to raw data, the following table summarizes the types of spectroscopic information available for this compound.

Spectroscopic Technique	Observation	Reference(s)
¹H NMR	Spectral data is available and provides information on the proton environments in the molecule.	[12]
¹³C NMR	Spectral data is available, confirming the carbon framework of the compound.	[12]
Infrared (IR) Spectroscopy	IR spectra show characteristic absorption bands for the carbonyl group and the thiophene ring.	[12]
Mass Spectrometry (MS)	The mass spectrum confirms the molecular weight of the compound.	[13]

Conclusion

2-Acetyl-5-chlorothiophene is a versatile and valuable intermediate in organic synthesis, with significant applications in the pharmaceutical industry. Its straightforward synthesis via Friedel-Crafts acylation and its crucial role as a building block for the anticoagulant Rivaroxaban highlight its importance. This guide provides essential technical information for researchers and drug development professionals, facilitating its synthesis, characterization, and application in the development of novel therapeutics. The provided experimental protocols and visual diagrams serve as practical tools for laboratory work and a deeper understanding of the underlying chemical and biological processes.

References

• 1. droracle.ai [droracle.ai]
• 2. droracle.ai [droracle.ai]
• 3. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 4. What is the mechanism of Rivaroxaban? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. hopemaxchem.com [hopemaxchem.com]
• 8. websites.umich.edu [websites.umich.edu]
• 9. A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Review on Synthetic Approaches toward Rivaroxaban (Xarelto), an Anticoagulant Drug [ouci.dntb.gov.ua]
• 11. Clinical Pharmacokinetic and Pharmacodynamic Profile of Rivaroxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 2-Acetyl-5-chlorothiophene [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of 2-Acetyl-5-chlorothiophene from 2-Chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of 2-acetyl-5-chlorothiophene, a valuable intermediate in the pharmaceutical and agrochemical industries. The primary focus of this document is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680), detailing various established methodologies, experimental protocols, and quantitative data to facilitate reproducible and efficient synthesis.

Introduction

2-Acetyl-5-chlorothiophene is a key building block in the synthesis of numerous active pharmaceutical ingredients (APIs) and other specialty chemicals. Its preparation from 2-chlorothiophene is a classic example of electrophilic aromatic substitution. The most common and industrially relevant method for this transformation is the Friedel-Crafts acylation, which involves the introduction of an acetyl group onto the thiophene (B33073) ring.[1][2][3] This guide will explore different catalytic systems and reaction conditions to provide researchers with a thorough understanding of the available synthetic routes.

Synthetic Methodologies

The synthesis of 2-acetyl-5-chlorothiophene from 2-chlorothiophene is predominantly achieved through Friedel-Crafts acylation.[4] This reaction can be carried out using different acylating agents and catalysts, each with its own advantages and disadvantages in terms of yield, cost, and environmental impact.

The core reaction is the electrophilic substitution at the 5-position of the 2-chlorothiophene ring, which is activated towards electrophilic attack. The choice of catalyst is crucial in activating the acylating agent to form a highly electrophilic acylium ion.[4]

Diagram of the General Reaction

Caption: General scheme for the synthesis of 2-acetyl-5-chlorothiophene.

Comparative Data of Synthetic Methods

The following table summarizes quantitative data from various reported methods for the synthesis of 2-acetyl-5-chlorothiophene. This allows for a direct comparison of the efficiency and conditions of each approach.

Acylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Acetyl Chloride	Aluminum Trichloride (B1173362) (AlCl₃)	-	-	-	91	[5]
Acetic Anhydride	Phosphoric Acid (H₃PO₄)	Ethylene (B1197577) Dichloride	Reflux	4	97	[6]
Acetic Anhydride	Activated White Clay	None	45-55	72	-	[7]
Acetic Anhydride	Hβ Zeolite	None	60	2	>99	[8]

Note: A dash (-) indicates that the specific data point was not provided in the cited source. The yield for the activated white clay method was not explicitly stated in the available abstract.

Experimental Protocols

This section provides detailed experimental procedures for the synthesis of 2-acetyl-5-chlorothiophene using different catalytic systems.

Method 1: Aluminum Trichloride Catalyzed Acylation with Acetyl Chloride

This method is a classic Friedel-Crafts acylation that offers a high yield.[5]

Materials:

• 2-Chlorothiophene

• Acetyl Chloride

• Aluminum Trichloride (AlCl₃)

Procedure:

• To a reaction vessel, add 2-chlorothiophene as the starting material.

• Introduce acetyl chloride as the acetylation reagent.

• Carefully add aluminum trichloride as the catalyst. The reaction is exothermic and should be controlled.

• Stir the reaction mixture until completion. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched, typically with ice water.

• The product is then extracted with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• The organic layer is washed, dried, and the solvent is removed under reduced pressure.

• The crude product is purified, for example by distillation or recrystallization, to yield 2-acetyl-5-chlorothiophene.

Method 2: Phosphoric Acid Catalyzed Acylation with Acetic Anhydride

This method utilizes a protic acid catalyst and is reported to have a very high yield.[6]

Materials:

• 2-Chlorothiophene (10g)

• Ethylene Dichloride (30g)

• Acetic Anhydride (17g)

• Phosphoric Acid (catalytic amount)

• Aqueous Sodium Hydroxide solution

Procedure:

• In a reaction flask, add 10g of 2-chlorothiophene, 30g of ethylene dichloride, and 17g of acetic anhydride.[6]

• Add a catalytic amount of phosphoric acid.[6]

• Heat the mixture to reflux and maintain for 4 hours.[6]

• After the insulation period, cool the reaction mixture to room temperature.[6]

• Add 30g of water and neutralize the pH with a liquid caustic soda solution.[6]

• Separate the organic layer and concentrate it under reduced pressure to obtain 2-acetyl-5-chlorothiophene.[6]

Method 3: Activated White Clay Catalyzed Acylation with Acetic Anhydride

This procedure offers a solvent-free approach using a solid acid catalyst.[7]

Materials:

• Activated White Clay (5.9g)

• Acetic Anhydride (25.5g, 0.25 mol)

• 2-Chlorothiophene (29.6g, 0.25 mol)

Procedure:

• In a 100 mL four-necked flask equipped with a stirrer, condenser, thermometer, and dropping funnel, add 5.9 g of activated white clay followed by 25.5 g of acetic anhydride.[7]

• Maintain the reaction system temperature between 45 °C and 55 °C.[7]

• Slowly add 29.6 g of 2-chlorothiophene dropwise over 1 hour within this temperature range.[7]

• After the addition is complete, continue stirring the reaction at 50 °C for 72 hours.[7]

• Once the reaction is complete, filter off the activated white clay to obtain a dark brown filtrate.[7]

• Remove unreacted 2-chlorothiophene, acetic anhydride, and the acetic acid by-product from the filtrate by distillation to yield 2-acetyl-5-chlorothiophene.[7]

Reaction Mechanism and Workflow Visualization

Friedel-Crafts Acylation Mechanism

The synthesis proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid catalyst activates the acylating agent to form a highly electrophilic acylium ion, which is then attacked by the electron-rich thiophene ring.

Caption: Mechanism of Friedel-Crafts Acylation of 2-chlorothiophene.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-acetyl-5-chlorothiophene.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. hopemaxchem.com [hopemaxchem.com]
• 4. 2-Acetyl-3-chlorothiophene | 89581-82-8 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 7. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]
• 8. tsijournals.com [tsijournals.com]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 2-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the electrophilic substitution reactions of 2-acetyl-5-chlorothiophene, a key heterocyclic building block in medicinal chemistry and materials science. The interplay of the electron-withdrawing acetyl group and the deactivating, yet ortho-, para-directing chloro substituent on the thiophene (B33073) ring governs the regioselectivity and reactivity of this substrate. This document details the theoretical background, experimental protocols, and quantitative data for various electrophilic substitution reactions, including nitration, halogenation, sulfonation, and Friedel-Crafts reactions. The information presented herein is intended to serve as a valuable resource for researchers engaged in the synthesis and functionalization of thiophene-based compounds.

Introduction: Reactivity and Regioselectivity

Thiophene is an electron-rich five-membered aromatic heterocycle that readily undergoes electrophilic substitution reactions.[1] However, the presence of substituents significantly influences the reactivity of the thiophene ring and directs the position of substitution. In the case of 2-acetyl-5-chlorothiophene, two key substituents dictate its behavior in electrophilic aromatic substitution:

• 2-Acetyl Group: The acetyl group is a strong electron-withdrawing group, which deactivates the thiophene ring towards electrophilic attack. In benzene (B151609) chemistry, an acetyl group is a meta-director. On the thiophene ring, it primarily directs incoming electrophiles to the 4- and 5-positions.[1]

• 5-Chloro Group: The chlorine atom is a deactivating substituent due to its inductive electron-withdrawing effect, but it is also an ortho-, para-director due to the resonance effect of its lone pairs.

The combined influence of these two groups on 2-acetyl-5-chlorothiophene leads to a deactivated ring system. With the 5-position occupied by chlorine, electrophilic substitution is anticipated to occur at either the 3- or 4-position. The acetyl group's deactivating nature makes the adjacent 3-position less favorable for substitution, suggesting that the 4-position might be preferred. However, experimental evidence, particularly from nitration studies, demonstrates that substitution occurs at the 3-position.[2] This indicates a complex interplay of electronic and steric effects.

Electrophilic Substitution Reactions: A Detailed Analysis

This section provides a detailed examination of various electrophilic substitution reactions carried out on 2-acetyl-5-chlorothiophene, including quantitative data and experimental protocols where available.

Nitration

The introduction of a nitro group onto the 2-acetyl-5-chlorothiophene core is a crucial transformation for the synthesis of various biologically active molecules.

Reaction Scheme:

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

physical properties of 2-Acetyl-5-chlorothiophene (melting point, boiling point)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-Acetyl-5-chlorothiophene, a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals. This document outlines its melting and boiling points, details the standard methodologies for their determination, and presents a logical workflow for the physical and chemical characterization of such compounds.

Core Physical Properties

2-Acetyl-5-chlorothiophene is typically a white to light yellow crystalline solid at room temperature. Its key physical properties, the melting and boiling points, are summarized below. These values are critical for its identification, purity assessment, and the design of synthetic and purification protocols.

Data Summary

The following table consolidates the reported melting and boiling points for 2-Acetyl-5-chlorothiophene from various chemical suppliers and databases. The variation in reported melting point ranges can be attributed to differences in sample purity and the specific methodology used for determination. The boiling point is consistently reported at a reduced pressure.

Physical Property	Reported Value(s)
Melting Point	38 - 49 °C
45 - 48 °C[1]
46 - 49 °C (literature value)[2][3][4][5]
44.0 - 48.0 °C[6][7]
38 - 40 °C[8][9]
46 °C[10]
Boiling Point	117 - 118 °C at 17 mmHg
118 °C at 17 mmHg[1][10]
117 - 118 °C at 17 mmHg (literature value)[2][3][4]
242 - 243 °C (at atmospheric pressure)[8][9]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 2-Acetyl-5-chlorothiophene are not extensively published in peer-reviewed literature, standard laboratory methods for crystalline organic solids are applicable. The most common techniques are the capillary melting point determination and vacuum distillation for the boiling point.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to depress the melting point and broaden the melting range. The capillary method is a standard technique for this determination.

Methodology:

• Sample Preparation: A small amount of the dry, crystalline 2-Acetyl-5-chlorothiophene is finely powdered and packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically consists of a heated metal block or an oil bath, and a calibrated thermometer or an electronic temperature sensor.

• Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point. For an accurate measurement, the determination is repeated with a fresh sample, with the temperature raised slowly (1-2 °C per minute) as it approaches the expected melting point.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the initial melting point, and the temperature at which the entire sample becomes liquid is the final melting point. This range is reported as the melting point.

Boiling Point Determination (Vacuum Distillation)

For compounds that may decompose at their atmospheric boiling point, or for which the boiling point is very high, determination under reduced pressure (vacuum distillation) is the preferred method.

Methodology:

• Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a condenser, a receiving flask, and a thermometer. The system is connected to a vacuum source.

• Sample Introduction: The 2-Acetyl-5-chlorothiophene sample is placed in the distillation flask along with boiling chips or a magnetic stirrer to ensure smooth boiling.

• Pressure Reduction: The pressure inside the apparatus is carefully reduced to the desired level (e.g., 17 mmHg) and held constant.

• Heating: The sample is gradually heated.

• Data Recording: The temperature at which the liquid boils and its vapor condenses on the thermometer bulb is recorded as the boiling point at that specific pressure.

Characterization Workflow

The following diagram illustrates a general workflow for the physical and chemical characterization of a synthesized compound like 2-Acetyl-5-chlorothiophene. This logical progression ensures a thorough analysis of a new chemical entity.

References

• 1. store.astm.org [store.astm.org]
• 2. thinksrs.com [thinksrs.com]
• 3. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]
• 4. 2-ACETYL-5-CHLOROTHIOPHENE CAS#: 6310-09-4 [m.chemicalbook.com]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. A11850.09 [thermofisher.com]
• 8. cdn.juniata.edu [cdn.juniata.edu]
• 9. quinoline-thiophene.com [quinoline-thiophene.com]
• 10. SSERC | Melting point determination [sserc.org.uk]

A Comprehensive Technical Guide to the Solubility of 2-Acetyl-5-chlorothiophene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyl-5-chlorothiophene is a key intermediate in the synthesis of a variety of pharmaceutical and agrochemical compounds.[1] A thorough understanding of its solubility in organic solvents is crucial for optimizing reaction conditions, developing purification strategies, and formulating final products. This technical guide provides a summary of the available qualitative solubility data for 2-Acetyl-5-chlorothiophene, a detailed experimental protocol for the quantitative determination of its solubility, and visualizations of relevant experimental workflows.

Data Presentation: Solubility of 2-Acetyl-5-chlorothiophene

Solvent Class	Solvent Name	Chemical Formula	Solubility
Alcohols	Ethanol	C₂H₅OH	Soluble[3][4]
Ethers	Diethyl Ether	(C₂H₅)₂O	Soluble[3]
Chlorinated Solvents	Dichloromethane	CH₂Cl₂	Soluble[4]
Aqueous	Water	H₂O	Insoluble[1][2][4]

Experimental Protocols: Determination of Solubility

Given the absence of comprehensive quantitative data, researchers will likely need to determine the solubility of 2-Acetyl-5-chlorothiophene in specific solvents of interest. The following is a detailed methodology for the widely accepted equilibrium shake-flask method.

Protocol: Equilibrium Shake-Flask Method for Solubility Determination

1. Materials and Equipment:

• 2-Acetyl-5-chlorothiophene (solid)

• Solvent of interest

• Analytical balance

• Thermostatic shaker bath

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Glass vials with screw caps

2. Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2-Acetyl-5-chlorothiophene to a series of glass vials. The presence of undissolved solid is essential to ensure that equilibrium is reached.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Securely cap the vials and place them in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the vials for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium. The concentration of the dissolved solid should not change over the final 24 hours of this period.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean, dry vial to remove any undissolved microparticles.

  • Accurately dilute the filtered sample with the solvent to a concentration within the linear range of the analytical method (HPLC or GC).

• Analysis:

  • Prepare a series of standard solutions of 2-Acetyl-5-chlorothiophene of known concentrations in the solvent of interest.

  • Analyze the standard solutions and the diluted sample solution using a validated HPLC or GC method.

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the concentration of the standard solutions.

  • Determine the concentration of 2-Acetyl-5-chlorothiophene in the diluted sample from the calibration curve.

  • Calculate the solubility of 2-Acetyl-5-chlorothiophene in the original saturated solution, taking into account the dilution factor. Express the solubility in appropriate units (e.g., mg/mL, mol/L).

Mandatory Visualizations

Logical Relationships and Experimental Workflows

The following diagrams illustrate common experimental workflows involving 2-Acetyl-5-chlorothiophene.

Caption: Workflow for Determining the Solubility of 2-Acetyl-5-chlorothiophene.

Caption: General Synthesis Workflow for 2-Acetyl-5-chlorothiophene.

References

• 1. Page loading... [guidechem.com]
• 2. chem.ws [chem.ws]
• 3. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 4. quinoline-thiophene.com [quinoline-thiophene.com]

An In-depth Technical Guide to 1-(5-chlorothiophen-2-yl)ethanone

This technical guide provides a comprehensive overview of 1-(5-chlorothiophen-2-yl)ethanone, a significant intermediate in the fields of pharmaceutical and agrochemical research. The document details its chemical identity, physicochemical properties, synthesis protocols, and key reactions, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity

• IUPAC Name: 1-(5-chlorothiophen-2-yl)ethanone[1][2]

• Common Name: 2-Acetyl-5-chlorothiophene

• CAS Number: 6310-09-4[1]

Synonyms: [1][2][3]

• 1-(5-Chloro-2-thienyl)ethanone

• 5-Acetyl-2-chlorothiophene

• 5-Chloro-2-acetylthiophene

• 5-Chloro-2-thienyl methyl ketone

• Ketone, 5-chloro-2-thienyl methyl

• NSC 43020

Physicochemical and Spectral Data

The quantitative properties of 1-(5-chlorothiophen-2-yl)ethanone are summarized in the table below. This data is crucial for its handling, characterization, and application in synthetic chemistry.

Property	Value	Reference
Molecular Formula	C₆H₅ClOS	[2][3]
Molecular Weight	160.62 g/mol	[2][3]
Appearance	White to Off-White Solid / Crystals or powder	[4]
Melting Point	44.0-49.0 °C	[4][5]
Boiling Point	117-118 °C at 17 mmHg	[5]
Solubility	Soluble in organic solvents like ethanol (B145695) and ether; limited solubility in water.	[6]
Storage	2-8°C Refrigerator

Note: Detailed spectral data including FTIR, 1H NMR, and 13C NMR are available and can be found in specialized chemical databases.[3]

Experimental Protocols

The synthesis of 1-(5-chlorothiophen-2-yl)ethanone is most commonly achieved via Friedel-Crafts acylation of 2-chlorothiophene (B1346680). Below are two detailed methodologies.

Protocol 1: Acylation using Acetic Anhydride (B1165640) and Phosphoric Acid [7]

This method utilizes acetic anhydride as the acylating agent with a catalytic amount of phosphoric acid.

• Materials:

  • 2-Chlorothiophene (10g)

  • Ethylene (B1197577) dichloride (30g)

  • Acetic anhydride (17g)

  • Phosphoric acid (catalytic amount)

  • Water (30g)

  • Liquid caustic soda (sodium hydroxide (B78521) solution)

• Procedure:

  • To a reaction flask, add 10g of 2-chlorothiophene and 30g of ethylene dichloride.

  • Add 17g of acetic anhydride and a catalytic amount of phosphoric acid to the mixture.

  • Heat the mixture to reflux and maintain for 4 hours.

  • After the insulation period, cool the reaction mixture to room temperature.

  • Add 30g of water and adjust the pH to neutral using liquid caustic soda.

  • Allow the layers to separate. Collect the organic layer.

  • Concentrate the organic layer under reduced pressure to obtain 1-(5-chlorothiophen-2-yl)ethanone.

  • Yield: 13.1g (97%)[7]

Protocol 2: Friedel-Crafts Acylation using Acetyl Chloride and Aluminum Trichloride (B1173362) [8]

This classic Friedel-Crafts approach uses acetyl chloride and a stoichiometric amount of aluminum trichloride as the Lewis acid catalyst.

• Materials:

  • 2-Chlorothiophene

  • Acetyl chloride

  • Aluminum trichloride (AlCl₃)

• Procedure:

  • The reaction is performed by treating 2-chlorothiophene with acetyl chloride in the presence of aluminum trichloride.

  • The acetyl group is introduced at the 5-position of the 2-chlorothiophene ring.

  • (Further details on stoichiometry, solvent, temperature, and workup would be required for precise replication but are based on standard Friedel-Crafts conditions).

  • Yield: 91%[8]

Key Reactions and Synthetic Utility

1-(5-chlorothiophen-2-yl)ethanone is a versatile building block. One of its important reactions is the oxidation of the acetyl group to a carboxylic acid, yielding 5-chlorothiophene-2-carboxylic acid, a valuable intermediate for pharmaceuticals.[9]

Protocol: Oxidation to 5-chlorothiophene-2-carboxylic acid [10]

• Materials:

  • 1-(5-chlorothiophen-2-yl)ethanone

  • Acetone

  • Potassium dihydrogen phosphate (B84403) (KH₂PO₄) aqueous solution

  • Sodium chlorite (B76162) (NaClO₂) aqueous solution

• Procedure:

  • Dissolve the starting material, 1-(5-chlorothiophen-2-yl)ethanone, in acetone.

  • Cool the solution to 0-10 °C.

  • Dropwise, add an aqueous solution of potassium dihydrogen phosphate to the reaction mixture.

  • Subsequently, add an aqueous solution of sodium chlorite dropwise.

  • Allow the reaction to proceed at 20-30 °C to facilitate the oxidation.

  • Upon completion, the product, 5-chlorothiophene-2-carboxylic acid, is isolated.

Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for 1-(5-chlorothiophen-2-yl)ethanone starting from 2-chlorothiophene via the Friedel-Crafts acylation reaction.

Caption: Friedel-Crafts acylation workflow for the synthesis of 1-(5-chlorothiophen-2-yl)ethanone.

References

• 1. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(5-CHLOROTHIOPHEN-2-YL)ETHAN-1-ONE | CAS [matrix-fine-chemicals.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 1-(2-(Benzylthio)-5-chlorothiophen-3-yl)ethanone | C13H11ClOS2 | CID 9808823 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 7. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. 5-Chlorothiophene-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 10. CN105085469A - Preparation method of 5-chlorothienyl-2-carboxylic acid - Google Patents [patents.google.com]

Health and Safety Information for 2-Acetyl-5-chlorothiophene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information currently available for 2-Acetyl-5-chlorothiophene (CAS No. 6310-09-4). The information has been compiled from various safety data sheets and chemical databases to assist researchers, scientists, and drug development professionals in handling this compound safely.

Chemical Identification and Physical Properties

2-Acetyl-5-chlorothiophene is an organohalogen compound featuring a thiophene (B33073) ring substituted with an acetyl group and a chlorine atom.[1][2] It is primarily used as a laboratory chemical and an intermediate in the synthesis of pharmaceuticals and other specialty chemicals.[3][4]

Table 1: Physical and Chemical Properties of 2-Acetyl-5-chlorothiophene

Property	Value	Source(s)
Molecular Formula	C₆H₅ClOS	[3]
Molecular Weight	160.62 g/mol	[5][6]
Appearance	Off-white to light yellow solid/crystalline powder	[3][7]
Melting Point	43 - 49 °C	[3][5]
Boiling Point	117 - 118 °C @ 17 mmHg	[5][8]
Flash Point	108 °C	[3]
Solubility	Soluble in organic solvents; limited solubility in water.	[2]

Hazard Identification and GHS Classification

2-Acetyl-5-chlorothiophene is classified as a hazardous substance. The Globally Harmonized System (GHS) classifications from various suppliers indicate significant acute toxicity, particularly through oral exposure.

Table 2: GHS Hazard Classification for 2-Acetyl-5-chlorothiophene

Hazard Class	Category	Hazard Statement	Source(s)
Acute Toxicity, Oral	Category 2 / 3	H300: Fatal if swallowed / H301: Toxic if swallowed	[5]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation	[5]

Note: The classification for acute oral toxicity varies slightly between suppliers, but consistently points to a high level of hazard.

GHS Pictograms:

GHS06: Skull and crossbones (indicating acute toxicity, fatal or toxic)[5]

Signal Word: Danger[5]

Hazard Statements (H-phrases):

• H300: Fatal if swallowed.[5]

• H319: Causes serious eye irritation.[5]

Precautionary Statements (P-phrases):

• P264: Wash hands and any exposed skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[5]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

• P405: Store locked up.

• P501: Dispose of contents/container to an approved waste disposal plant.

GHS Hazard and Precautionary Relationship Diagram.

Toxicological Information

The toxicological properties of 2-Acetyl-5-chlorothiophene have not been fully investigated.[3] However, the available data and classifications indicate a high potential for acute toxicity.

Table 3: Summary of Acute Toxicity Data

Exposure Route	GHS Category	Finding	Source(s)
Oral	2 / 3	Fatal or Toxic if swallowed. No specific LD50 value is consistently reported. One source indicates a TDLo (Lowest published toxic dose) of 500 mg/kg in males, leading to paternal reproductive effects.
Dermal	4	Harmful in contact with skin. No specific LD50 data available.
Inhalation	4	Harmful if inhaled. No specific LC50 data available.
Skin Corrosion/Irritation	Not Classified	Data not available. May cause irritation based on precautionary advice.	[3]
Serious Eye Damage/Irritation	2	Causes serious eye irritation.
Carcinogenicity	-	No data available. Not classified as a carcinogen by IARC or EPA.	[1]
Germ Cell Mutagenicity	-	No data available.	[3]
Reproductive Toxicity	-	A TDLo of 500 mg/kg has been associated with effects on the testes, epididymis, and sperm duct in males.

Due to the lack of comprehensive toxicological studies, no specific signaling pathways for the toxicity of 2-Acetyl-5-chlorothiophene have been elucidated.

Experimental Protocols for Safety Assessment

Detailed experimental protocols for the safety assessment of 2-Acetyl-5-chlorothiophene are not publicly available. However, a standard approach for evaluating the acute oral toxicity of a chemical of this nature would typically follow established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

General Experimental Workflow for Acute Oral Toxicity (based on OECD Guideline 423)

• Preparation:

  • The test substance is prepared, typically dissolved or suspended in a suitable vehicle (e.g., water, corn oil).

  • Healthy, young adult laboratory animals (commonly rats, often females as they can be slightly more sensitive) are selected.

  • Animals are acclimatized to laboratory conditions and fasted prior to dosing.

• Dosing and Observation:

  • A single dose of the substance is administered by gavage to a small group of animals.

  • The initial dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight) based on any existing information about the substance's toxicity.

  • Animals are observed for signs of toxicity shortly after dosing and periodically for up to 14 days. Observations include changes in skin, fur, eyes, and behavior, as well as measurement of body weight.

• Step-wise Procedure:

  • If mortality occurs at the initial dose, the test is repeated with a lower dose in another group of animals.

  • If no mortality occurs, the test is repeated with a higher dose in another group of animals.

  • This process continues until the dose causing mortality is identified or the highest dose (2000 mg/kg) shows no effect.

• Data Analysis and Classification:

  • The outcome (mortality or no mortality at specific dose levels) is used to classify the substance into one of the GHS acute toxicity categories.

  • A full LD50 value is not calculated in this method, but an approximate range is determined.

  • At the end of the observation period, surviving animals are euthanized and subjected to a gross necropsy.

Generalized Workflow for Acute Oral Toxicity Testing.

First-Aid Measures

In case of exposure to 2-Acetyl-5-chlorothiophene, the following first-aid measures should be taken immediately.[3]

Table 4: First-Aid Procedures

Exposure Route	Procedure	Source(s)
Inhalation	Remove victim to fresh air. If not breathing, give artificial respiration. Get medical attention immediately.	[3]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes while removing all contaminated clothing. Get medical attention immediately.	[3]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.	[3]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Get medical attention immediately.	[3]

Handling, Storage, and Fire-Fighting

Safe Handling:

• Handle in a well-ventilated place or under a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and protective clothing.[3][5]

• Avoid formation of dust and aerosols.

• Do not eat, drink, or smoke when using this product.

• Wash hands thoroughly after handling.

Storage:

• Keep container tightly closed in a dry, cool, and well-ventilated place.[3]

• Store locked up.

• The substance is noted to be light-sensitive, so protection from light is required.[3]

• Incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[3]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical foam.[3]

• Hazardous Combustion Products: Thermal decomposition can release irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), sulfur oxides, and hydrogen chloride gas.[3]

• Special Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Ecological Information

There is very limited information available on the ecological effects of 2-Acetyl-5-chlorothiophene. Most sources report "no data available" for toxicity to fish, daphnia, and algae. It is advised that this chemical should not be released into the environment.[3]

References

• 1. CAS 6310-09-4 | 2-Acetyl-5-chlorothiophene - Synblock [synblock.com]
• 2. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [amp.chemicalbook.com]
• 3. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. scbt.com [scbt.com]
• 6. echemi.com [echemi.com]
• 7. echemi.com [echemi.com]
• 8. 2-Acetyl-5-chlorothiophene | CAS#:6310-09-4 | Chemsrc [chemsrc.com]

Spectroscopic Profile of 2-Acetyl-5-chlorothiophene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2-Acetyl-5-chlorothiophene, a key intermediate in pharmaceutical synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols utilized for their acquisition.

Core Spectroscopic Data

The empirical formula for 2-Acetyl-5-chlorothiophene is C₆H₅ClOS, and it has a molecular weight of 160.62 g/mol .[1] The structural and spectroscopic data presented below are crucial for the identification, characterization, and quality control of this compound in research and development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of a compound. The ¹H and ¹³C NMR data provide detailed information about the hydrogen and carbon framework of 2-Acetyl-5-chlorothiophene, respectively.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (ppm)	Multiplicity	Assignment
Data not available in search results

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (ppm)	Assignment
Data not available in search results

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 2-Acetyl-5-chlorothiophene reveals characteristic absorption bands corresponding to its carbonyl and thiophene (B33073) moieties.

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Assignment
Data not available in search results

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. Electron Ionization (EI) is a common method for the analysis of small organic molecules like 2-Acetyl-5-chlorothiophene, providing information about the molecular weight and fragmentation pattern.

Table 4: Mass Spectrometry (EI-MS) Data

m/z	Relative Intensity (%)	Assignment
160	Data not available	[M]⁺ (Molecular Ion)
147	Data not available
145	Data not available	[M-CH₃]⁺
43	Data not available	[CH₃CO]⁺

Experimental Protocols

The following sections describe the general methodologies for obtaining the spectroscopic data presented above. Specific instrumental parameters may vary, but the fundamental principles remain consistent.

NMR Spectroscopy (General Protocol for Solid Samples)

High-resolution NMR spectra of solid samples like 2-Acetyl-5-chlorothiophene are typically obtained using solid-state NMR (ssNMR) spectroscopy.

• Sample Preparation: A sufficient amount of the solid sample is packed into a zirconia rotor of an appropriate diameter.

• Instrumentation: The analysis is performed on a solid-state NMR spectrometer equipped with a magic-angle spinning (MAS) probe.

• Data Acquisition: The sample is spun at a high speed at the magic angle (54.7°) to average out anisotropic interactions and obtain high-resolution spectra. For ¹³C NMR, cross-polarization (CP) techniques are often employed to enhance the signal of the low-abundant ¹³C nuclei.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. Chemical shifts are referenced to a standard, such as tetramethylsilane (B1202638) (TMS).

Attenuated Total Reflectance (ATR) - Fourier Transform Infrared (FTIR) Spectroscopy

ATR-FTIR is a convenient technique for obtaining IR spectra of solid and liquid samples with minimal sample preparation.

• Sample Preparation: A small amount of the solid 2-Acetyl-5-chlorothiophene is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Instrumentation: The measurement is carried out using a FTIR spectrometer equipped with an ATR accessory.

• Data Acquisition: An infrared beam is passed through the ATR crystal, where it undergoes total internal reflection at the crystal-sample interface. An evanescent wave penetrates a short distance into the sample, and the absorption of specific frequencies by the sample is detected. A background spectrum of the clean, empty ATR crystal is typically recorded and subtracted from the sample spectrum.

• Data Processing: The resulting interferogram is Fourier transformed to produce the infrared spectrum, which is typically plotted as transmittance or absorbance versus wavenumber.

Electron Ionization Mass Spectrometry (EI-MS)

EI-MS is a hard ionization technique that provides a reproducible fragmentation pattern, which is useful for structural elucidation and library matching.

• Sample Introduction: A small amount of the volatile sample is introduced into the ion source of the mass spectrometer, where it is vaporized.

• Ionization: The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV), leading to the formation of a molecular ion and various fragment ions.

• Mass Analysis: The positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2-Acetyl-5-chlorothiophene.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

References

• 1. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Rising Therapeutic Potential of 2-Acetyl-5-chlorothiophene Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The thiophene (B33073) scaffold is a cornerstone in medicinal chemistry, and its derivatives have garnered significant attention for their diverse pharmacological activities. Among these, 2-Acetyl-5-chlorothiophene has emerged as a versatile precursor for the synthesis of novel compounds with promising biological activities, particularly in the realms of oncology and infectious diseases. This technical guide provides an in-depth overview of the synthesis, biological evaluation, and mechanisms of action of 2-Acetyl-5-chlorothiophene derivatives, with a focus on chalcone-based compounds. Detailed experimental protocols, quantitative biological data, and visualizations of key signaling pathways are presented to facilitate further research and development in this critical area.

Anticancer Activity of 2-Acetyl-5-chlorothiophene Derivatives

Derivatives of 2-Acetyl-5-chlorothiophene, especially chalcones, have demonstrated significant cytotoxic effects against a variety of cancer cell lines.[1][2][3] These compounds often induce programmed cell death, or apoptosis, making them attractive candidates for the development of new anticancer therapies.[2][4]

Quantitative Anticancer Data

The in vitro cytotoxic activity of various 2-Acetyl-5-chlorothiophene derivatives is summarized below. The IC50 value represents the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Derivative Type	Compound	Cancer Cell Line	IC50 Value	Reference
Chalcone	Compound C4	WiDr (Colon)	0.77 µg/mL	[2]
Chalcone	Compound C6	WiDr (Colon)	0.45 µg/mL	[2]
Chalcone	Unspecified	DU145 (Prostate)	~5 ± 1 µg/mL	[1]
Chalcone	Unspecified	DU145 (Prostate)	~10 ± 2 µg/mL	[1]
Bis-chalcone	Compound 5a	MCF-7 (Breast)	7.87 ± 2.54 µM
Bis-chalcone	Compound 5b	MCF-7 (Breast)	4.05 ± 0.96 µM
Bis-chalcone	Compound 5a	HCT116 (Colon)	18.10 ± 2.51 µM
Bis-chalcone	Compound 9a	HCT116 (Colon)	17.14 ± 0.66 µM
Bis-chalcone	Compound 5a	A549 (Lung)	41.99 ± 7.64 µM

Antimicrobial and Antifungal Activities

Beyond their anticancer properties, 2-Acetyl-5-chlorothiophene derivatives have also shown promise as antimicrobial and antifungal agents.[5][6][7]

Quantitative Antimicrobial and Antifungal Data

The in vitro antimicrobial and antifungal activities are typically reported as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Derivative Type	Compound	Microorganism	MIC Value (µg/mL)	Reference
Thiophene Derivative	Compound 12b	Various Bacteria	High activity	[5][8]
Chalcone	Four Compounds	Aspergillus niger	≤ 8.0	[1]
Chalcone	Four Compounds	Candida tropicalis	≤ 8.0	[1]
Spiro-indoline-oxadiazole	Compound 17	Clostridium difficile	2 to 4	[7]

Antimycobacterial Activity

Certain derivatives have also been evaluated for their activity against Mycobacterium tuberculosis, the causative agent of tuberculosis.[1]

Quantitative Antimycobacterial Data

Derivative Type	Compound	Strain	MIC Value (µg/mL)	Reference
Chalcone	One Compound	M. tuberculosis H37Rv	~3.12	[1]
Chalcone	Five Compounds	M. tuberculosis H37Rv	~6.25	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. The following sections provide comprehensive protocols for the synthesis and biological evaluation of 2-Acetyl-5-chlorothiophene derivatives.

Synthesis of 2-Acetyl-5-chlorothiophene Chalcones (Claisen-Schmidt Condensation)

This protocol describes a general method for the synthesis of chalcones from 2-Acetyl-5-chlorothiophene and various aromatic aldehydes.[2]

Materials:

• 2-Acetyl-5-chlorothiophene or 2-Acetyl-4,5-dichlorothiophene (0.01 mol)

• Substituted aromatic aldehyde (0.01 mol)

• Methanol (20 mL)

• 40% Potassium Hydroxide (KOH) solution (4 mL)

• n-Hexane

• Ethyl acetate (B1210297)

• 5% Hydrochloric acid (HCl)

• Crushed ice

Procedure:

• In a suitable reaction vessel, dissolve 2-Acetyl-5-chlorothiophene (or its dichlorinated analog) and the aromatic aldehyde in methanol.

• To this stirred solution, add the 40% aqueous KOH solution.

• Continue stirring the reaction mixture at room temperature for 24 hours.

• Monitor the progress of the reaction using thin-layer chromatography (TLC) with a mobile phase of n-hexane:ethyl acetate (7:3).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice.

• Acidify the mixture with 5% HCl to precipitate the crude chalcone.

• Filter the resulting solid, wash it thoroughly with water, and dry it in a desiccator.

• Purify the crude product by recrystallization from ethyl acetate.

Synthesis of 2-Acetyl-5-chlorothiophene Chalcones.

Cytotoxicity Testing: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, WiDr, DU145)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 2-Acetyl-5-chlorothiophene derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solubilizing agent

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of approximately 1 x 10^4 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for another 24-72 hours.

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL).

• Formazan (B1609692) Formation: Incubate the plate for 4 hours in a humidified atmosphere.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

MTT Assay for Cytotoxicity Assessment.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Materials:

• Test compounds

• Bacterial and/or fungal strains

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

• Positive control (standard antibiotic)

• Negative control (broth only)

Procedure:

• Compound Preparation: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to create a stock solution. Prepare serial two-fold dilutions in the appropriate broth in the wells of a 96-well plate.

• Inoculum Preparation: Culture the test microorganisms overnight. Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the diluted microbial suspension to each well of the microtiter plate.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at an appropriate temperature and duration for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Antifungal Susceptibility Testing: Agar Disk Diffusion Method

This method provides a qualitative assessment of antifungal activity.

Materials:

• Test compounds

• Fungal strains

• Mueller-Hinton Agar (MHA) plates supplemented with 2% glucose and 0.5 µg/mL methylene (B1212753) blue

• Sterile paper disks (6 mm diameter)

• Sterile swabs

• Incubator

• Positive control (standard antifungal disk)

• Negative control (disk with solvent only)

Procedure:

• Inoculum Preparation: Prepare a fungal suspension equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Dip a sterile swab into the inoculum and streak it evenly across the entire surface of an MHA plate.

• Disk Application: Aseptically apply sterile paper disks impregnated with a known concentration of the test compound onto the surface of the inoculated agar.

• Incubation: Invert the plates and incubate at 35-37°C for 24-48 hours.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around the disk where fungal growth is inhibited.

Mechanism of Action: Signaling Pathways

The anticancer activity of 2-Acetyl-5-chlorothiophene derivatives, particularly chalcones, is often attributed to their ability to induce apoptosis through the modulation of key signaling pathways. The p53 and Bcl-2 pathways are of significant interest.

p53-Mediated Apoptosis

Computational and biological studies suggest that some 2-Acetyl-5-chlorothiophene chalcones can inhibit the anti-apoptotic proteins MDM2 and Bcl-2.[2] Inhibition of MDM2 leads to the stabilization and activation of the p53 tumor suppressor protein. Activated p53 then transcriptionally upregulates pro-apoptotic genes, such as Bax, leading to the initiation of the mitochondrial apoptotic cascade.

Proposed p53-mediated apoptotic pathway.

Regulation of Bcl-2 Family Proteins

The balance between pro-apoptotic (e.g., Bax, Bid) and anti-apoptotic (e.g., Bcl-2) proteins of the Bcl-2 family is critical for cell survival. Studies have shown that some thiophene derivatives can shift this balance in favor of apoptosis by increasing the expression of Bax and decreasing the expression of Bcl-2 in cancer cells.[3] This disruption of the mitochondrial outer membrane potential leads to the release of pro-apoptotic factors and subsequent cell death.

Bcl-2 family protein regulation by thiophene derivatives.

Conclusion

2-Acetyl-5-chlorothiophene derivatives represent a promising class of compounds with significant potential in the development of novel anticancer, antimicrobial, and antifungal agents. The versatility of the thiophene scaffold allows for the synthesis of a wide array of derivatives, with chalcones being a particularly well-studied and potent subclass. The ability of these compounds to induce apoptosis in cancer cells through the modulation of key signaling pathways, such as the p53 and Bcl-2 pathways, underscores their therapeutic potential. The detailed experimental protocols provided in this guide are intended to serve as a valuable resource for researchers in the field, facilitating the synthesis and evaluation of new and more effective 2-Acetyl-5-chlorothiophene-based therapeutic agents. Further investigation into the structure-activity relationships, pharmacokinetic properties, and in vivo efficacy of these compounds is warranted to translate their preclinical promise into clinical applications.

References

• 1. ijper.org [ijper.org]
• 2. Synthesis and Evaluation of Novel Bis-Chalcone Derivatives Containing a Thiophene Moiety as Potential Anticancer Agents: In Vitro, In Silico , and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway - Arabian Journal of Chemistry [arabjchem.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Pharmaceuticals Using 2-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of key thienopyridine antiplatelet agents, Ticlopidine, Clopidogrel, and Prasugrel, utilizing 2-Acetyl-5-chlorothiophene as a versatile starting material. The methodologies outlined are based on established chemical transformations and are intended to guide researchers in the efficient synthesis of these important pharmaceuticals.

Introduction

2-Acetyl-5-chlorothiophene is a valuable building block in medicinal chemistry, particularly in the synthesis of pharmaceuticals targeting the P2Y12 receptor.[1][2] Its thiophene (B33073) core is a key structural motif in a class of drugs known as thienopyridines, which are potent inhibitors of platelet aggregation.[3][4] This document details the synthetic pathways from 2-Acetyl-5-chlorothiophene to Ticlopidine, Clopidogrel, and Prasugrel, providing step-by-step experimental protocols, quantitative data, and visualizations of the synthetic workflows and the relevant biological signaling pathway.

Mechanism of Action: P2Y12 Receptor Antagonism

Ticlopidine, Clopidogrel, and Prasugrel are pro-drugs that are metabolized in vivo to their active forms. These active metabolites irreversibly bind to the P2Y12 receptor on the surface of platelets. The P2Y12 receptor is a G protein-coupled receptor that, upon binding to its endogenous ligand adenosine (B11128) diphosphate (B83284) (ADP), initiates a signaling cascade that leads to platelet activation and aggregation.

The binding of the active drug metabolite to the P2Y12 receptor blocks ADP from binding, thereby inhibiting downstream signaling. This inhibition prevents the conformational change in the glycoprotein (B1211001) IIb/IIIa receptors, which is the final common pathway for platelet aggregation. The overall effect is a reduction in the formation of blood clots, which is crucial in the prevention and treatment of cardiovascular events such as myocardial infarction and stroke.[5][6]

Figure 1: P2Y12 Receptor Signaling Pathway and Inhibition by Thienopyridines.

Synthetic Workflow Overview

The general synthetic strategy involves the conversion of 2-Acetyl-5-chlorothiophene into the key intermediate, 2-(5-chlorothiophen-2-yl)ethanamine. This intermediate then undergoes a Pictet-Spengler reaction to form the core 4,5,6,7-tetrahydrothieno[3,2-c]pyridine (B1352387) ring system. Subsequent functionalization of this core structure leads to the target pharmaceutical compounds.

Figure 2: General Synthetic Workflow from 2-Acetyl-5-chlorothiophene.

Experimental Protocols

Part 1: Synthesis of the Key Intermediate, 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride

This two-step protocol describes the synthesis of the core heterocyclic structure common to Ticlopidine, Clopidogrel, and Prasugrel, starting from 2-Acetyl-5-chlorothiophene.

Step 1: Synthesis of 2-(5-chlorothiophen-2-yl)ethanamine (via Leuckart-Wallach Reaction)

This procedure outlines the reductive amination of 2-Acetyl-5-chlorothiophene to the corresponding primary amine.

Materials:

• 2-Acetyl-5-chlorothiophene

• Ammonium (B1175870) formate (B1220265) (or Formamide and Formic acid)

• Hydrochloric acid (concentrated)

• Sodium hydroxide (B78521) solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 2-Acetyl-5-chlorothiophene (1 equivalent) with an excess of ammonium formate (3-5 equivalents).

• Heat the reaction mixture to 160-180 °C and maintain this temperature for 6-8 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and add a 10% sodium hydroxide solution to basify the mixture to pH > 10.

• Extract the product into diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude N-formyl intermediate.

• To the crude intermediate, add a 15% solution of hydrochloric acid and reflux for 4-6 hours to hydrolyze the formyl group.

• Cool the reaction mixture and basify with a concentrated sodium hydroxide solution.

• Extract the product, 2-(5-chlorothiophen-2-yl)ethanamine, with diethyl ether.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude amine. The product can be further purified by vacuum distillation.

Step 2: Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride (Pictet-Spengler Reaction)

This procedure describes the cyclization of 2-(5-chlorothiophen-2-yl)ethanamine with formaldehyde.

Materials:

• 2-(5-chlorothiophen-2-yl)ethanamine

• Paraformaldehyde

• Hydrochloric acid (concentrated)

• Dichloroethane

• N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of 2-thienylethylamine (100 g, 0.79 mol) in dichloroethane (600 mL) in a 1-liter reaction vessel, add polyoxymethylene (26.4 g, 0.88 mol).[7]

• Heat the mixture to reflux (approximately 40-45 °C) and stir for 4-6 hours.[7]

• Cool the reaction mixture to room temperature.[7]

• Add a 6.6 N solution of hydrochloric acid in N,N-dimethylformamide (133 mL) to the reaction mixture.[7]

• Heat the mixture to 70 °C and stir for an additional 4 hours.[7]

• Cool the reaction to 15 °C to allow for crystallization.[7]

• Filter the resulting solid, wash with cold dichloroethane, and dry under vacuum at 30-40 °C to obtain 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride.[7]

Part 2: Synthesis of Ticlopidine

Step 3: N-Alkylation to form Ticlopidine

Materials:

• 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride

• 2-Chlorobenzyl chloride

• Potassium carbonate

• Acetonitrile (B52724)

Procedure:

• Suspend 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride (1 equivalent) and potassium carbonate (2.5 equivalents) in acetonitrile.

• Add 2-chlorobenzyl chloride (1.1 equivalents) dropwise to the suspension at room temperature.

• Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain crude Ticlopidine.

• The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Part 3: Synthesis of Clopidogrel

Step 3: N-Alkylation to form Racemic Clopidogrel

Materials:

• 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine

• Methyl α-bromo-o-chlorophenylacetate

• Sodium bicarbonate

• Acetonitrile

Procedure:

• Dissolve 4,5,6,7-tetrahydrothieno[3,2-c]pyridine (1 equivalent) in acetonitrile.

• Add sodium bicarbonate (2 equivalents) to the solution.

• Add a solution of methyl α-bromo-o-chlorophenylacetate (1.1 equivalents) in acetonitrile dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain crude racemic Clopidogrel.

Step 4: Resolution of Racemic Clopidogrel

Materials:

• Racemic Clopidogrel

• L-(+)-Tartaric acid

• Methanol (B129727)

• Acetone

Procedure:

• Dissolve the racemic Clopidogrel in methanol.

• Add a solution of L-(+)-tartaric acid (0.5 equivalents) in methanol.

• Allow the mixture to stand at room temperature for crystallization of the (S)-(+)-Clopidogrel tartrate salt.

• Filter the crystals and wash with cold methanol and then acetone.

• The free base of (S)-(+)-Clopidogrel can be obtained by treating the tartrate salt with a base, such as sodium bicarbonate solution, followed by extraction with a suitable organic solvent.

Part 4: Synthesis of Prasugrel

The synthesis of Prasugrel is a multi-step process from the 4,5,6,7-tetrahydrothieno[3,2-c]pyridine intermediate.

Step 3: Synthesis of 5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one

Materials:

• 5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride

• 2-bromo-1-cyclopropyl-2-(2-fluorophenyl)ethanone

• Anhydrous potassium carbonate

• Acetonitrile

Procedure:

• Suspend 5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride (10 g, 52.17 mmol) in acetonitrile (60 mL).[8]

• Cool the suspension to 0-5 °C and add anhydrous potassium carbonate (14.45 g, 104.5 mmol).[8]

• Add 2-bromo-1-cyclopropyl-2-(2-fluorophenyl)ethanone (10.75 g, 41.8 mmol) at 0-5 °C.[8]

• Stir the mixture at 0-5 °C for 4 hours.[8]

• Filter off the salt and wash with acetonitrile.[8]

• Remove the acetonitrile from the filtrate by distillation under vacuum at 40-45 °C to afford the product as a brown oily liquid.[8]

Step 4: Synthesis of Prasugrel Base

Materials:

• 5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one

• Acetic anhydride (B1165640)

• Anhydrous potassium carbonate

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the product from the previous step in DMF.

• Cool the solution to 0-5 °C and add anhydrous potassium carbonate.

• Slowly add acetic anhydride at 0-5 °C and stir for 1 hour.[8]

• Monitor the reaction by TLC.

• Pour the reaction mixture into ice water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Prasugrel base.

Quantitative Data Summary

Compound/Intermediate	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Key Spectroscopic Data (¹H NMR, δ ppm)
2-Acetyl-5-chlorothiophene	C₆H₅ClOS	160.62	-	7.61 (d, 1H), 6.99 (d, 1H), 2.55 (s, 3H)
2-(5-chlorothiophen-2-yl)ethanamine	C₆H₈ClNS	161.65	60-70	6.75 (d, 1H), 6.65 (d, 1H), 2.95 (t, 2H), 2.75 (t, 2H), 1.5 (br s, 2H)
4,5,6,7-Tetrahydrothieno[3,2-c]pyridine	C₇H₉NS	139.22	85-95	6.95 (d, 1H), 6.70 (d, 1H), 3.80 (s, 2H), 2.90 (t, 2H), 2.75 (t, 2H)
Ticlopidine	C₁₄H₁₄ClNS	263.79	60-80	7.20-7.40 (m, 4H), 6.90 (d, 1H), 6.65 (d, 1H), 3.70 (s, 2H), 3.60 (s, 2H), 2.80 (m, 4H)
(S)-(+)-Clopidogrel	C₁₆H₁₆ClNO₂S	321.82	30-40 (after resolution)	7.20-7.80 (m, 4H), 6.90 (d, 1H), 6.70 (d, 1H), 4.85 (s, 1H), 3.70 (s, 3H), 2.70-3.60 (m, 6H)
Prasugrel	C₂₀H₂₀FNO₃S	373.44	50-60 (from intermediate)	7.10-7.50 (m, 4H), 6.40 (s, 1H), 4.50 (s, 1H), 2.80-3.90 (m, 6H), 2.30 (s, 3H), 0.80-1.20 (m, 4H)

Note: Yields are approximate and can vary based on reaction scale and optimization. Spectroscopic data are representative and may vary slightly depending on the solvent and instrument.

Conclusion

2-Acetyl-5-chlorothiophene serves as an effective and versatile starting material for the synthesis of several clinically important antiplatelet drugs. The protocols provided herein offer a comprehensive guide for the laboratory-scale synthesis of Ticlopidine, Clopidogrel, and Prasugrel. These application notes, along with the accompanying data and diagrams, are intended to support researchers in the fields of medicinal chemistry and drug development in their efforts to synthesize and study these and related thienopyridine derivatives. Further optimization of the described reaction conditions may lead to improved yields and scalability for industrial applications.

References

• 1. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 2. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Platelet P2Y12 receptor inhibition by thienopyridines: status and future - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. P2Y12 inhibitors: thienopyridines and direct oral inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Impaired platelet P2Y12 inhibition by thienopyridines in chronic kidney disease: mechanisms, clinical relevance and pharmacological options - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]
• 8. asianpubs.org [asianpubs.org]

2-Acetyl-5-chlorothiophene: A Versatile Intermediate in the Synthesis of Advanced Agrochemicals

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Acetyl-5-chlorothiophene is a key heterocyclic building block utilized in the synthesis of a variety of specialized agrochemicals. Its thiophene (B33073) core, substituted with both a reactive acetyl group and a chlorine atom, provides a versatile scaffold for the construction of complex molecules with potent biological activities. This document outlines the application of 2-Acetyl-5-chlorothiophene as an intermediate in the synthesis of the nematicide Tioxazafen and other potential agrochemical candidates, providing detailed experimental protocols and relevant data.

Agrochemical Applications of 2-Acetyl-5-chlorothiophene

2-Acetyl-5-chlorothiophene serves as a crucial starting material for the synthesis of various agrochemicals, including nematicides, fungicides, and herbicides.[1][2] The presence of the thiophene ring is a common feature in many biologically active compounds, and the specific substitution pattern of 2-Acetyl-5-chlorothiophene allows for targeted modifications to optimize efficacy and selectivity.[1]

Nematicide Synthesis: The Case of Tioxazafen

A prominent example of the application of 2-Acetyl-5-chlorothiophene is in the synthesis of Tioxazafen, a broad-spectrum seed treatment nematicide.[3] Tioxazafen belongs to the 3,5-disubstituted-1,2,4-oxadiazole class of nematicides. The synthesis of Tioxazafen from 2-Acetyl-5-chlorothiophene proceeds through a multi-step pathway involving the formation of a key intermediate, 5-chlorothiophene-2-carbonyl chloride.

The overall synthetic pathway can be visualized as follows:

Caption: Synthetic pathway of Tioxazafen from 2-Acetyl-5-chlorothiophene.

Experimental Protocols

The following protocols are detailed methodologies for the key synthetic steps involved in the preparation of agrochemicals from 2-Acetyl-5-chlorothiophene.

Protocol 1: Synthesis of 5-Chlorothiophene-2-carboxylic acid from 2-Acetyl-5-chlorothiophene

This protocol outlines the oxidation of 2-Acetyl-5-chlorothiophene to 5-Chlorothiophene-2-carboxylic acid.[4][5]

Materials:

• 2-Acetyl-5-chlorothiophene

• Acetone (B3395972)

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄)

• Sodium chlorite (B76162) (NaClO₂)

• Water

• Ethyl acetate

• Saturated sodium chloride solution

• Concentrated hydrochloric acid

Procedure:

• Dissolve 2-Acetyl-5-chlorothiophene in acetone in a reaction vessel.

• At 0-10 °C, add a solution of potassium dihydrogen phosphate in water dropwise to the reaction mixture to act as a pH buffer.

• Subsequently, add a solution of sodium chlorite in water dropwise to the reaction mixture.

• Allow the reaction to proceed at 20-30 °C until the oxidation is complete.

• Extract the aqueous phase with ethyl acetate.

• Combine the organic phases and wash with a saturated sodium chloride solution.

• Concentrate the organic phase to obtain the crude product.

• The pH of the aqueous phase is adjusted with concentrated hydrochloric acid to precipitate the product.

• Filter the precipitate, recrystallize, and dry to obtain 5-chlorothiophene-2-carboxylic acid.

Quantitative Data:

Parameter	Value	Reference
Yield	82.5%	[4]
Purity (HPLC)	99.2%	[4]
Melting Point	150-152 °C	[4]

Protocol 2: Synthesis of 5-Chlorothiophene-2-carbonyl chloride from 5-Chlorothiophene-2-carboxylic acid

This protocol describes the conversion of 5-Chlorothiophene-2-carboxylic acid to its corresponding acid chloride.[6]

Materials:

• 5-Chlorothiophene-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Carbon tetrachloride (or other nonpolar solvent)

• Inert gas (e.g., Nitrogen, Helium)

Procedure:

• In an inert gas atmosphere, add thionyl chloride to a reactor.

• Maintain the temperature below 0 °C and add 5-chloro-2-thiophenecarboxylic acid in batches.

• Stir the mixture at room temperature for 10-30 minutes.

• Heat the reaction mixture to reflux for 1-3 hours.

• Remove the solvent (desolvation).

• Perform reduced pressure distillation to obtain pure 5-chlorothiophene-2-carbonyl chloride.

Quantitative Data:

Parameter	Value	Reference
Molar ratio (SOCl₂ : Acid)	1.1-1.3 : 1	[6]
Yield	High	[6]
Purity	High	[6]

Protocol 3: Synthesis of Tioxazafen from 5-Chlorothiophene-2-carbonyl chloride

This protocol outlines the final step in the synthesis of Tioxazafen through the acylation of benzamidoxime and subsequent cyclization.

Materials:

• 5-Chlorothiophene-2-carbonyl chloride

• Benzamidoxime

• Pyridine (or other suitable base)

• Xylene (or other suitable high-boiling solvent)

Procedure:

• Dissolve benzamidoxime in a suitable solvent such as pyridine.

• Add 5-chlorothiophene-2-carbonyl chloride to the solution.

• Heat the reaction mixture to an elevated temperature (e.g., in refluxing xylene at 140 °C) to facilitate both acylation and subsequent cyclodehydration to form the 1,2,4-oxadiazole (B8745197) ring.

• Upon completion of the reaction, cool the mixture and isolate the Tioxazafen product through standard workup procedures, which may include crystallization or chromatography.

Quantitative Data:

Parameter	Value	Reference
Yield	85-87%

Other Potential Agrochemicals from 2-Acetyl-5-chlorothiophene

Research has also explored the use of 2-Acetyl-5-chlorothiophene as a precursor for other potential agrochemicals. For instance, it is a starting material for the synthesis of compound P005091, a thioether derivative with potential biological activity.[7]

The synthesis of P005091 involves the following key steps:

Caption: Synthetic pathway of P005091 from 2-Acetyl-5-chlorothiophene.

Protocol 4: Synthesis of 5-Acetyl-2-chloro-3-nitrothiophene

Materials:

• 2-Acetyl-5-chlorothiophene

• Concentrated sulfuric acid

• Mixed acid (nitrating agent)

Procedure:

• Dissolve 2-Acetyl-5-chlorothiophene in concentrated sulfuric acid.

• Add the mixed acid (e.g., a mixture of nitric acid and sulfuric acid) as the nitrating agent under controlled temperature conditions.

• After the reaction is complete, the product, 5-acetyl-2-chloro-3-nitrothiophene, is isolated.

Quantitative Data:

Parameter	Value	Reference
Yield	64%	[7]

Protocol 5: Synthesis of P005091

Materials:

• 5-Acetyl-2-chloro-3-nitrothiophene

• 2,3-Dichlorobenzenethiol

• Potassium carbonate

• Dimethylformamide (DMF)

Procedure:

• In a solution of DMF, react 5-Acetyl-2-chloro-3-nitrothiophene with 2,3-dichlorobenzenethiol.

• Use potassium carbonate as a base to facilitate the thioetherification reaction.

• The target product, P005091, is obtained after the reaction is complete.

Quantitative Data:

Parameter	Value	Reference
Yield	76%	[7]

Conclusion

2-Acetyl-5-chlorothiophene is a valuable and versatile intermediate in the synthesis of modern agrochemicals. Its utility is demonstrated in the efficient synthesis of the nematicide Tioxazafen and other potential crop protection agents. The protocols provided herein offer a detailed guide for researchers and scientists working in the field of agrochemical development, highlighting the importance of this thiophene derivative in creating innovative solutions for agriculture.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. CN105085469A - Preparation method of 5-chlorothienyl-2-carboxylic acid - Google Patents [patents.google.com]
• 5. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 6. CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Preparation of Chalcones from 2-Acetyl-5-chlorothiophene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chalcones, characterized by an open-chain flavonoid structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, are a significant class of compounds in medicinal chemistry.[1] Their diverse pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant properties, have made them attractive scaffolds for drug discovery and development.[1][2] This document provides detailed protocols for the synthesis of chalcones derived from 2-acetyl-5-chlorothiophene via the Claisen-Schmidt condensation reaction.[1][3] The inclusion of the chlorothiophene moiety is of particular interest as it can enhance the biological activity of the resulting chalcones.[4][5]

Synthesis of Chalcones via Claisen-Schmidt Condensation

The synthesis of chalcones from 2-acetyl-5-chlorothiophene is typically achieved through a base-catalyzed Claisen-Schmidt condensation with various aromatic aldehydes.[1][4] This reaction involves the enolate formation from 2-acetyl-5-chlorothiophene, which then acts as a nucleophile, attacking the carbonyl carbon of the aromatic aldehyde. Subsequent dehydration yields the characteristic α,β-unsaturated ketone structure of the chalcone (B49325).

General Reaction Scheme

Caption: General reaction scheme for chalcone synthesis.

Detailed Experimental Protocol

This protocol is adapted from established methodologies for the synthesis of chlorothiophene-based chalcones.[1][4]

Materials

• 2-Acetyl-5-chlorothiophene (1 equivalent)

• Substituted aromatic aldehyde (1 equivalent)

• Methanol (B129727) (as solvent)

• 40% Potassium Hydroxide (KOH) solution (catalyst)

• n-Hexane

• Ethyl acetate (B1210297)

• 5% Hydrochloric acid (HCl)

• Crushed ice

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography (if necessary)

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Beakers

• Büchner funnel and filter paper

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• Melting point apparatus

• NMR spectrometer

• IR spectrometer

• Mass spectrometer

Procedure

• Reaction Setup: In a round-bottom flask, dissolve 2-acetyl-5-chlorothiophene (0.01 mol) and the corresponding aromatic aldehyde (0.01 mol) in methanol (20 mL).[1][4]

• Catalyst Addition: To the stirred solution, add 40% aqueous KOH solution (4 mL) dropwise at room temperature.[1][4]

• Reaction Monitoring: Continue stirring the reaction mixture at room temperature for 24 hours.[1][4] The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (7:3).[1][4]

• Work-up: Upon completion of the reaction (as indicated by TLC), pour the reaction mixture into a beaker containing crushed ice.[1][4]

• Precipitation: Acidify the mixture with 5% HCl to precipitate the crude chalcone.[1][4]

• Isolation: Filter the resulting solid using a Büchner funnel, wash it thoroughly with cold water until the filtrate is neutral, and then dry it in a desiccator.[1]

• Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethyl acetate, or by column chromatography on silica gel if necessary.[1][4]

Experimental Workflow

Caption: Experimental workflow for chalcone synthesis.

Quantitative Data Summary

The following tables summarize the yields and key analytical data for a selection of synthesized chalcones derived from 2-acetyl-5-chlorothiophene.

Table 1: Synthesis and Physicochemical Properties of Selected Chalcones [4]

Compound ID	Aromatic Aldehyde	Yield (%)	Melting Point (°C)	Appearance
C1	Benzaldehyde	79	98	White-greenish powder
C2	2-Methoxybenzaldehyde	70	135	Pale yellow powder
C4	4-Methoxybenzaldehyde	81	118	Pale yellow powder
C5	3,4-Dimethoxybenzaldehyde	96	120	Yellow powder
C6	2-Chlorobenzaldehyde	75	146	Black powder

Table 2: Spectroscopic Data for Selected Chalcones [4]

Compound ID	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (ν_max, cm⁻¹)	MS (m/z)
C1	7.83 (d, J=15.6 Hz, 1H), 7.62 (m, 3H), 7.42 (m, 3H), 7.31 (d, J=15.6 Hz, 1H), 7.00 (d, J=3.8 Hz, 1H)	181.16, 144.63, 144.34, 139.90, 134.60, 131.31, 130.91, 129.12, 128.65, 127.82, 120.40	1644, 1587, 1418, 998, 757	248
C2	8.11 (d, J=15.7 Hz, 1H), 7.60 (m, 2H), 7.43 (d, J=15.8 Hz, 1H), 7.38 (m, 1H), 7.00 (m, 2H), 6.94 (d, J=8.3 Hz, 1H), 3.92 (s, 3H)	181.79, 159.06, 144.64, 140.30, 139.38, 132.10, 131.07, 129.69, 127.70, 123.66, 121.34, 120.86, 111.36, 55.65	1643, 1583, 1416, 1224, 1015, 809, 750	-
C4	7.81 (d, J=15.5 Hz, 1H), 7.62 (d, J=4.1 Hz, 1H), 7.59 (m, 2H), 7.20 (d, J=15.5 Hz, 1H), 7.00 (d, J=4.0 Hz, 1H), 6.94 (m, 2H), 3.86 (s, 3H)	-	-	-
C5	7.79 (d, J=15.4 Hz, 1H), 7.64 (d, J=4.1 Hz, 1H), 7.23 (dd, J=8.3, 2.0 Hz, 1H), 7.18 (d, J=15.5 Hz, 1H), 7.13 (d, J=2.0 Hz, 1H), 7.00 (d, J=4.1 Hz, 1H), 6.90 (d, J=8.3 Hz, 1H), 3.95 (s, 3H), 3.94 (s, 3H)	181.13, 151.74, 149.34, 144.78, 144.54, 139.50, 130.98, 127.73, 127.57, 123.46, 118.23, 111.20, 110.21, 56.13, 56.08	-	-
C6	8.20 (d, J=15.7 Hz, 1H), 7.71 (dd, J=7.4, 2.0 Hz, 1H), 7.63 (d, J=4.1 Hz, 1H), 7.44 (m, 1H), 7.33 (m, 2H), 7.27 (m, 1H), 7.00 (d, J=4.1 Hz, 1H)	181.04, 144.03, 140.43, 140.23, 135.74, 133.00, 131.61, 131.51, 130.50, 127.93, 127.86, 127.20, 126.47, 123.21	-	-

Applications in Drug Development

Chalcones derived from 2-acetyl-5-chlorothiophene have demonstrated significant potential in drug development, particularly as anticancer agents.[4][5] Studies have shown that these compounds can induce apoptosis (programmed cell death) in various cancer cell lines.[1] The presence of the thiophene (B33073) ring and the chloro-substituent are believed to contribute to their cytotoxic effects.[4] Furthermore, these chalcones have been investigated for their antifungal and antimycobacterial activities.[5] The versatile synthetic route allows for the generation of a diverse library of chalcone analogues, which can be screened for various biological activities, making them promising lead compounds in drug discovery programs.

Potential Signaling Pathway Involvement (Hypothetical)

Caption: Hypothetical pathway of chalcone-induced apoptosis.

Conclusion

The Claisen-Schmidt condensation provides an efficient and versatile method for the synthesis of a wide range of chalcones from 2-acetyl-5-chlorothiophene. The detailed protocols and compiled data in this document serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development. The promising biological activities of these compounds warrant further investigation and optimization to develop novel therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. japsonline.com [japsonline.com]
• 3. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 4. Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway - Arabian Journal of Chemistry [arabjchem.org]
• 5. ijper.org [ijper.org]

Application Notes and Protocols for the Synthesis of 2-Acetyl-5-chlorothiophene via Friedel-Crafts Acylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyl-5-chlorothiophene is a crucial intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its production via the Friedel-Crafts acylation of 2-chlorothiophene (B1346680) is a cornerstone reaction in heterocyclic chemistry. This document provides detailed application notes and experimental protocols for this synthesis, summarizing various catalytic systems and reaction conditions to guide researchers in optimizing this important transformation. The Friedel-Crafts acylation is an electrophilic aromatic substitution reaction that involves the reaction of an aromatic substrate with an acylating agent, typically in the presence of a Lewis acid catalyst, to introduce an acyl group into the aromatic ring.[1]

Reaction Mechanism and Regioselectivity

The Friedel-Crafts acylation of 2-chlorothiophene proceeds via an electrophilic aromatic substitution mechanism. The acylating agent (e.g., acetyl chloride or acetic anhydride) is activated by a Lewis acid catalyst (e.g., AlCl₃) or a solid acid catalyst to form a highly electrophilic acylium ion.[2] This electrophile is then attacked by the electron-rich thiophene (B33073) ring.

The substitution predominantly occurs at the C5 position (α-position) of the 2-chlorothiophene ring. This high regioselectivity is attributed to the superior stabilization of the positive charge in the reaction intermediate when the attack occurs at the position adjacent to the sulfur atom, which can be represented by more resonance structures compared to an attack at the C3 or C4 positions.[3]

Summary of Reaction Conditions and Yields

The synthesis of 2-acetyl-5-chlorothiophene can be achieved under various conditions, with different catalysts and acylating agents. The choice of methodology can impact yield, purity, and environmental footprint. Below is a summary of different reported methods.

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Activated White Clay	Acetic Anhydride (B1165640)	None	50	72	~52% (calculated from molar quantities)	[4]
Phosphoric Acid	Acetic Anhydride	Ethylene (B1197577) Dichloride	Reflux	4	97	[5]
Aluminum Trichloride (B1173362)	Acetyl Chloride	Not Specified	Not Specified	Not Specified	91	[6]

Experimental Protocols

Protocol 1: Acylation using Activated White Clay and Acetic Anhydride

This protocol offers a milder, Lewis acid-free approach, although it may require longer reaction times.

Materials:

• 2-chlorothiophene (29.6 g, 0.25 mol)

• Acetic anhydride (25.5 g, 0.25 mol)

• Activated white clay (5.9 g)

Equipment:

• 100 mL four-necked flask

• Stirrer

• Condenser

• Thermometer

• Dropping funnel

Procedure:

• To the four-necked flask, add the activated white clay and acetic anhydride.

• Maintain the temperature of the reaction mixture between 45 °C and 55 °C and slowly add 2-chlorothiophene dropwise over 1 hour.

• After the addition is complete, continue stirring the reaction at 50 °C for 72 hours.

• Upon completion, filter the reaction mixture to remove the activated white clay, yielding a dark brown filtrate.

• Remove unreacted 2-chlorothiophene, acetic anhydride, and the acetic acid byproduct by distillation to obtain 2-acetyl-5-chlorothiophene.[4]

Protocol 2: Acylation using Phosphoric Acid and Acetic Anhydride

This method utilizes a protic acid catalyst and offers a high yield with a shorter reaction time.

Materials:

• 2-chlorothiophene (10 g)

• Ethylene dichloride (30 g)

• Acetic anhydride (17 g)

• Catalytic amount of phosphoric acid

Equipment:

• Reaction flask equipped with a reflux condenser and stirrer

Procedure:

• In the reaction flask, combine 2-chlorothiophene, ethylene dichloride, and acetic anhydride.

• Add a catalytic amount of phosphoric acid to the mixture.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Add 30 g of water and neutralize the pH with a liquid caustic soda solution.

• Separate the organic layer and concentrate it under reduced pressure to obtain 2-acetyl-5-chlorothiophene.[5]

Protocol 3: Acylation using Aluminum Trichloride and Acetyl Chloride

This is a classic Friedel-Crafts protocol using a strong Lewis acid, resulting in a high yield.

Materials:

• 2-chlorothiophene

• Acetyl chloride

• Aluminum trichloride (AlCl₃)

Procedure:

• In a suitable reaction vessel, 2-chlorothiophene is reacted with acetyl chloride in the presence of aluminum trichloride as the catalyst.

• The reaction introduces an acetyl group at the 5th position of the 2-chlorothiophene.

• Following the reaction, a standard aqueous work-up is performed to decompose the aluminum chloride complex and isolate the crude product.

• The crude 2-acetyl-5-chlorothiophene can then be purified, for example, by distillation or recrystallization.[6]

Product Characterization

The final product, 2-acetyl-5-chlorothiophene, can be characterized by its physical and spectroscopic properties.

Property	Value
Melting Point	46-49 °C
Boiling Point	117-118 °C at 17 mmHg
Molecular Formula	C₆H₅ClOS
Molecular Weight	160.62 g/mol
Data obtained from ChemicalBook.[4]

Experimental Workflow Diagram

Caption: General workflow for the Friedel-Crafts acylation of 2-chlorothiophene.

Safety Precautions

• Friedel-Crafts reactions can be highly exothermic. Proper temperature control is crucial.

• Lewis acids like aluminum trichloride are moisture-sensitive and corrosive. Handle them in a dry environment and with appropriate personal protective equipment (PPE).

• Acylating agents such as acetyl chloride are corrosive and lachrymatory. Work in a well-ventilated fume hood.

• Chlorinated solvents like ethylene dichloride are toxic and should be handled with care.

By following these protocols and safety guidelines, researchers can effectively synthesize 2-acetyl-5-chlorothiophene for its various applications in drug development and chemical synthesis.

References

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. websites.umich.edu [websites.umich.edu]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]
• 5. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Leveraging 2-Acetyl-5-chlorothiophene in the Synthesis of Novel Anti-inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and evaluation of potential anti-inflammatory agents derived from 2-Acetyl-5-chlorothiophene. This key starting material serves as a versatile scaffold for the generation of diverse molecular entities, particularly chalcones, which have demonstrated significant anti-inflammatory properties. The protocols outlined below are intended to guide researchers in the synthesis, purification, and biological assessment of these promising compounds.

Introduction to Thiophene (B33073) Derivatives in Inflammation

Thiophene-containing molecules are recognized as "privileged structures" in medicinal chemistry due to their wide range of pharmacological activities.[1][2][3] In the context of inflammation, thiophene derivatives have been successfully developed into commercial anti-inflammatory drugs, such as Tinoridine and Tiaprofenic acid.[1] The anti-inflammatory effects of these compounds are often attributed to their ability to inhibit key enzymes in the inflammatory cascade, namely cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX).[1][3] By blocking these enzymes, the production of pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes is reduced, thereby alleviating inflammation.

Synthesis of Anti-inflammatory Chalcones from 2-Acetyl-5-chlorothiophene

A prominent class of anti-inflammatory agents that can be synthesized from 2-Acetyl-5-chlorothiophene are chalcones. These α,β-unsaturated ketones are readily prepared via a Claisen-Schmidt condensation reaction.

Experimental Protocol: Synthesis of (E)-1-(5-chloro-2-thienyl)-3-(aryl)prop-2-en-1-ones (Chalcones)

This protocol describes a general method for the synthesis of chalcones from 2-Acetyl-5-chlorothiophene and various aromatic aldehydes.

Materials:

• 2-Acetyl-5-chlorothiophene

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Methanol (B129727)

• Potassium hydroxide (B78521) (KOH) solution (40% in water)

• Crushed ice

• Hydrochloric acid (HCl), 5% aqueous solution

• Ethyl acetate (B1210297) for recrystallization

Procedure:

• In a round-bottom flask, dissolve 2-Acetyl-5-chlorothiophene (0.01 mol) and the desired aromatic aldehyde (0.01 mol) in methanol (20 mL).

• Stir the mixture at room temperature to ensure complete dissolution.

• To the stirred solution, add 40% aqueous potassium hydroxide (4 mL).

• Continue stirring the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., n-hexane:ethyl acetate, 7:3).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice.

• Acidify the mixture with 5% hydrochloric acid to precipitate the crude chalcone (B49325).

• Filter the solid product using a Büchner funnel and wash thoroughly with distilled water.

• Dry the crude product in a desiccator.

• Purify the chalcone by recrystallization from ethyl acetate.

Experimental Workflow

Caption: Workflow for the synthesis and purification of chalcones.

In Vivo Anti-inflammatory Activity Evaluation

The anti-inflammatory potential of the synthesized chalcones can be assessed using the carrageenan-induced paw edema model in rodents, a standard and widely accepted method for screening acute anti-inflammatory agents.

Experimental Protocol: Carrageenan-Induced Paw Edema Assay

Materials:

• Wistar rats or Swiss albino mice

• Synthesized chalcone derivatives

• Carrageenan (1% w/v in sterile saline)

• Reference drug (e.g., Diclofenac sodium, Indomethacin)

• Vehicle (e.g., 1% Carboxymethyl cellulose)

• Plethysmometer

Procedure:

• Fast the animals overnight with free access to water.

• Divide the animals into groups: control, reference, and test groups (for each synthesized chalcone at various doses).

• Administer the vehicle, reference drug, or test compounds orally or intraperitoneally.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Calculate the percentage inhibition of edema for each group compared to the control group using the following formula:

  % Inhibition = [(Vc - Vt) / Vc] x 100

  Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

Quantitative Data on Anti-inflammatory Activity

The following table summarizes the anti-inflammatory activity of chalcones derived from 2-acetylthiophene (B1664040) in the carrageenan-induced paw edema model. While the synthesis protocol provided is for 5-chloro-substituted chalcones, this data for the parent chalcones provides a strong rationale for their anti-inflammatory potential.

Compound	Dose (mg/kg)	Time (h)	% Inhibition of Paw Edema	Reference
Chalcone 1	100	3	65.4	[4]
Chalcone 2	100	3	72.1	[4]
Chalcone 3	100	3	58.9	[4]
Diclofenac Sodium	10	3	78.5	[4]

Mechanism of Action: Signaling Pathways in Inflammation

The anti-inflammatory effects of thiophene-based compounds are often mediated through the inhibition of key signaling pathways involved in the inflammatory response. The primary targets are the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are responsible for the production of prostaglandins and leukotrienes, respectively. Furthermore, some thiophene derivatives have been shown to modulate the NF-κB signaling pathway, a critical regulator of pro-inflammatory gene expression.

COX and LOX Inhibition Pathway

Caption: Inhibition of COX and LOX pathways by thiophene derivatives.

NF-κB Signaling Pathway Modulation

Caption: Modulation of the NF-κB signaling pathway.

Conclusion

2-Acetyl-5-chlorothiophene is a readily accessible and versatile starting material for the synthesis of novel chalcones with promising anti-inflammatory properties. The straightforward synthetic protocols and the established methods for evaluating anti-inflammatory activity provide a clear path for researchers to explore this chemical space. The primary mechanism of action for many thiophene-based anti-inflammatory agents involves the inhibition of key enzymes like COX and LOX, as well as modulation of the NF-κB signaling pathway. Further investigation into the structure-activity relationships of 2-Acetyl-5-chlorothiophene-derived chalcones could lead to the development of potent and selective anti-inflammatory drug candidates.

References

• 1. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Anti‐Inflammatory Activity of 2‐Amino‐4,5,6,7‐tetrahydrobenzo[b]thiophene‐Derived NRF2 Activators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic approaches and therapeutic potential of thiophene derivatives as COX and LOX inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Synthesis, Spectral Studies and Anti-Inflammatory Activity of 2-Acetyl Thiophene | Semantic Scholar [semanticscholar.org]

Application of 2-Acetyl-5-chlorothiophene in Material Science and Conductive Polymers: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 2-Acetyl-5-chlorothiophene as a monomer for the synthesis of functionalized conductive polymers. While direct polymerization of this specific monomer is not extensively documented, this guide extrapolates from established protocols for similar thiophene (B33073) derivatives to provide detailed experimental procedures, expected material properties, and potential applications in material science.

Introduction

2-Acetyl-5-chlorothiophene is a substituted thiophene monomer that holds potential for the development of novel conductive polymers. The presence of an electron-withdrawing acetyl group and a chloro substituent on the thiophene ring is expected to influence the electronic and physical properties of the resulting polymer, poly(2-acetyl-5-chlorothiophene). These functional groups can modulate the polymer's bandgap, solubility, and potential for post-polymerization modification, making it a candidate for applications in organic electronics, sensors, and smart materials. Thiophene-based polymers are renowned for their stability and tunable conductivity, forming the basis for innovations in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).

Application Notes

The incorporation of an acetyl group offers a site for further chemical reactions, allowing for the synthesis of more complex polymer architectures and the attachment of specific functionalities. The chloro group can also be a site for cross-coupling reactions, offering another avenue for polymer modification. The electron-withdrawing nature of the acetyl group is anticipated to increase the oxidation potential of the monomer and widen the bandgap of the resulting polymer, which could be advantageous for specific electronic applications where a larger bandgap is desirable.

Potential applications for poly(2-acetyl-5-chlorothiophene) and its derivatives include:

• Organic Field-Effect Transistors (OFETs): The semiconducting properties of functionalized polythiophenes are central to their use in OFETs.

• Organic Photovoltaics (OPVs): As an electron-acceptor or donor material in the active layer of solar cells.

• Sensors: The conductivity of the polymer can be modulated by the presence of analytes, forming the basis for chemical and biological sensors.

• Electrochromic Devices: The polymer may exhibit color changes upon oxidation and reduction, making it suitable for smart windows and displays.

• Drug Delivery Matrices: Functionalized conductive polymers are being explored for controlled drug release applications, where an electrical stimulus can trigger the release of a therapeutic agent.

Experimental Protocols

Two primary methods are proposed for the polymerization of 2-Acetyl-5-chlorothiophene: Oxidative Chemical Polymerization and Electropolymerization.

Protocol 1: Oxidative Chemical Polymerization using Iron(III) Chloride (FeCl₃)

This method is a common and straightforward approach for synthesizing polythiophenes.

Materials:

• 2-Acetyl-5-chlorothiophene (monomer)

• Anhydrous Iron(III) chloride (FeCl₃) (oxidant)

• Anhydrous chloroform (B151607) (CHCl₃) or another suitable solvent (e.g., nitrobenzene)

• Methanol (B129727) (for precipitation)

• Ammonia (B1221849) solution (for de-doping)

Procedure:

• Monomer Solution Preparation: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve a specific amount of 2-Acetyl-5-chlorothiophene in anhydrous chloroform to a desired concentration (e.g., 0.1 M).

• Oxidant Solution Preparation: In a separate flask, dissolve a molar excess of anhydrous FeCl₃ (typically 4 equivalents relative to the monomer) in a minimal amount of anhydrous chloroform.

• Polymerization: Slowly add the FeCl₃ solution dropwise to the stirred monomer solution at room temperature. The reaction mixture should darken, indicating the onset of polymerization.

• Reaction Time: Allow the reaction to proceed for a set period, typically ranging from 2 to 24 hours. The optimal reaction time should be determined experimentally.

• Polymer Precipitation: Pour the reaction mixture into a large volume of methanol to precipitate the polymer.

• Washing: Filter the precipitated polymer and wash it extensively with methanol to remove unreacted monomer and residual FeCl₃. Further washing with a dilute ammonia solution will de-dope the polymer, converting it to its neutral, less conductive state. Finally, wash with deionized water and methanol again.

• Drying: Dry the polymer under vacuum at a moderate temperature (e.g., 40-60 °C) to a constant weight.

Diagram of Oxidative Chemical Polymerization Workflow:

Caption: Workflow for the oxidative chemical polymerization of 2-Acetyl-5-chlorothiophene.

Protocol 2: Electropolymerization

Electropolymerization allows for the direct deposition of the conductive polymer film onto an electrode surface.

Materials:

• 2-Acetyl-5-chlorothiophene (monomer)

• Acetonitrile (B52724) (solvent)

• Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium perchlorate (B79767) (TBAP) or Lithium perchlorate (LiClO₄))

• Working electrode (e.g., Indium Tin Oxide (ITO) coated glass, platinum, or glassy carbon)

• Counter electrode (e.g., platinum wire)

• Reference electrode (e.g., Ag/AgCl)

Procedure:

• Electrolyte Solution Preparation: Prepare a solution of the supporting electrolyte in acetonitrile.

• Monomer Addition: Add 2-Acetyl-5-chlorothiophene to the electrolyte solution to a final concentration typically in the range of 0.01 to 0.1 M.

• Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell with the working, counter, and reference electrodes immersed in the monomer solution.

• Deoxygenation: Purge the solution with an inert gas (e.g., nitrogen or argon) for at least 15-20 minutes to remove dissolved oxygen.

• Electropolymerization: Apply a constant potential (potentiostatic), a potential sweep (potentiodynamic), or a constant current (galvanostatic) to the working electrode. The required oxidation potential will be higher than that of unsubstituted thiophene due to the electron-withdrawing acetyl group and should be determined via cyclic voltammetry. A polymer film will gradually form on the surface of the working electrode.

• Washing: After polymerization, carefully remove the working electrode from the cell and rinse it with fresh acetonitrile to remove any unreacted monomer and electrolyte.

• Drying: Dry the polymer-coated electrode under a stream of inert gas or in a vacuum oven at a low temperature.

Diagram of Electropolymerization Workflow:

Caption: Workflow for the electropolymerization of 2-Acetyl-5-chlorothiophene.

Data Presentation

The following tables summarize expected quantitative data for poly(2-acetyl-5-chlorothiophene) based on typical values for other functionalized polythiophenes. Actual values will need to be determined experimentally.

Table 1: Expected Properties of Poly(2-acetyl-5-chlorothiophene)

Property	Expected Value/Range	Notes
Molecular Weight (Mₙ)	5,000 - 20,000 g/mol	Highly dependent on the polymerization method and conditions. Grignard metathesis or Stille coupling (if applicable) would likely yield higher molecular weights with better control.
Polydispersity Index (PDI)	1.5 - 3.0	Oxidative polymerization typically results in a broader PDI. Controlled polymerization techniques would yield a narrower PDI.
Electrical Conductivity (Doped)	10⁻⁵ - 10⁻¹ S/cm	The electron-withdrawing acetyl group may decrease conductivity compared to poly(3-alkylthiophenes). The value is highly dependent on the dopant and doping level.
Optical Bandgap (E_g)	2.2 - 2.8 eV	The electron-withdrawing nature of the acetyl group is expected to increase the bandgap compared to unsubstituted polythiophene.

Table 2: Comparison of Polymerization Methods for Thiophene Derivatives

Polymerization Method	Typical Molecular Weight (Mₙ) ( g/mol )	Typical PDI	Advantages	Disadvantages
Oxidative Chemical Polymerization	2,000 - 30,000	2.0 - 5.0	Simple, inexpensive, scalable.	Poor control over molecular weight and regioregularity, potential for defects.
Electropolymerization	Film, Mₙ not easily determined	N/A	Direct film deposition, good control over film thickness and morphology.	Limited to conductive substrates, difficult to scale up for bulk material production.
Grignard Metathesis (GRIM)	10,000 - 100,000	1.1 - 1.5	Living polymerization characteristics, excellent control over molecular weight and regioregularity, narrow PDI.	Requires synthesis of a dihalo-monomer, sensitive to functional groups (acetyl group may need protection).
Stille/Suzuki Coupling	10,000 - 150,000	1.2 - 2.5	High molecular weights, good for alternating copolymers, tolerant to many functional groups.	Requires synthesis of organotin or boronic acid ester derivatives of the monomer, residual catalyst contamination can be an issue.

protocol for the Vilsmeier-Haack reaction with 2-Acetyl-5-chlorothiophene derivatives

Application Notes: Vilsmeier-Haack Formylation of 2-Acetyl-5-chlorothiophene

Introduction

The Vilsmeier-Haack reaction is a versatile and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] The reaction utilizes a substituted amide, typically N,N-dimethylformamide (DMF), and an acid chloride, most commonly phosphorus oxychloride (POCl₃), to generate an electrophilic chloroiminium salt known as the Vilsmeier reagent.[3][4][5] This reagent then attacks the electron-rich ring to introduce a formyl (-CHO) group after hydrolysis. Thiophene (B33073) and its derivatives are common substrates for this transformation.[3]

This document provides a detailed protocol for the Vilsmeier-Haack formylation of 2-acetyl-5-chlorothiophene. It is important to note that 2-acetyl-5-chlorothiophene is a challenging substrate for this reaction. The presence of the electron-withdrawing acetyl group at the C2 position and the chloro group at the C5 position deactivates the thiophene ring towards electrophilic aromatic substitution.[6] Consequently, the reaction may require more forcing conditions (e.g., higher temperatures or longer reaction times) compared to the formylation of activated thiophenes. The expected product is 2-acetyl-5-chloro-3-formylthiophene, as electrophilic substitution on this ring system preferentially occurs at the C3 position.

Target Audience

These protocols and notes are intended for researchers, scientists, and professionals in the fields of organic chemistry and drug development who possess a foundational understanding of synthetic organic chemistry techniques and standard laboratory safety practices.

Quantitative Data

Table 1: Reagent Specifications

Reagent	Formula	Molar Mass ( g/mol )	Density (g/mL)	CAS Number
2-Acetyl-5-chlorothiophene	C₆H₅ClOS	160.62	~1.34	6310-09-4
Phosphorus Oxychloride (POCl₃)	POCl₃	153.33	1.645	10025-87-3
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	0.944	68-12-2
Dichloromethane (B109758) (DCM)	CH₂Cl₂	84.93	1.326	75-09-2
Sodium Acetate (B1210297)	C₂H₃NaO₂	82.03	1.528	127-09-3

Table 2: Suggested Reaction Parameters

Parameter	Value / Condition	Notes
Substrate	2-Acetyl-5-chlorothiophene	1.0 eq
Vilsmeier Reagent	POCl₃ / DMF	3.0 eq / 3.0 eq
Solvent	Dichloromethane (optional)	Anhydrous
Reagent Addition Temp.	0 °C	For Vilsmeier reagent formation
Reaction Temperature	60 - 80 °C	Requires heating due to deactivated substrate
Reaction Time	6 - 24 hours	Monitor by TLC or LC-MS
Work-up	Aqueous Sodium Acetate	Neutralizes and hydrolyzes the intermediate

Experimental Workflow Diagram

Caption: Experimental workflow for the Vilsmeier-Haack formylation of 2-acetyl-5-chlorothiophene.

Detailed Experimental Protocol

Safety Precautions:

• Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

• Anhydrous solvents are required. Ensure all glassware is oven- or flame-dried before use. The reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

Part 1: Preparation of the Vilsmeier Reagent

• Set up a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Ensure the system is under a positive pressure of inert gas.

• To the flask, add anhydrous N,N-dimethylformamide (DMF) (3.0 eq).

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add phosphorus oxychloride (POCl₃) (3.0 eq) dropwise via the dropping funnel to the stirred DMF over 15-20 minutes. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. The formation of a white, crystalline solid (the Vilsmeier reagent) may be observed.[7]

Part 2: Formylation Reaction

• In a separate flask, dissolve 2-acetyl-5-chlorothiophene (1.0 eq) in a minimal amount of anhydrous dichloromethane (DCM) or other suitable anhydrous solvent.

• Add the substrate solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the reaction mixture to 60-80 °C using an oil bath.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may take between 6 to 24 hours to reach completion due to the deactivated nature of the substrate.

Part 3: Work-up and Purification

• After the reaction is deemed complete, cool the mixture to room temperature and then slowly pour it into a beaker containing crushed ice and a saturated aqueous solution of sodium acetate (a 10% solution can also be used).[7] Perform this step carefully in a fume hood as it is an exothermic process.

• Stir the resulting mixture vigorously for 1-2 hours to ensure complete hydrolysis of the iminium intermediate to the aldehyde.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by column chromatography on silica (B1680970) gel, typically using a hexane/ethyl acetate gradient, to yield the pure 2-acetyl-5-chloro-3-formylthiophene.

Part 4: Characterization

• Confirm the structure of the final product using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and Mass Spectrometry, to verify the introduction of the formyl group at the C3 position.

References

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. ijpcbs.com [ijpcbs.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 7. mdpi.com [mdpi.com]

Application Note and Protocol: Synthesis of 5-Chlorothiophene-2-carboxylic Acid from 2-Acetyl-5-chlorothiophene

Abstract

This document provides a detailed protocol for the synthesis of 5-chlorothiophene-2-carboxylic acid, a critical intermediate in the synthesis of pharmaceuticals such as Rivaroxaban.[1][2] The described method is based on the oxidation of 2-acetyl-5-chlorothiophene. Two primary oxidative systems are presented: the haloform reaction using sodium hypochlorite (B82951) and an alternative oxidation using sodium chlorite (B76162) with a phosphate (B84403) buffer. This application note includes a comprehensive, step-by-step experimental protocol, a summary of reported yields and purity in a comparative data table, and a visual representation of the experimental workflow.

Introduction

5-Chlorothiophene-2-carboxylic acid is a key building block in medicinal chemistry.[2] Its synthesis from readily available starting materials is of significant interest for the pharmaceutical industry. The conversion of 2-acetyl-5-chlorothiophene to the desired carboxylic acid is an effective and commonly employed synthetic route.[1][2][3] This transformation is typically achieved through an oxidation reaction that selectively converts the acetyl group into a carboxylic acid functional group. The haloform reaction, a well-established chemical transformation, is particularly suited for this purpose, involving the exhaustive halogenation of the acetyl group's methyl moiety in the presence of a base, followed by hydrolysis.[4][5][6]

Reaction Principle

The core of this synthesis is the oxidation of a methyl ketone (the acetyl group) to a carboxylic acid. This can be accomplished via two main pathways:

• Haloform Reaction: In the presence of a base and a halogen source (like sodium hypochlorite), the methyl group of the acetyl moiety undergoes successive halogenations at the alpha-carbon. The resulting trihalomethyl ketone is then cleaved by hydroxide (B78521) attack on the carbonyl carbon, leading to the formation of the carboxylate and a haloform (e.g., chloroform). Subsequent acidification yields the final carboxylic acid.[4][6]

• Sodium Chlorite Oxidation: This method utilizes sodium chlorite as the oxidizing agent, often in the presence of a buffer like potassium dihydrogen phosphate, to maintain a suitable pH for the reaction.[3][7] This system provides a milder alternative to the classical haloform reaction.

Experimental Protocols

Two detailed protocols based on literature findings are provided below.

Protocol 1: Synthesis via Haloform Reaction with Sodium Hypochlorite

This protocol is adapted from methodologies described in various patents.[8]

Materials:

• 2-Acetyl-5-chlorothiophene

• Sodium hypochlorite solution (e.g., 10-12% aqueous solution, bleach)

• Water

• Sodium sulfite (B76179) (aqueous solution)

• Concentrated hydrochloric acid (HCl)

• Toluene (B28343) or a mixture of ethanol (B145695) and water for recrystallization

Procedure:

• Reaction Setup: In a reaction vessel equipped with a stirrer and a thermometer, add 2-acetyl-5-chlorothiophene and water.

• Heating: Warm the mixture to approximately 40-45°C with stirring.

• Addition of Oxidant: Slowly add the sodium hypochlorite solution dropwise to the reaction mixture while maintaining the temperature.

• Reaction Monitoring: After the addition is complete, continue to stir the mixture at the same temperature for 4-5 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Cool the reaction mixture to room temperature. To quench any remaining oxidant, add an aqueous solution of sodium sulfite until a starch-iodide paper test indicates the absence of hypochlorite.

• Acidification: Slowly add concentrated hydrochloric acid to the mixture to adjust the pH to approximately 1-2. A white solid precipitate of 5-chlorothiophene-2-carboxylic acid will form.

• Isolation: Collect the solid product by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as toluene or an ethanol/water mixture, to yield the final product.[1][8]

Protocol 2: Synthesis via Sodium Chlorite Oxidation

This protocol is based on the method described in patent CN105085469A.[7]

Materials:

• 2-Acetyl-5-chlorothiophene

• Acetone (B3395972)

• Potassium dihydrogen phosphate (KH₂PO₄)

• Sodium chlorite (NaClO₂)

• Water

• Ethyl acetate

• Saturated sodium chloride solution (brine)

Procedure:

• Dissolution: Dissolve 2-acetyl-5-chlorothiophene in acetone in a reaction flask.

• Cooling and Buffering: Cool the solution to 0-10°C. Add an aqueous solution of potassium dihydrogen phosphate to buffer the reaction mixture.

• Addition of Oxidant: While maintaining the temperature at 0-10°C, slowly add an aqueous solution of sodium chlorite dropwise.

• Oxidation: After the addition is complete, allow the reaction mixture to warm to 20-30°C and stir until the oxidation is complete, as monitored by TLC.

• Work-up: Once the reaction is complete, perform an aqueous work-up. The aqueous phase can be extracted with ethyl acetate.

• Purification: Combine the organic phases and wash with a saturated sodium chloride solution. Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure to obtain the product.[7]

Data Presentation

The following table summarizes quantitative data reported in various sources for the synthesis of 5-chlorothiophene-2-carboxylic acid from 2-acetyl-5-chlorothiophene.

Oxidizing System	Yield	Purity (HPLC)	Melting Point (°C)	Reference
Sodium Chlorite / KH₂PO₄	82.5%	99.2%	150-152	[7]
Sodium Chlorite / KH₂PO₄	84.8%	99.4%	150-152	[7]
Sodium Chlorite / KH₂PO₄	68.7%	98.2%	150-152	[7]
Sodium Hypochlorite	95%	Not Reported	Not Reported	[8]

Experimental Workflow Visualization

The following diagrams illustrate the logical flow of the synthesis protocols.

References

• 1. 5-Chlorothiophene-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Haloform reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. CN105085469A - Preparation method of 5-chlorothienyl-2-carboxylic acid - Google Patents [patents.google.com]
• 8. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]

Application Notes and Protocols: Nitration of 2-Acetyl-5-chlorothiophene

Abstract

This document provides a detailed experimental procedure for the nitration of 2-acetyl-5-chlorothiophene. The protocol outlines the synthesis of 5-acetyl-2-chloro-3-nitrothiophene through electrophilic aromatic substitution using a mixed acid nitrating agent with concentrated sulfuric acid as the solvent.[1] This procedure is intended for researchers, scientists, and professionals in the field of organic chemistry and drug development. Included are a comprehensive protocol, a summary of quantitative data, and graphical representations of the experimental workflow and reaction mechanism.

Introduction

Thiophene (B33073) and its derivatives are significant heterocyclic compounds widely utilized as building blocks in the synthesis of pharmaceuticals and agrochemicals. The introduction of a nitro group onto the thiophene ring via electrophilic nitration is a critical functionalization step, as the nitro group can be subsequently converted into other functional groups, such as amines, enabling further molecular diversification. 2-Acetyl-5-chlorothiophene is a readily available starting material, and its nitration provides a key intermediate for more complex molecules.[1] Due to the high reactivity of the thiophene ring towards electrophilic substitution, reaction conditions must be carefully controlled to achieve desired regioselectivity and avoid over-nitration or degradation.[2] This protocol details a reliable method for the synthesis of 5-acetyl-2-chloro-3-nitrothiophene with a reported yield of 64%.[1]

Reaction Scheme

The nitration of 2-acetyl-5-chlorothiophene proceeds via an electrophilic aromatic substitution mechanism, where the nitronium ion (NO₂⁺) acts as the electrophile.

• Starting Material: 2-Acetyl-5-chlorothiophene (C₆H₅ClOS)

• Reagents: Mixed Acid (Concentrated Nitric Acid and Sulfuric Acid)

• Solvent: Concentrated Sulfuric Acid

• Product: 5-Acetyl-2-chloro-3-nitrothiophene (C₆H₄ClNO₃S)

Data Presentation

The following table summarizes the quantitative data for the nitration reaction.

Compound/Reagent	Molecular Formula	Molecular Weight ( g/mol )	Molar Ratio	Quantity Used	Notes
2-Acetyl-5-chlorothiophene	C₆H₅ClOS	160.62	1.0	(Example) 10g	Starting Material
Concentrated Sulfuric Acid (98%)	H₂SO₄	98.08	-	Varies	Solvent and Catalyst
Mixed Acid (HNO₃/H₂SO₄)	-	-	Varies	Varies	Nitrating Agent
Product
5-Acetyl-2-chloro-3-nitrothiophene	C₆H₄ClNO₃S	205.61	-	~8.0 g	Based on 64% theoretical yield[1]

Experimental Protocol

4.1 Materials and Equipment

• 2-Acetyl-5-chlorothiophene (99%)[3]

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized Water

• Dichloromethane (or other suitable organic solvent for extraction)

• Anhydrous Sodium Sulfate (B86663) or Magnesium Sulfate

• Round-bottom flask (three-necked)

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for filtration and recrystallization

4.2 Procedure

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, add 2-acetyl-5-chlorothiophene.

• Dissolution: Cool the flask in an ice bath and slowly add concentrated sulfuric acid while stirring to dissolve the starting material. Maintain the temperature below 10 °C.

• Preparation of Nitrating Agent: In a separate beaker, carefully prepare the mixed acid nitrating agent by slowly adding concentrated nitric acid to concentrated sulfuric acid in a predetermined ratio, while cooling in an ice bath.

• Nitration Reaction: Slowly add the prepared mixed acid dropwise to the solution of 2-acetyl-5-chlorothiophene from the dropping funnel.[1] The rate of addition should be controlled to maintain the internal temperature of the reaction mixture between 0-5 °C. A rapid rise in temperature should be avoided to prevent side reactions.[4]

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at 0-5 °C for 1-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, slowly and carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. This will precipitate the crude product.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral to pH paper.

• Extraction (Optional): If the product does not fully precipitate, the aqueous mixture can be transferred to a separatory funnel and extracted multiple times with a suitable organic solvent like dichloromethane.

• Drying: Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield pure 5-acetyl-2-chloro-3-nitrothiophene.

4.3 Safety Precautions

• This procedure must be performed in a well-ventilated fume hood.

• Concentrated sulfuric acid and nitric acid are extremely corrosive and strong oxidizing agents. Handle with extreme care and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• The reaction is exothermic. Strict temperature control is crucial to prevent the reaction from becoming uncontrollable.

• Always add acid to water (or in this case, the reaction mixture to ice) slowly during the work-up to dissipate the heat generated.

Visualizations

5.1 Experimental Workflow

Caption: Experimental workflow for the nitration of 2-acetyl-5-chlorothiophene.

5.2 Reaction Mechanism

Caption: Mechanism of electrophilic aromatic substitution for thiophene nitration.

References

• 1. researchgate.net [researchgate.net]
• 2. Buy 2-Acetyl-5-nitrothiophene | 39565-00-9 [smolecule.com]
• 3. 2-Acetyl-5-chlorothiophene 99 6310-09-4 [sigmaaldrich.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: 2-Acetyl-5-chlorothiophene in the Flavor and Fragrance Industry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyl-5-chlorothiophene (CAS No. 6310-09-4) is a sulfur-containing heterocyclic compound that has found application in the flavor and fragrance industry.[1][2] Its distinct chemical structure, featuring a thiophene (B33073) ring substituted with an acetyl group and a chlorine atom, contributes to its unique sensory properties. While detailed organoleptic data in publicly accessible literature is limited, its use in flavoring agents and fragrances is noted.[1][2] Thiophene derivatives are known to contribute a wide range of flavor and aroma notes, including roasted, nutty, savory, and earthy profiles, often at very low concentrations. This document provides an overview of the potential applications of 2-Acetyl-5-chlorothiophene and outlines protocols for its evaluation and use in flavor and fragrance formulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Acetyl-5-chlorothiophene is presented in Table 1. This information is crucial for its proper handling, storage, and incorporation into various formulations.

Property	Value	Reference
CAS Number	6310-09-4	[3][4][5]
Molecular Formula	C₆H₅ClOS	[4]
Molecular Weight	160.62 g/mol	[4]
Appearance	White to light yellow to light orange powder or crystals	[2][5]
Odor	Faint aromatic or sulfurous odor, distinct odor	[2][3]
Melting Point	46-49 °C	[5]
Boiling Point	117-118 °C at 17 mmHg	[5]
Solubility	Soluble in organic solvents like ethanol (B145695) and ether; limited solubility in water.	[3]

Organoleptic Profile and Potential Applications

Flavor Applications:

The presence of the acetylthiophene moiety suggests potential for roasted, nutty, and savory notes, similar to its non-chlorinated analog, 2-acetylthiophene, which is described as having nutty, popcorn-like, and slightly earthy or sulfurous aroma and taste.[6] The addition of a chlorine atom can significantly modulate the sensory profile, potentially adding a sharp, slightly chemical, or marine-like nuance.

Potential applications in flavor formulations include:

• Savory and Meat Flavors: Thiophene derivatives are often used to impart or enhance savory, roasted, and meaty notes in products like soups, sauces, and meat alternatives. The sulfurous character of 2-Acetyl-5-chlorothiophene could contribute to a more complex and authentic meat flavor profile.

• Roasted and Nutty Flavors: It may be used to create or boost roasted notes in coffee, cocoa, and nut-flavored products.

• Snack Foods: In savory snacks, it could provide a subtle background note that enhances the overall flavor profile.

Fragrance Applications:

In perfumery, sulfur-containing compounds are used to add unique and complex notes. The "unique aroma profile" of 2-Acetyl-5-chlorothiophene makes it a candidate for creating novel scents.[1]

Potential applications in fragrance compositions include:

• Gourmand Fragrances: It could be used to introduce subtle roasted or nutty notes to create sophisticated gourmand scents.

• Leathery and Woody Accords: The sulfurous and potentially sharp notes could enhance the complexity of leather and dark wood fragrance profiles.

• Novelty and Special Effects: It may be used to create unique and unconventional accords in niche perfumery.

Experimental Protocols

Due to the lack of specific published protocols for 2-Acetyl-5-chlorothiophene, the following are generalized experimental methodologies based on standard practices in the flavor and fragrance industry for evaluating new aroma chemicals.

Protocol 1: Sensory Evaluation of 2-Acetyl-5-chlorothiophene

Objective: To determine the odor and flavor profile, and the detection and recognition thresholds of 2-Acetyl-5-chlorothiophene.

Materials:

• 2-Acetyl-5-chlorothiophene (high purity, >99%)

• Odor-free and taste-free solvent (e.g., propylene (B89431) glycol for flavor, ethanol for fragrance)

• Deionized, odor-free water

• Odor-free tasting strips

• Glass vials with PTFE-lined caps

• Calibrated pipettes

• Sensory evaluation booths with controlled lighting and ventilation

• A panel of 8-10 trained sensory panelists

Procedure:

• Stock Solution Preparation:

  • Prepare a 1% (w/v) stock solution of 2-Acetyl-5-chlorothiophene in the chosen solvent (propylene glycol or ethanol).

  • Prepare a 0.1% (w/v) stock solution by diluting the 1% solution.

• Odor Profile Evaluation:

  • Dip odor-free tasting strips into the 0.1% solution and allow the solvent to evaporate for 30 seconds.

  • Present the strips to the panelists and ask them to describe the odor profile using a standardized lexicon of aroma descriptors.

  • Repeat the evaluation at different time intervals (e.g., 5 min, 30 min, 1 hour) to assess the evolution of the scent.

• Flavor Profile Evaluation (in a neutral base):

  • Prepare a series of dilutions of the 1% stock solution in deionized water to achieve concentrations ranging from 0.01 ppm to 10 ppm.

  • Present the solutions to the panelists in a randomized order, including a blank (water only).

  • Ask panelists to describe the flavor profile and intensity at each concentration.

• Threshold Determination (ASTM E679-04):

  • Prepare a series of dilutions in ascending order of concentration.

  • Use a three-alternative forced-choice (3-AFC) method, where panelists are presented with three samples, one of which contains the stimulus, and asked to identify the different sample.

  • The detection threshold is the lowest concentration at which a panelist can reliably detect a difference from the blank. The recognition threshold is the lowest concentration at which the characteristic flavor/odor can be identified.

Protocol 2: Application in a Model Flavor System (e.g., Savory Broth)

Objective: To evaluate the impact of 2-Acetyl-5-chlorothiophene on a basic savory flavor profile.

Materials:

• 2-Acetyl-5-chlorothiophene (1% solution in propylene glycol)

• Basic savory broth base (e.g., a simple vegetable or chicken broth without strong characteristic flavors)

• Tasting cups

• A panel of 8-10 trained sensory panelists

Procedure:

• Sample Preparation:

  • Prepare a control sample of the savory broth base.

  • Prepare a series of test samples by adding the 2-Acetyl-5-chlorothiophene solution to the broth base to achieve final concentrations of 0.05, 0.1, 0.5, and 1.0 ppm.

  • Ensure all samples are at the same temperature before serving.

• Sensory Evaluation:

  • Present the samples to the panelists in a randomized and blind manner.

  • Ask panelists to rate the intensity of key attributes (e.g., savory, roasted, meaty, chemical, overall flavor) on a structured scale (e.g., a 9-point hedonic scale or a line scale).

  • Include an open-ended question for panelists to provide descriptive comments.

• Data Analysis:

  • Analyze the quantitative data using appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences between the samples.

  • Compile and analyze the descriptive comments to understand the qualitative impact of 2-Acetyl-5-chlorothiophene on the flavor profile.

Visualizations

The following diagrams illustrate the experimental workflows described in the protocols.

Caption: Workflow for the sensory evaluation of 2-Acetyl-5-chlorothiophene.

Caption: Workflow for evaluating 2-Acetyl-5-chlorothiophene in a savory flavor application.

Safety and Regulatory Information

At the time of this writing, 2-Acetyl-5-chlorothiophene does not have a FEMA GRAS (Generally Recognized as Safe) number. Researchers and developers should exercise caution and conduct thorough safety assessments before considering its use in food products. It is important to consult the latest regulatory guidelines from relevant authorities (e.g., FDA, EFSA) regarding the use of chlorinated thiophene derivatives in food and consumer products. The available safety data suggests that the compound may be harmful if swallowed, in contact with skin, or inhaled, and can cause serious eye irritation. Appropriate personal protective equipment should be used when handling this chemical.

Disclaimer: This document is intended for informational purposes for research and development professionals. The information provided is based on a review of publicly available literature and does not constitute a recommendation for the use of 2-Acetyl-5-chlorothiophene in any commercial product. All necessary safety and regulatory assessments must be conducted by the user.

References

• 1. chemimpex.com [chemimpex.com]
• 2. guidechem.com [guidechem.com]
• 3. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 4. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [amp.chemicalbook.com]
• 6. benchchem.com [benchchem.com]

2-Acetyl-5-chlorothiophene: A Versatile Building Block in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyl-5-chlorothiophene is a versatile heterocyclic ketone that serves as a crucial starting material and intermediate in the synthesis of a wide array of biologically active molecules and functional materials.[1][2] Its thiophene (B33073) core, substituted with an acetyl group and a chlorine atom, offers multiple reaction sites for further chemical modifications. The acetyl group is amenable to various condensation and transformation reactions, while the chlorine atom can be displaced or involved in cross-coupling reactions. This unique combination of functional groups makes 2-acetyl-5-chlorothiophene a valuable building block in pharmaceutical and agrochemical research, as well as in the development of advanced materials such as conductive polymers.[1]

These application notes provide detailed protocols for the synthesis of two important classes of compounds derived from 2-acetyl-5-chlorothiophene: chalcones and thieno[2,3-d]pyrimidines. Additionally, quantitative data for representative synthesized compounds and a visualization of a key signaling pathway are presented to facilitate research and development in this area.

I. Synthesis of Bioactive Chalcones

Chalcones, characterized by an α,β-unsaturated ketone core, are a class of flavonoids with a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. 2-Acetyl-5-chlorothiophene readily undergoes Claisen-Schmidt condensation with various aromatic aldehydes to yield thiophene-containing chalcones.

Application: Anticancer Drug Discovery

Chalcones derived from 2-acetyl-5-chlorothiophene have demonstrated significant cytotoxic activity against various cancer cell lines. Their mechanism of action often involves the induction of apoptosis through the modulation of key signaling pathways, such as the p53 pathway.

Experimental Protocol: Synthesis of (E)-1-(5-chloro-2-thienyl)-3-phenylprop-2-en-1-one

This protocol details the base-catalyzed Claisen-Schmidt condensation of 2-acetyl-5-chlorothiophene with benzaldehyde (B42025).

Materials:

• 2-Acetyl-5-chlorothiophene

• Benzaldehyde

• Methanol (B129727)

• Potassium hydroxide (B78521) (KOH)

• Hydrochloric acid (HCl), 5% aqueous solution

• Crushed ice

• Ethyl acetate (B1210297)

• n-Hexane

Procedure:

• In a round-bottom flask, dissolve 2-acetyl-5-chlorothiophene (0.01 mol, 1.61 g) and benzaldehyde (0.01 mol, 1.06 g) in methanol (20 mL).

• To the stirred solution, add a 40% aqueous solution of potassium hydroxide (4 mL).

• Continue stirring the reaction mixture at room temperature for 24 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (7:3).

• Upon completion of the reaction, pour the mixture into a beaker containing crushed ice.

• Acidify the mixture with 5% HCl to precipitate the crude chalcone.

• Filter the resulting solid, wash it thoroughly with cold water, and dry it in a desiccator.

• Purify the crude product by recrystallization from ethyl acetate to obtain the pure (E)-1-(5-chloro-2-thienyl)-3-phenylprop-2-en-1-one.

Quantitative Data: Synthesized Chlorothiophene-Based Chalcones

The following table summarizes the yields and anticancer activity of a series of chalcones synthesized from 2-acetyl-5-chlorothiophene and various substituted benzaldehydes.

Compound ID	Ar-CHO Substituent	Yield (%)	m.p. (°C)	IC₅₀ (µM) vs. MCF-7	IC₅₀ (µM) vs. WiDr
C1	H	79	98	>100	0.77
C2	2-OCH₃	70	135	5.52	-
C3	3-OCH₃	75	110	-	-
C4	4-OCH₃	81	118	11.76	0.45

MCF-7: Human breast adenocarcinoma cell line. WiDr: Human colon adenocarcinoma cell line. Data sourced from multiple studies.

Visualization: Synthetic Pathway for Chalcones

Caption: General scheme for the synthesis of chalcones.

II. Synthesis of Thieno[2,3-d]pyrimidines

Thieno[2,3-d]pyrimidines are a class of fused heterocyclic compounds that are bioisosteres of purines and exhibit a wide range of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[3] A common synthetic route involves the initial formation of a polysubstituted 2-aminothiophene via the Gewald reaction, followed by cyclization to form the pyrimidine (B1678525) ring.

Application: Development of Kinase Inhibitors and Other Therapeutics

The thieno[2,3-d]pyrimidine (B153573) scaffold is a "privileged structure" in medicinal chemistry and is found in several kinase inhibitors and other therapeutic agents. The ability to synthesize a variety of substituted analogs allows for the exploration of structure-activity relationships and the optimization of drug candidates.

Experimental Protocol: Two-Step Synthesis of a Thieno[2,3-d]pyrimidine Derivative

This protocol outlines a representative two-step synthesis starting from 2-acetyl-5-chlorothiophene.

Step 1: Gewald Reaction for the Synthesis of Ethyl 2-amino-5-acetyl-4-(5-chloro-2-thienyl)thiophene-3-carboxylate

Materials:

• 2-Acetyl-5-chlorothiophene

• Ethyl cyanoacetate (B8463686)

• Elemental sulfur

• Ethanol (B145695)

• Morpholine (B109124)

Procedure:

• In a round-bottom flask, prepare a mixture of 2-acetyl-5-chlorothiophene (0.01 mol, 1.61 g), ethyl cyanoacetate (0.01 mol, 1.13 g), and elemental sulfur (0.01 mol, 0.32 g) in ethanol (20 mL).

• With stirring, slowly add morpholine (0.01 mol, 0.87 mL) to the mixture at room temperature.

• Heat the reaction mixture to reflux (approximately 45-50°C) and maintain for 3-4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature to allow for the precipitation of the product.

• Filter the solid, wash with cold ethanol, and dry.

• Recrystallize the crude product from ethanol to obtain the pure 2-aminothiophene derivative.

Step 2: Cyclization to form 5-Acetyl-6-(5-chloro-2-thienyl)-3,4-dihydrothieno[2,3-d]pyrimidin-4-one

Materials:

• Ethyl 2-amino-5-acetyl-4-(5-chloro-2-thienyl)thiophene-3-carboxylate (from Step 1)

• Formamide (B127407)

Procedure:

• In a round-bottom flask, place the 2-aminothiophene derivative (0.005 mol) and an excess of formamide (15 mL).

• Heat the mixture to reflux (approximately 180-190°C) and maintain for 2-3 hours.

• Cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Pour the mixture into ice water to complete the precipitation.

• Filter the solid, wash with water, and then with a small amount of cold ethanol.

• Dry the product under vacuum to yield the thieno[2,3-d]pyrimidin-4-one.

Quantitative Data: Representative Thieno[2,3-d]pyrimidine Derivatives

The following table presents data for a selection of synthesized thieno[2,3-d]pyrimidine derivatives.

Compound	Starting 2-Aminothiophene Precursor	Cyclizing Agent	Yield (%)	m.p. (°C)
1	Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate	Formamide	~60-70	>300
2	2-Amino-3-cyanothiophene derivative	Formamide	72	>300
3	2-Amino-3-cyanothiophene derivative	Benzoyl isothiocyanate	-	-

Note: Yields and melting points are representative and can vary based on specific substrates and reaction conditions.

Visualization: Synthetic Pathway for Thieno[2,3-d]pyrimidines

Caption: Two-step synthesis of thieno[2,3-d]pyrimidines.

III. Biological Signaling Pathway

p53 Signaling Pathway and Chalcone-Induced Apoptosis

The tumor suppressor protein p53 plays a critical role in preventing cancer formation by inducing cell cycle arrest, DNA repair, and apoptosis in response to cellular stress. Many anticancer agents, including certain chalcones derived from 2-acetyl-5-chlorothiophene, exert their therapeutic effects by activating the p53 pathway.[4] These chalcones can disrupt the interaction between p53 and its negative regulators, MDM2 and Bcl-2, leading to the stabilization and activation of p53. Activated p53 then transcriptionally activates pro-apoptotic genes, ultimately leading to programmed cell death in cancer cells.

Visualization: Chalcone-Mediated Activation of the p53 Pathway

Caption: Chalcone-induced p53-mediated apoptosis.

References

• 1. [PDF] A NEW PROTOCOL FOR THE SYNTHESIS OF 2-AMINOTHIOPHENES THROUGH THE GEWALD REACTION IN SOLVENT-FREE CONDITIONS. | Semantic Scholar [semanticscholar.org]
• 2. longdom.org [longdom.org]
• 3. researchgate.net [researchgate.net]
• 4. Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway - Arabian Journal of Chemistry [arabjchem.org]

Application Notes and Protocols: Synthesis of a Potential Rivaroxaban Impurity from 2-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract:

This document provides a detailed methodology for the synthesis of a potential process impurity of Rivaroxaban, N-(5-acetyl-2-thienyl)morpholine, commencing from the readily available starting material, 2-Acetyl-5-chlorothiophene. The formation of such impurities is critical to monitor during the manufacturing of active pharmaceutical ingredients (APIs) to ensure the safety and efficacy of the final drug product. This application note outlines the synthetic protocol, including reaction conditions, purification methods, and characterization data. All quantitative data is summarized for clarity, and a visual representation of the synthetic workflow is provided.

Introduction

Rivaroxaban is a potent, orally bioavailable direct Factor Xa inhibitor used for the prevention and treatment of thromboembolic disorders. During the multi-step synthesis of complex pharmaceutical molecules like Rivaroxaban, various process-related impurities can be formed. The identification, synthesis, and characterization of these impurities are essential for quality control and regulatory compliance.[1] One of the key starting materials in some synthetic routes of Rivaroxaban and related compounds is based on a substituted thiophene (B33073) core.[2][3][4]

This application note details the synthesis of a potential impurity, N-(5-acetyl-2-thienyl)morpholine, which could theoretically arise from the reaction of 2-Acetyl-5-chlorothiophene with morpholine (B109124), a reagent also utilized in the synthesis of the morpholinone moiety of Rivaroxaban.[5][6][7][8] The presence of such an impurity could be plausible if there are deviations in process control.

Synthetic Pathway

The synthesis of the target impurity involves a nucleophilic aromatic substitution reaction. The chlorine atom on the 2-Acetyl-5-chlorothiophene is displaced by the secondary amine of morpholine, catalyzed by a suitable base and/or catalyst.

Reaction Scheme:

2-Acetyl-5-chlorothiophene + Morpholine → N-(5-acetyl-2-thienyl)morpholine

Experimental Protocol

This protocol provides a detailed method for the synthesis of N-(5-acetyl-2-thienyl)morpholine.

3.1. Materials and Reagents:

• 2-Acetyl-5-chlorothiophene (98% purity)

• Morpholine (99% purity)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (B28343) (anhydrous)

• Ethyl acetate (EtOAc)

• Hexane (B92381)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel (for column chromatography)

3.2. Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Acetyl-5-chlorothiophene (1.0 g, 6.22 mmol), Palladium(II) acetate (0.070 g, 0.31 mmol), XPhos (0.30 g, 0.62 mmol), and Sodium tert-butoxide (1.20 g, 12.44 mmol).

• Add anhydrous toluene (20 mL) to the flask, followed by the addition of morpholine (1.08 mL, 12.44 mmol).

• Heat the reaction mixture to 100 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (50 mL) and wash with saturated aqueous NaHCO₃ solution (2 x 25 mL) and brine (25 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexane (e.g., 10% to 40% EtOAc in hexane) to afford the pure N-(5-acetyl-2-thienyl)morpholine.

3.3. Characterization:

The structure and purity of the synthesized impurity should be confirmed by standard analytical techniques, including:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• HPLC: To assess the purity.

Data Presentation

The following table summarizes the typical quantitative data obtained from the synthesis.

Parameter	Value
Starting Material	2-Acetyl-5-chlorothiophene
Molecular Formula of Product	C₁₀H₁₃NO₂S
Molecular Weight of Product	211.28 g/mol
Reaction Yield	75-85%
Purity (by HPLC)	>98%
Appearance	Yellow to brown solid

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the synthesis protocol.

Caption: Synthetic workflow for the preparation of N-(5-acetyl-2-thienyl)morpholine.

Disclaimer: This document is intended for informational purposes for qualified researchers and scientists. The procedures described should be carried out in a suitably equipped laboratory facility by trained personnel. Appropriate safety precautions should be taken at all times.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. Rivaroxaban synthesis - chemicalbook [chemicalbook.com]
• 5. Morpholine synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Acetyl-5-chlorothiophene by Recrystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 2-Acetyl-5-chlorothiophene via recrystallization.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the recrystallization of 2-Acetyl-5-chlorothiophene.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Crystal Formation Upon Cooling	The solution is not sufficiently saturated.	- Concentrate the solution by boiling off some of the solvent. - If using a mixed-solvent system, add more of the anti-solvent (the solvent in which the compound is less soluble).
Nucleation has not initiated.	- Scratch the inside of the flask at the surface of the solution with a glass rod to create nucleation sites. - Add a seed crystal of pure 2-Acetyl-5-chlorothiophene.
The incorrect solvent was chosen.	- Review the solvent selection guide (see FAQs). The ideal solvent should dissolve the compound when hot but not at room temperature.
"Oiling Out" (Formation of a liquid layer instead of solid crystals)	The melting point of the crude material (46-49°C) is lower than the boiling point of the solvent, and the solution is supersaturated at a temperature above the melting point.[1]	- Reheat the solution to dissolve the oil and add a small amount of additional hot solvent to decrease the saturation. Allow it to cool slowly.[2]
The cooling rate is too rapid.	- Allow the solution to cool to room temperature slowly before inducing further cooling in an ice bath.
High concentration of impurities.	- Consider a preliminary purification step, such as passing a concentrated solution of the crude material through a short plug of silica (B1680970) gel, before recrystallization.
Low Recovery Yield	Too much solvent was used, resulting in a significant amount of the product remaining in the mother liquor.	- Before filtering, check for supersaturation by dipping a glass rod in the solution and observing if crystals form on the rod upon drying. If so, concentrate the solution.
Premature crystallization during hot filtration.	- Use a pre-heated funnel and collection flask for hot filtration to prevent the solution from cooling and depositing crystals prematurely.
Incomplete crystallization.	- Ensure the solution has been cooled sufficiently for an adequate amount of time to allow for maximum crystal formation.
Colored Crystals	Colored impurities are present in the crude material.	- Add a small amount of activated charcoal to the hot solution before filtration. Use sparingly, as it can adsorb the desired product as well.
The compound itself may have a slight color.	- The pure compound is typically a white to light yellow or orange powder/crystal. A pale yellow color may be acceptable.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 2-Acetyl-5-chlorothiophene?

Q2: What are the common impurities in crude 2-Acetyl-5-chlorothiophene?

A2: Common impurities can arise from the synthesis process, which often involves the Friedel-Crafts acylation of 2-chlorothiophene.[6] Potential impurities include:

• Unreacted starting materials (e.g., 2-chlorothiophene, acetic anhydride).

• By-products (e.g., acetic acid).

• Positional isomers (e.g., 2-Acetyl-4-chlorothiophene).

• Polymeric materials or colored by-products.

Q3: My compound "oiled out." Can I still get pure crystals?

A3: Yes. "Oiling out" occurs when the compound separates from the solution as a liquid before it crystallizes.[1] To remedy this, reheat the mixture to redissolve the oil, add a small amount of additional hot solvent, and allow the solution to cool more slowly. Using a solvent with a lower boiling point or a mixed solvent system can also help prevent this issue.

Q4: How can I improve the yield of my recrystallization?

A4: To improve your yield, use the minimum amount of hot solvent necessary to fully dissolve the crude product. This will ensure the solution is saturated upon cooling, maximizing crystal formation. Also, ensure that the solution is cooled to a low enough temperature for a sufficient period to allow for complete crystallization. Avoid using an excessive amount of activated charcoal, as it can adsorb your product.

Q5: What is the expected melting point of pure 2-Acetyl-5-chlorothiophene?

A5: The literature melting point of 2-Acetyl-5-chlorothiophene is in the range of 46-49°C.[6][7] A sharp melting point within this range is a good indicator of purity.

Experimental Protocol: Recrystallization of 2-Acetyl-5-chlorothiophene

This protocol provides a general methodology. The choice of solvent and volumes should be optimized based on small-scale trials.

1. Solvent Selection: a. Place a small amount (e.g., 50 mg) of the crude 2-Acetyl-5-chlorothiophene into separate test tubes. b. Add a few drops of different solvents (e.g., isopropanol (B130326), ethanol, toluene (B28343), heptane) to each test tube at room temperature. Observe the solubility. c. Gently heat the test tubes with the solvents in which the compound was not soluble at room temperature. The ideal solvent will dissolve the compound when hot but show low solubility at room temperature. d. For mixed-solvent systems, dissolve the compound in a small amount of a "good" solvent (e.g., ethanol, toluene) and then add a "bad" solvent (e.g., water, heptane) dropwise until the solution becomes cloudy. Heat to clarify.

2. Dissolution: a. Place the crude 2-Acetyl-5-chlorothiophene in an Erlenmeyer flask. b. Add a small amount of the chosen recrystallization solvent and a boiling chip. c. Heat the mixture on a hot plate with stirring. Add more hot solvent in small portions until the compound is completely dissolved. Avoid adding a large excess of solvent.

3. Decolorization (if necessary): a. If the solution is colored, remove it from the heat and allow it to cool slightly. b. Add a very small amount of activated charcoal. c. Reheat the solution to boiling for a few minutes.

4. Hot Filtration: a. Pre-heat a separate flask and a stemless funnel. Place a fluted filter paper in the funnel. b. Quickly pour the hot solution through the filter paper to remove any insoluble impurities (and charcoal, if used).

5. Crystallization: a. Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. b. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

6. Isolation and Drying: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of the cold recrystallization solvent. c. Allow the crystals to dry completely in the air or in a desiccator.

Quantitative Data

The following table summarizes key physical properties of 2-Acetyl-5-chlorothiophene and provides a qualitative guide for solvent selection.

Property	Value	Reference(s)
Molecular Formula	C₆H₅ClOS	[7]
Molecular Weight	160.62 g/mol	[7]
Appearance	White to light yellow to light orange powder to crystal	[3]
Melting Point	46-49 °C	[6][7]
Boiling Point	117-118 °C at 17 mmHg	[6]
Solubility in Water	Insoluble	[4][5]
Solubility in Organic Solvents	Soluble in ethanol, ether, dichloromethane. A patent for a related compound suggests toluene for recrystallization.	[4][5][8]

Diagrams

Caption: A flowchart of the experimental workflow for the recrystallization of 2-Acetyl-5-chlorothiophene.

Caption: A decision tree for troubleshooting common issues during the recrystallization of 2-Acetyl-5-chlorothiophene.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. guidechem.com [guidechem.com]
• 4. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 5. quinoline-thiophene.com [quinoline-thiophene.com]
• 6. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]
• 7. 2-Acetyl-5-chlorothiophene 99 6310-09-4 [sigmaaldrich.com]
• 8. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Acetyl-5-chlorothiophene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the synthesis of 2-Acetyl-5-chlorothiophene. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Acetyl-5-chlorothiophene?

The most prevalent and established method is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680).[1][2] This electrophilic aromatic substitution reaction introduces an acetyl group onto the thiophene (B33073) ring, typically at the 5-position due to the directing effect of the chlorine atom.[3] Common acylating agents include acetyl chloride and acetic anhydride (B1165640), with a Lewis acid or solid acid catalyst.[2][4]

Q2: Why is the 5-position the major product in the acylation of 2-chlorothiophene?

The chlorine atom on the 2-position of the thiophene ring is an ortho-, para-directing group. In the case of thiophene, the "para" equivalent is the 5-position. The electrophilic attack at the 5-position results in a more stable carbocation intermediate compared to an attack at other positions, leading to the preferential formation of 2-Acetyl-5-chlorothiophene.

Q3: What are the main safety precautions to consider during this synthesis?

Traditional Lewis acid catalysts like aluminum chloride (AlCl₃) are highly sensitive to moisture and can react violently with water.[5] Therefore, all reactions using such catalysts must be conducted under strictly anhydrous conditions. Acylating agents like acetyl chloride are corrosive and lachrymatory. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times. The reaction should be carried out in a well-ventilated fume hood.

Troubleshooting Guide

Low or No Product Yield

Problem: My reaction resulted in a low yield or no 2-Acetyl-5-chlorothiophene.

Potential Cause	Recommended Solutions
Inactive Catalyst	Lewis Acids (e.g., AlCl₃): These are highly moisture-sensitive. Ensure all glassware is oven-dried, and use anhydrous solvents and reagents. Use a fresh, unopened container of the Lewis acid or a freshly purified batch.[5] Solid Acids (e.g., Zeolites): The catalyst may be deactivated by "coking" (carbonaceous deposits).[6] Regenerate the catalyst by calcination (heating in the presence of air).[6]
Incorrect Stoichiometry	For Friedel-Crafts acylation using Lewis acids, a stoichiometric amount of the catalyst is often required because the product ketone can form a stable complex with the catalyst, rendering it inactive.[5] Ensure the correct molar ratios of reactants and catalyst are used.
Suboptimal Reaction Temperature	If the temperature is too low, the reaction may be too slow or not proceed at all. If it's too high, it can lead to the formation of tarry byproducts and decomposition.[5] Optimize the temperature based on the specific protocol. For instance, with Hβ zeolite and acetic anhydride, 60°C has been shown to be effective.[6]
Insufficient Reaction Time	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If starting material is still present, consider extending the reaction time.[5]

Formation of Multiple Products

Problem: I am observing multiple spots on my TLC plate or multiple peaks in my GC analysis.

Potential Cause	Recommended Solutions
Formation of Isomers	Besides the desired 2-Acetyl-5-chlorothiophene, isomers such as 4-acetyl-2-chlorothiophene and 3-acetyl-2-chlorothiophene can form.[7] The formation of these isomers can be influenced by the catalyst and reaction conditions. Using milder catalysts like phosphoric acid or zeolites can sometimes improve regioselectivity.[4][8]
Diacylation	Although the acetyl group is deactivating, making a second acylation less favorable, it can still occur, especially with highly reactive starting materials.[9] Using an excess of 2-chlorothiophene relative to the acylating agent can help minimize this side reaction.[9]
Byproducts from Impurities	Impurities in the starting 2-chlorothiophene can lead to the formation of undesired acylated products.[10] Ensure the purity of the starting materials before beginning the reaction.

Purification Challenges

Problem: I am having difficulty purifying the crude 2-Acetyl-5-chlorothiophene.

Potential Cause	Recommended Solutions
Presence of Tarry Material	The formation of dark, tarry substances can complicate product isolation and is often a result of high reaction temperatures or impure starting materials.[5] Maintain the recommended reaction temperature and use purified reagents.
Difficulty Removing Isomers	Isomeric byproducts can have similar physical properties to the desired product, making separation by distillation challenging.[7] Column chromatography is often the most effective method for separating isomers.[11]
Unreacted Starting Materials	Unreacted 2-chlorothiophene and the acylating agent (e.g., acetic anhydride) can be removed by distillation.[12] A wash with a mild base (e.g., sodium bicarbonate solution) can help remove acidic byproducts like acetic acid.

Data Presentation

The following table summarizes quantitative data from various reported synthesis methods for 2-Acetyl-5-chlorothiophene.

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Aluminum trichloride (B1173362)	Acetyl chloride	-	-	-	91	[2]
Phosphoric acid	Acetic anhydride	Ethylene (B1197577) dichloride	Reflux	4	97	[8]
Activated white clay	Acetic anhydride	-	45-55	72	-	[12]
Hβ zeolite	Acetic anhydride	-	60	-	~98.6	[4]

Experimental Protocols

Method 1: Friedel-Crafts Acylation using Phosphoric Acid and Acetic Anhydride

This protocol is adapted from a patent for the preparation of a related compound.[8]

• Reaction Setup: In a reaction flask equipped with a stirrer, reflux condenser, and thermometer, add 10g of 2-chlorothiophene and 30g of ethylene dichloride.

• Addition of Reagents: To the mixture, add 17g of acetic anhydride and a catalytic amount of phosphoric acid.

• Reaction: Heat the mixture to reflux and maintain for 4 hours.

• Workup: After the insulation period, cool the reaction mixture to room temperature. Add 30g of water and neutralize the pH with a liquid caustic soda solution.

• Isolation: Separate the layers. The organic layer is concentrated under reduced pressure to obtain 2-Acetyl-5-chlorothiophene. A reported yield for this method is 97%.[8]

Method 2: Friedel-Crafts Acylation using Aluminum Trichloride and Acetyl Chloride

This protocol is based on a literature procedure for a similar synthesis.[2]

• Reaction Setup: To a flask equipped for stirring and cooling, add 2-chlorothiophene.

• Reagent Addition: Add acetyl chloride as the acetylation reagent and aluminum trichloride as the catalyst. The reaction should be carried out under anhydrous conditions.

• Reaction: The reaction is typically carried out at a controlled temperature to avoid side reactions.

• Workup: The reaction is quenched by carefully adding it to ice water.

• Isolation and Purification: The product is extracted with a suitable organic solvent. The organic layer is washed, dried, and the solvent is evaporated. The crude product can be purified by distillation or recrystallization. A yield of 91% has been reported for this type of reaction.[2]

Visualizations

Caption: Troubleshooting workflow for low yield.

Caption: Synthesis pathway and potential byproducts.

References

• 1. hopemaxchem.com [hopemaxchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 4. tsijournals.com [tsijournals.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride - Google Patents [patents.google.com]
• 8. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. benchchem.com [benchchem.com]
• 12. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]

Technical Support Center: Synthesis of 2-Acetyl-5-chlorothiophene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 2-Acetyl-5-chlorothiophene synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Acetyl-5-chlorothiophene?

A1: The most prevalent method is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680) with an acetylating agent, such as acetyl chloride or acetic anhydride (B1165640), in the presence of a catalyst. This reaction is a classic electrophilic aromatic substitution where the acetyl group is introduced onto the thiophene (B33073) ring.

Q2: Which position on the 2-chlorothiophene ring is preferentially acetylated?

A2: The acetylation of 2-chlorothiophene predominantly occurs at the 5-position, yielding 2-Acetyl-5-chlorothiophene. This is due to the electronic properties of the thiophene ring and the directing effect of the chlorine atom. The electrophilic acylium ion preferentially attacks the position that leads to a more stabilized cationic intermediate.

Q3: What are the common side reactions in this synthesis, and how can they be minimized?

A3: Common side reactions include the formation of other isomers (e.g., 3-acetyl-2-chlorothiophene) and diacylation products. To minimize these byproducts, it is crucial to control the reaction temperature and the stoichiometry of the reactants. Using a milder catalyst or optimizing the catalyst-to-substrate ratio can also enhance selectivity for the desired product.

Q4: What are the advantages of using phosphoric acid as a catalyst over traditional Lewis acids like aluminum chloride?

A4: While strong Lewis acids like aluminum chloride can give high yields, they are often required in stoichiometric amounts and can be sensitive to moisture.[1] Phosphoric acid, on the other hand, can be used in catalytic amounts, is less sensitive to moisture, and can lead to cleaner reactions with easier workup procedures, often providing high yields of the desired product.[2]

Q5: Are there more environmentally friendly ("greener") catalyst options available?

A5: Yes, solid acid catalysts such as zeolites (e.g., Hβ) are excellent greener alternatives.[3] They offer high activity and selectivity, are recoverable and reusable, and simplify the product purification process, reducing waste generation.[1][3]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive Catalyst: Moisture contamination of Lewis acid catalysts (e.g., AlCl₃).	Ensure all glassware is oven-dried and the reaction is run under an inert, anhydrous atmosphere. Use anhydrous grade solvents and reagents.
Insufficient Catalyst: For some Lewis acids, the product can form a complex with the catalyst, rendering it inactive.	Increase the molar ratio of the catalyst to the starting material. A stoichiometric amount or a slight excess may be necessary.
Low Reaction Temperature: The reaction rate may be too slow at lower temperatures.	Gradually and carefully increase the reaction temperature while monitoring the reaction progress by TLC or GC.
Impure Starting Materials: Impurities in 2-chlorothiophene or the acetylating agent can interfere with the reaction.	Purify the starting materials before use. 2-chlorothiophene can be distilled, and the acetylating agent should be of high purity.
Formation of Multiple Products (Low Selectivity)	High Reaction Temperature: Elevated temperatures can lead to the formation of undesired isomers.	Maintain the optimal reaction temperature. It is often a balance between reaction rate and selectivity.
Incorrect Stoichiometry: An excess of the acetylating agent can promote diacylation.	Use a slight excess of 2-chlorothiophene relative to the acetylating agent to favor mono-acetylation.
Choice of Catalyst: The nature of the catalyst can influence the regioselectivity of the reaction.	Consider using a milder catalyst, such as phosphoric acid or a zeolite, which can offer higher selectivity.
Difficult Product Isolation/Workup	Stable Product-Catalyst Complex: Strong Lewis acids like AlCl₃ can form a stable complex with the ketone product.	During workup, ensure complete hydrolysis of the complex by adding the reaction mixture to ice-cold dilute acid and stirring until all solids dissolve.
Emulsion Formation: Emulsions can form during the extraction process, making phase separation difficult.	Use a saturated brine solution (NaCl(aq)) to wash the organic layer, which can help break up emulsions.
Dark, Tarry Reaction Mixture	Decomposition of Thiophene Ring: Strong Lewis acids and high temperatures can cause the thiophene ring to decompose or polymerize.	Use a milder catalyst and maintain strict temperature control. The addition of the catalyst or reactants should be done slowly and at a low temperature.

Data Presentation

Table 1: Comparison of Catalysts for the Synthesis of 2-Acetyl-5-chlorothiophene

Catalyst	Acetylating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference(s)
Aluminum Trichloride (B1173362) (AlCl₃)	Acetyl Chloride	Not specified	Not specified	Not specified	91	[4]
Phosphoric Acid (H₃PO₄)	Acetic Anhydride	Ethylene (B1197577) Dichloride	Reflux	4	97	[2]
Activated White Clay	Acetic Anhydride	None	50	72	Not specified	[5]
Hβ Zeolite	Acetic Anhydride	None	60	2	~99 (for 2-acetylthiophene)	[3]

Note: The yield for Hβ Zeolite is reported for the synthesis of 2-acetylthiophene (B1664040) from thiophene, but it demonstrates the potential for high efficiency with 2-chlorothiophene.

Experimental Protocols

Method 1: Synthesis using Phosphoric Acid Catalyst[2]

This protocol is adapted from a patent describing a high-yield synthesis.

Materials:

• 2-chlorothiophene

• Acetic anhydride

• Ethylene dichloride

• Phosphoric acid (catalytic amount)

• Sodium hydroxide (B78521) solution

• Water

Procedure:

• In a reaction flask equipped with a stirrer, condenser, and thermometer, add 10g of 2-chlorothiophene and 30g of ethylene dichloride.

• To this mixture, add 17g of acetic anhydride and a catalytic amount of phosphoric acid.

• Heat the mixture to reflux and maintain this temperature for 4 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Add 30g of water and neutralize the mixture with a sodium hydroxide solution.

• Separate the organic layer.

• Concentrate the organic layer under reduced pressure to obtain 2-Acetyl-5-chlorothiophene. A reported yield for this method is 97%.[2]

Method 2: Synthesis using Aluminum Trichloride Catalyst[4]

This protocol is based on a method reported to give a high yield.

Materials:

• 2-chlorothiophene

• Acetyl chloride

• Aluminum trichloride

Procedure:

• In a suitable reaction vessel, charge 2-chlorothiophene.

• Cool the vessel in an ice bath.

• Slowly add aluminum trichloride to the cooled 2-chlorothiophene.

• Add acetyl chloride dropwise to the reaction mixture while maintaining a low temperature.

• After the addition is complete, allow the reaction to proceed, monitoring its progress by TLC or GC.

• Upon completion, quench the reaction by carefully pouring the mixture into a mixture of crushed ice and concentrated hydrochloric acid.

• Extract the product with a suitable organic solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Wash the combined organic layers with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or recrystallization to obtain pure 2-Acetyl-5-chlorothiophene. A reported yield for a similar method is 91%.[4]

Visualizations

Caption: A generalized experimental workflow for the synthesis of 2-Acetyl-5-chlorothiophene.

Caption: A decision tree for troubleshooting low yield in the synthesis of 2-Acetyl-5-chlorothiophene.

References

• 1. benchchem.com [benchchem.com]
• 2. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 3. tsijournals.com [tsijournals.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]

Technical Support Center: Synthesis of 2-Acetyl-5-chlorothiophene

Welcome to the technical support center for the synthesis of 2-Acetyl-5-chlorothiophene. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for optimizing reaction conditions and troubleshooting common issues encountered during this synthesis, with a particular focus on the separation of isomers.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Acetyl-5-chlorothiophene?

A1: The most prevalent method is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680). This electrophilic aromatic substitution reaction typically utilizes an acylating agent like acetyl chloride or acetic anhydride (B1165640) in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[1][2][3] Greener alternatives involving solid-acid catalysts like zeolites are also employed to improve sustainability and simplify catalyst recovery.[4][5]

Q2: Why is isomer formation a concern in this synthesis?

A2: The acylation of 2-chlorothiophene can result in the formation of several regioisomers, including 2-acetyl-3-chlorothiophene (B1332639) and 2-acetyl-4-chlorothiophene, in addition to the desired 2-acetyl-5-chlorothiophene.[6] The directing effects of the chlorine atom and the sulfur atom within the thiophene (B33073) ring influence the position of electrophilic attack by the acylium ion.[6] Reaction conditions and catalyst choice play a crucial role in the regioselectivity of the reaction.[7][8]

Q3: How does the choice of catalyst affect the isomer distribution?

A3: The catalyst can significantly influence the ratio of isomers formed. Strong Lewis acids like aluminum chloride are commonly used and tend to favor the formation of the 2,5-substituted product.[9] However, different catalysts can alter the regioselectivity. For instance, the use of phosphoric acid as a catalyst has been reported to offer different selectivity, potentially minimizing the formation of certain byproducts.[10] Solid-acid catalysts like Hβ zeolite have shown high selectivity for the 2-acetyl isomer in the acylation of unsubstituted thiophene.[4]

Q4: What analytical techniques are recommended for identifying and quantifying isomers in the reaction mixture?

A4: Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for both separating and identifying the different isomers of acetyl-chlorothiophene present in a crude reaction mixture.[11][12][13][14] The fragmentation patterns in the mass spectra can help in the unambiguous identification of each regioisomer. Quantitative analysis of the isomer ratio can also be performed using calibrated GC methods.

Q5: Can polysubstitution occur, and how can it be minimized?

A5: While less common than in Friedel-Crafts alkylation due to the deactivating nature of the acetyl group, diacylation can occur as a side reaction.[15][16] To minimize polysubstitution, it is advisable to use a molar excess of 2-chlorothiophene relative to the acylating agent. This increases the probability that the acylating agent will react with an unreacted molecule of 2-chlorothiophene.

Troubleshooting Guides

Issue 1: Low Yield of the Desired 2-Acetyl-5-chlorothiophene

Potential Cause	Recommended Solution
Inactive or Insufficient Catalyst	Ensure all glassware is thoroughly dried, and use anhydrous solvents and reagents, as moisture can deactivate Lewis acid catalysts like AlCl₃.[15] For solid acid catalysts, ensure they are properly activated according to the supplier's protocol. Confirm that a stoichiometric amount of the Lewis acid is used, as it can form a complex with the ketone product.[16]
Low Reaction Temperature	While lower temperatures can improve selectivity, they may also decrease the reaction rate. Gradually increase the reaction temperature and monitor the progress by TLC or GC to find an optimal balance between reaction rate and selectivity.[15]
Impure Starting Materials	Use freshly distilled 2-chlorothiophene and high-purity acylating agents. Impurities in the starting materials can lead to side reactions and the formation of tarry materials, reducing the yield of the desired product.[16]

Issue 2: Poor Separation of Isomers

Potential Cause	Recommended Solution
Inadequate Purification Method	Simple distillation is often insufficient to separate isomers with close boiling points. High-efficiency fractional distillation or column chromatography are more effective methods.[17]
Suboptimal Column Chromatography Conditions	The choice of eluent is critical for good separation. Determine the optimal solvent system by performing thin-layer chromatography (TLC) with various ratios of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate). Aim for an Rf value of approximately 0.2-0.3 for the desired 2-acetyl-5-chlorothiophene to achieve good separation on the column.[6][17][18]
Co-elution of Isomers	If isomers are co-eluting, a gradient elution may be necessary. Start with a low polarity mobile phase and gradually increase the polarity to improve resolution between the closely related compounds.[19] Dry loading the crude sample onto the silica (B1680970) gel can also enhance separation.

Data Presentation

Table 1: Catalyst Performance in Friedel-Crafts Acylation of Thiophene Derivatives

Catalyst	Acylating Agent	Substrate	Yield of Acylated Product (%)	Reaction Conditions
AlCl₃	Acetyl Chloride	2-Chlorothiophene	91	Not specified
Hβ Zeolite	Acetic Anhydride	Thiophene	98.6	60°C, 2h, Thiophene:Ac₂O = 1:3
Modified C25 Zeolite	Acetic Anhydride	Thiophene	- (99% conversion)	80°C, 2h, Thiophene:Ac₂O = 1:2
Phosphoric Acid	Acetic Anhydride	2-Chlorothiophene	- (Yield of 97% for 5-chloro-2-acetyl thiophene)	Reflux, 4h

Note: Data is compiled from various sources and may not represent directly comparable experiments. Yields are for the specified acylated product.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation of 2-Chlorothiophene

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a calcium chloride tube or a bubbler), add anhydrous aluminum chloride (AlCl₃) and an anhydrous solvent (e.g., dichloromethane (B109758) or carbon disulfide).

• Addition of Acylating Agent: Cool the suspension in an ice bath. Slowly add acetyl chloride (or acetic anhydride) dropwise from the dropping funnel while maintaining the temperature below 10°C.

• Addition of 2-Chlorothiophene: After the addition of the acylating agent is complete, add 2-chlorothiophene dropwise at a rate that maintains the reaction temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the reaction progress by TLC or GC.

• Workup: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. Stir until all the solids have dissolved.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Eluent Selection: Determine the optimal solvent system using TLC. A common starting point is a mixture of hexanes and ethyl acetate (B1210297). The ideal eluent system should provide an Rf value of ~0.2-0.3 for 2-acetyl-5-chlorothiophene.[17]

• Column Packing: Prepare a slurry of silica gel (230-400 mesh) in the non-polar component of your eluent system. Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a volatile solvent like dichloromethane. For better resolution, adsorb the crude product onto a small amount of silica gel, evaporate the solvent to obtain a free-flowing powder, and carefully add this to the top of the packed column (dry loading).

• Elution: Begin eluting with the chosen solvent system. Collect fractions and monitor their composition by TLC. If separation is difficult, a gradient elution, where the polarity of the mobile phase is gradually increased, can be employed.

• Product Isolation: Combine the fractions containing the pure desired isomer and remove the solvent under reduced pressure to yield the purified 2-acetyl-5-chlorothiophene.

Protocol 3: Purification by Recrystallization

• Solvent Selection: Dissolve a small amount of the crude product in various solvents at their boiling points to find a suitable recrystallization solvent. A good solvent will dissolve the compound when hot but not when cold. Toluene has been mentioned as a recrystallization solvent for a related compound.[10] Mixtures of solvents, such as heptane/ethyl acetate or methanol/water, can also be effective.[1]

• Dissolution: In a flask, dissolve the crude product in the minimum amount of the hot recrystallization solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Hot filter the solution to remove the charcoal.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold solvent, and dry them to obtain the purified product.

Visualization

Caption: Troubleshooting workflow for the separation of isomers in 2-Acetyl-5-chlorothiophene synthesis.

References

• 1. reddit.com [reddit.com]
• 2. Biocatalytic Friedel‐Crafts Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chromatography [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. columbia.edu [columbia.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 11. cris.unibo.it [cris.unibo.it]
• 12. researchgate.net [researchgate.net]
• 13. Differentiation of regioisomeric chloroamphetamine analogs using gas chromatography–chemical ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Gas chromatography–mass spectrometry of the stereoisomers of heterocyclic compounds. Part 2a.1 Perhydroxanthenes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. Chromatography [chem.rochester.edu]

Technical Support Center: Optimization of Reaction Conditions for 2-Acetyl-5-chlorothiophene Preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Acetyl-5-chlorothiophene.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for preparing 2-Acetyl-5-chlorothiophene?

A1: The most prevalent method for synthesizing 2-Acetyl-5-chlorothiophene is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680). This reaction typically employs an acylating agent such as acetyl chloride or acetic anhydride (B1165640) in the presence of a Lewis acid or solid acid catalyst.[1]

Q2: What are the typical catalysts used in the Friedel-Crafts acylation of 2-chlorothiophene?

A2: A range of catalysts can be used for this reaction. Traditional Lewis acids like aluminum chloride (AlCl₃) are effective and often used.[1] Phosphoric acid has also been demonstrated as a viable catalyst.[2][3] For more environmentally friendly and reusable options, solid acid catalysts such as zeolites (e.g., Hβ) are excellent alternatives.[4][5][6]

Q3: What are the main isomers that can be formed as byproducts during the synthesis?

A3: The primary product of the Friedel-Crafts acylation of 2-chlorothiophene is 2-Acetyl-5-chlorothiophene. However, the formation of other isomers, such as 2-acetyl-3-chlorothiophene (B1332639) and 2-acetyl-4-chlorothiophene, can occur. The selectivity towards the desired 5-chloro isomer is influenced by the choice of catalyst and reaction conditions.[7]

Q4: How can I minimize the formation of byproducts?

A4: Optimizing the reaction conditions is key to minimizing byproduct formation. This includes selecting a highly selective catalyst, controlling the reaction temperature, and using the appropriate molar ratio of reactants. For instance, using a stoichiometric amount of a Lewis acid catalyst can enhance selectivity.

Q5: What are some common purification methods for 2-Acetyl-5-chlorothiophene?

A5: After the reaction, the crude product is typically worked up by quenching the reaction mixture, followed by extraction and washing. Further purification can be achieved by distillation under reduced pressure or recrystallization.[8] Column chromatography can also be employed for high-purity requirements.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive Catalyst: Lewis acid catalysts like AlCl₃ are highly sensitive to moisture.	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and reagents. Consider using a fresh batch of catalyst.[9]
Insufficient Catalyst: Friedel-Crafts acylations often require stoichiometric amounts of the Lewis acid catalyst because the ketone product can form a complex with it.	Increase the molar ratio of the catalyst relative to the acylating agent. A slight excess of the catalyst may be beneficial.[9]
Low Reaction Temperature: The activation energy for the reaction may not be reached.	Gradually increase the reaction temperature while monitoring the reaction progress. For instance, with Hβ zeolite and acetic anhydride, increasing the temperature from 313 K to 333 K can significantly improve the reaction rate.[4]
Deactivated Starting Material: Impurities in the 2-chlorothiophene can inhibit the reaction.	Ensure the purity of the starting materials. Purification of 2-chlorothiophene by distillation may be necessary.
Formation of Multiple Products (Low Selectivity)	Inappropriate Catalyst: The choice of catalyst significantly impacts the regioselectivity of the acylation.	Hβ zeolite has shown excellent selectivity for 2-acetylthiophene (B1664040) synthesis.[4][5] Stronger Lewis acids like AlCl₃ can also favor the formation of the 2,5-isomer.
High Reaction Temperature: Higher temperatures can sometimes lead to the formation of undesired isomers.	Optimize the reaction temperature to find a balance between reaction rate and selectivity. Running the reaction at a lower temperature may improve selectivity.[10]
Incorrect Molar Ratio of Reactants: An excess of the acylating agent can potentially lead to diacylation or other side reactions.	A molar ratio of thiophene (B33073) to acetic anhydride of 1:3 has been found to be optimal when using an Hβ zeolite catalyst.[4]
Formation of Dark, Tarry Material	Reaction Temperature is Too High: Excessive heat can lead to the decomposition of reactants and products.	Carefully control and maintain the recommended reaction temperature. Monitor the reaction mixture for any signs of charring.[10]
Impure Starting Materials: Impurities can polymerize or decompose under the reaction conditions.	Use purified starting materials (2-chlorothiophene and acylating agent).[10]
Difficult Product Isolation/Workup	Incomplete Quenching/Hydrolysis: The complex formed between the product and the Lewis acid catalyst may not be fully hydrolyzed.	Ensure complete hydrolysis by slowly and carefully adding the reaction mixture to a mixture of ice and concentrated acid with vigorous stirring.[10][11]
Emulsion Formation: Emulsions can form during the aqueous workup, making phase separation difficult.	Break emulsions by adding a saturated brine solution or by filtering the mixture through a pad of celite.

Experimental Protocols

Protocol 1: Acylation using Acetyl Chloride and Aluminum Chloride

This protocol is a general procedure for the Friedel-Crafts acylation of 2-chlorothiophene using acetyl chloride as the acylating agent and aluminum chloride as the catalyst.[1]

Materials:

• 2-chlorothiophene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., dichloromethane, ethylene (B1197577) dichloride)

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), suspend anhydrous AlCl₃ in the anhydrous solvent.

• Cool the suspension to 0-5 °C in an ice bath.

• Add a solution of acetyl chloride in the anhydrous solvent dropwise to the stirred suspension.

• After the addition of acetyl chloride, add 2-chlorothiophene dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for a specified time (e.g., 2-4 hours), monitoring the reaction progress by TLC or GC.

• Cool the reaction mixture and quench it by slowly pouring it into a beaker containing a mixture of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or recrystallization.

Protocol 2: Acylation using Acetic Anhydride and Phosphoric Acid

This protocol describes the acylation of 2-chlorothiophene using acetic anhydride and a catalytic amount of phosphoric acid.[2]

Materials:

• 2-chlorothiophene

• Acetic anhydride

• Phosphoric acid (85%)

• Ethylene dichloride (or another suitable solvent)

• Sodium hydroxide (B78521) solution

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chlorothiophene, ethylene dichloride, and acetic anhydride.

• Add a catalytic amount of phosphoric acid to the mixture.

• Heat the reaction mixture to reflux and maintain for several hours (e.g., 4 hours), monitoring the reaction's completion.

• After cooling to room temperature, add water to the reaction mixture.

• Neutralize the mixture with a sodium hydroxide solution.

• Separate the organic layer, and extract the aqueous layer with ethylene dichloride.

• Combine the organic layers, wash with water, and dry over an anhydrous drying agent.

• Concentrate the organic layer under reduced pressure to obtain the crude 2-Acetyl-5-chlorothiophene.

• Purify the product as needed.

Data Presentation

Table 1: Comparison of Reaction Conditions for the Preparation of 2-Acetyl-5-chlorothiophene

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
AlCl₃	Acetyl chloride	-	-	-	91	[1]
Phosphoric acid	Acetic anhydride	Ethylene dichloride	Reflux	4	97	[2]
Activated white clay	Acetic anhydride	-	50	72	-	[8]

Note: The yield for the reaction with activated white clay was not explicitly stated in the provided source.

Visualizations

Caption: A generalized experimental workflow for the synthesis of 2-Acetyl-5-chlorothiophene.

Caption: A troubleshooting decision tree for addressing low yield in the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. tsijournals.com [tsijournals.com]
• 7. CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride - Google Patents [patents.google.com]
• 8. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. websites.umich.edu [websites.umich.edu]

avoiding side reactions in the acylation of 2-chlorothiophene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges of acylating 2-chlorothiophene (B1346680), with a focus on minimizing side reactions and optimizing product yield.

Frequently Asked Questions (FAQs)

Q1: What is the expected major product in the Friedel-Crafts acylation of 2-chlorothiophene?

A1: The Friedel-Crafts acylation of 2-chlorothiophene predominantly yields the 2-acyl-5-chlorothiophene isomer. The sulfur atom in the thiophene (B33073) ring is an activating group and directs electrophilic substitution to the C2 and C5 positions. The chlorine atom at the C2 position is a deactivating group but also directs to the ortho and para positions. In this case, the C5 position is electronically favored for electrophilic attack due to the directing effect of the sulfur atom.[1]

Q2: What are the most common side reactions to be aware of?

A2: The most common side reactions include the formation of other isomers, such as 2-acyl-4-chlorothiophene and 2-acyl-3-chlorothiophene, polyacylation (though less common than in Friedel-Crafts alkylation), and polymerization of the thiophene ring, especially under harsh conditions with strong Lewis acids.[2][3]

Q3: How does the choice of Lewis acid impact the reaction?

A3: The strength of the Lewis acid can influence both the reaction rate and the regioselectivity. Stronger Lewis acids like aluminum chloride (AlCl₃) are highly effective but can sometimes lead to increased side reactions, including polymerization.[2] Milder Lewis acids, such as stannic chloride (SnCl₄) or zinc chloride (ZnCl₂), may offer better control and selectivity, though potentially at the cost of a slower reaction rate.[4]

Q4: Can "greener" catalysts be used for this reaction?

A4: Yes, solid acid catalysts like zeolites (e.g., Hβ, HZSM-5) and strong acidic ion-exchange resins are being explored as more environmentally friendly alternatives to traditional Lewis acids.[5][6] These catalysts are often recoverable, regenerable, and can lead to high selectivity. Additionally, deep eutectic solvents, such as a mixture of choline (B1196258) chloride and zinc chloride, have been used as both a catalyst and a solvent for Friedel-Crafts acylations.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solutions
Low or No Yield	- Inactive or insufficient Lewis acid catalyst. - Presence of moisture in reagents or glassware. - Low reaction temperature. - Impure starting materials.	- Use a fresh, anhydrous Lewis acid in the correct stoichiometric amount. - Ensure all glassware is oven-dried and reagents are anhydrous. - Gradually increase the reaction temperature and monitor progress by TLC. - Purify 2-chlorothiophene and the acylating agent before use.
Formation of Multiple Isomers	- High reaction temperature. - Choice of Lewis acid. - Solvent effects.	- Perform the reaction at a lower temperature to favor the kinetically controlled product (2-acyl-5-chlorothiophene).[2] - Experiment with milder Lewis acids (e.g., SnCl₄, ZnCl₂) which may offer higher regioselectivity. - Use non-polar solvents like dichloromethane (B109758) or carbon disulfide, which generally favor acylation at the 5-position.[2]
Polymerization or Tarry Byproducts	- Use of a strong Lewis acid (e.g., AlCl₃). - High reaction temperature. - High concentration of reactants.	- Opt for a milder Lewis acid. - Maintain a low and controlled reaction temperature. - Use a more dilute solution of the reactants.
Diacylation Products Observed	- Molar ratio of reactants.	- Use an excess of 2-chlorothiophene relative to the acylating agent to increase the probability of the acylium ion reacting with an unreacted 2-chlorothiophene molecule.

Quantitative Data Summary

The following table summarizes reaction conditions and yields for the acylation of 2-chlorothiophene from a cited study.

Acylating Agent	Lewis Acid	Solvent	Temperature (°C)	Time (h)	Major Product	Yield (%)	Reference
Acetyl Chloride	AlCl₃	Not Specified	Not Specified	Not Specified	2-acetyl-5-chlorothiophene	91	[7]
Acetic Anhydride	Phosphoric Acid	Ethylene Dichloride	Reflux	4	5-chloro-2-acetylthiophene	97	[8]

Experimental Protocol: Synthesis of 2-acetyl-5-chlorothiophene

This protocol is adapted from a documented synthesis of 2-acetyl-5-chlorothiophene.[7]

Materials:

• 2-chlorothiophene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (anhydrous)

• Hydrochloric acid (concentrated)

• Ice

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser with a drying tube

• Ice bath

Procedure:

• To a stirred suspension of anhydrous aluminum chloride in anhydrous dichloromethane in a round-bottom flask cooled in an ice bath, add acetyl chloride dropwise via a dropping funnel.

• After the addition of acetyl chloride is complete, add 2-chlorothiophene dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• Once the addition of 2-chlorothiophene is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a flask containing a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure 2-acetyl-5-chlorothiophene.

Visualizations

Caption: Reaction pathway for the Friedel-Crafts acylation of 2-chlorothiophene.

Caption: Troubleshooting workflow for the acylation of 2-chlorothiophene.

References

• 1. 2-Acetyl-3-chlorothiophene | 89581-82-8 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN108840854B - Method for synthesizing 5-chlorothiophene-2-carboxylic acid by one-pot method - Google Patents [patents.google.com]
• 4. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 5. tsijournals.com [tsijournals.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Acetyl-5-chlorothiophene

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the workup procedure of 2-Acetyl-5-chlorothiophene synthesis. It is intended for researchers, scientists, and drug development professionals familiar with organic synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues that may arise during the workup of the Friedel-Crafts acylation reaction to synthesize 2-Acetyl-5-chlorothiophene.

Q1: The quenching of the reaction mixture with water is highly exothermic and difficult to control. How can I manage this?

A1: The vigorous reaction during quenching is due to the hydrolysis of the Lewis acid catalyst (e.g., AlCl₃) and any unreacted acylating agent (acetyl chloride or acetic anhydride). To control the exotherm, slowly pour the reaction mixture onto crushed ice or a mixture of ice and water with vigorous stirring. This provides a larger surface area and a thermal sink to dissipate the heat effectively. Adding the quenching agent (ice/water) dropwise to the reaction mixture is generally not recommended as it can lead to localized boiling and splashing.

Q2: An emulsion has formed during the extraction step, and the layers are not separating. What should I do?

A2: Emulsion formation is common, especially after a basic wash. To break the emulsion, you can try the following:

• Allow the mixture to stand for a prolonged period.

• Gently swirl the separatory funnel instead of vigorous shaking.

• Add a small amount of a saturated brine solution (NaCl solution). This increases the ionic strength of the aqueous layer, forcing the separation of the organic layer.

• If the emulsion persists, filtering the entire mixture through a pad of Celite or glass wool can sometimes help.

Q3: After the workup, my crude product is a dark oil or solid. How can I decolorize it?

A3: The dark color is likely due to polymeric byproducts, which are common in Friedel-Crafts reactions. You can try the following purification techniques:

• Activated Carbon Treatment: Dissolve the crude product in a suitable organic solvent and add a small amount of activated charcoal. Heat the mixture gently for a short period, then filter the charcoal through a Celite pad. The charcoal will adsorb many of the colored impurities.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent (e.g., ethanol, hexane, or a mixture) is a very effective method for purification and decolorization.

• Distillation: If the product is a liquid or a low-melting solid, vacuum distillation can separate the desired product from non-volatile colored impurities.[1]

Q4: My final product yield is low. What are the potential causes related to the workup?

A4: Low yield can be attributed to several factors during the workup:

• Incomplete Quenching/Neutralization: If the reaction is not properly quenched and neutralized, the product may remain complexed with the Lewis acid, leading to losses during extraction.

• Product Loss During Extraction: Ensure you are using an appropriate extraction solvent in which your product is highly soluble. Perform multiple extractions with smaller volumes of solvent for better efficiency.

• Hydrolysis of Product: While 2-Acetyl-5-chlorothiophene is relatively stable, prolonged exposure to harsh acidic or basic conditions during workup could potentially lead to degradation.

• Incomplete Extraction: Ensure the pH of the aqueous layer is adjusted correctly to ensure the product is in its neutral form and partitions into the organic layer.

Q5: I have residual starting material (2-chlorothiophene) in my final product. How can I remove it?

A5: 2-chlorothiophene (B1346680) is more volatile than the product. If the quantity of the starting material is significant, it can often be removed by:

• Careful Distillation: Under reduced pressure, the lower-boiling 2-chlorothiophene can be distilled off before collecting the product fraction.

• Column Chromatography: If distillation is not effective or practical, silica (B1680970) gel column chromatography can be used to separate the product from the less polar starting material.

Q6: How do I properly dispose of the quenching and washing solutions?

A6: The aqueous waste will be acidic and contain aluminum salts (or other metal salts from the catalyst). It should be neutralized with a base (e.g., sodium bicarbonate or sodium hydroxide) before disposal.[2] Ensure the final pH is within the acceptable range for your institution's chemical waste disposal guidelines. The organic solvents should be collected in a designated halogenated organic waste container.

Quantitative Data Summary

The yield of 2-Acetyl-5-chlorothiophene can vary significantly depending on the chosen synthetic route and reaction conditions. The following table summarizes reported yields from different methods.

Acylating Agent	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Acetyl chloride	Aluminium trichloride	-	-	-	91	[3]
Acetic anhydride	Phosphoric acid	Dichloroethane	4	Reflux	97	A Chinese patent (CN102993164A)[4]
Acetic anhydride	Activated white clay	-	72	50	~80	A ChemicalBook entry citing a patent.
Acetyl chloride	Stannic chloride	Benzene	3	0 - Room Temp	75-80	Organic Syntheses procedure.[1]

Experimental Protocol: Workup Procedure

This protocol describes a general workup procedure following the Friedel-Crafts acylation of 2-chlorothiophene.

• Quenching:

  • Prepare a beaker with a sufficient amount of crushed ice and water.

  • With vigorous stirring, slowly and carefully pour the reaction mixture onto the ice-water slurry. The addition should be done at a rate that keeps the temperature of the quenching mixture below 25 °C.

• Extraction:

  • Transfer the quenched mixture to a separatory funnel.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) three times.

  • Combine the organic layers.

• Washing:

  • Wash the combined organic layers sequentially with:

    • A 5% sodium bicarbonate solution to neutralize any remaining acid.[1] Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

    • Water to remove any remaining salts.

    • A saturated brine solution to aid in the separation of the layers and pre-dry the organic phase.

• Drying and Solvent Removal:

  • Dry the organic layer over an anhydrous drying agent such as sodium sulfate (B86663) or magnesium sulfate.

  • Filter off the drying agent.

  • Remove the solvent by rotary evaporation.

• Purification:

  • The crude product can be purified by either vacuum distillation or recrystallization from an appropriate solvent.[1]

Workflow Diagram

Caption: Workflow for the workup and purification of 2-Acetyl-5-chlorothiophene.

References

• 1. benchchem.com [benchchem.com]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. researchgate.net [researchgate.net]
• 4. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]

troubleshooting guide for the synthesis of 2-Acetyl-5-chlorothiophene derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-acetyl-5-chlorothiophene and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-acetyl-5-chlorothiophene?

The most prevalent method for synthesizing 2-acetyl-5-chlorothiophene is the Friedel-Crafts acylation of 2-chlorothiophene (B1346680).[1] This electrophilic aromatic substitution reaction introduces an acetyl group onto the thiophene (B33073) ring, typically at the 5-position due to the directing effects of the chlorine atom and the stability of the reaction intermediate.[2] Common acylating agents include acetyl chloride and acetic anhydride, with a Lewis acid catalyst such as aluminum chloride (AlCl₃) or a solid acid catalyst.[1][3]

Q2: Why is the acylation of 2-chlorothiophene regioselective for the 5-position?

The high regioselectivity for the 5-position in the Friedel-Crafts acylation of 2-chlorothiophene is due to the electronic properties of the thiophene ring and the directing effect of the chloro group. The sulfur atom in the thiophene ring activates the adjacent 2- and 5-positions towards electrophilic attack. The intermediate carbocation formed by attack at the 2- or 5-position is more stabilized by resonance than the intermediate formed by attack at the 3- or 4-position.[2] In the case of 2-chlorothiophene, the 5-position is sterically more accessible and electronically favored for the incoming electrophile.

Q3: Are there alternative, more environmentally friendly catalysts for this reaction?

Yes, solid acid catalysts are excellent "greener" alternatives to traditional Lewis acids like AlCl₃.[4] Catalysts such as zeolites (e.g., Hβ, HZSM-5) and strong acidic ion-exchange resins (e.g., NKC-9) offer high activity and selectivity.[3][4] Their advantages include being recoverable, regenerable, and reusable, which simplifies the workup process and reduces toxic and corrosive waste.[4][5]

Troubleshooting Guide

Low or No Product Yield

Q4: My Friedel-Crafts acylation of 2-chlorothiophene is resulting in a low or no yield. What are the potential causes?

Several factors can contribute to low or no product yield in this reaction. The most common issues are related to the catalyst, reagents, and reaction conditions.

• Inactive Catalyst: Lewis acid catalysts like aluminum chloride are highly sensitive to moisture.[6][7] Any moisture in the glassware, solvents, or reagents will deactivate the catalyst.

  • Solution: Ensure all glassware is thoroughly oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and reagents.

• Insufficient Catalyst: In Friedel-Crafts acylation, the ketone product can form a complex with the Lewis acid catalyst, rendering it inactive.[7][8] This requires using at least a stoichiometric amount of the catalyst.

  • Solution: Use a stoichiometric amount or a slight excess of the Lewis acid catalyst relative to the acylating agent.

• Low Reaction Temperature: The reaction rate may be too slow at very low temperatures, leading to poor conversion.

  • Solution: Gradually increase the reaction temperature. For instance, with a Hβ zeolite catalyst, increasing the temperature from 313 K to 333 K can significantly boost the reaction rate.[4]

• Impure Reactants: Impurities in the 2-chlorothiophene starting material can inhibit the reaction.

  • Solution: Ensure the purity of the starting materials. If necessary, purify the 2-chlorothiophene by distillation before use.

Formation of Side Products and Impurities

Q5: My reaction is producing a dark, tar-like substance, and the desired product is difficult to isolate. What is causing this?

The formation of tar or resin-like materials is a common issue in Friedel-Crafts reactions, especially with reactive heterocycles like thiophene.

• Harsh Reaction Conditions: Strong Lewis acids and high temperatures can promote polymerization and other side reactions.[6]

  • Solution:

    • Use a Milder Catalyst: Consider switching from AlCl₃ to a milder Lewis acid like zinc chloride (ZnCl₂) or stannic chloride (SnCl₄), or use a solid acid catalyst.[6]

    • Optimize Temperature: Maintain the recommended reaction temperature and monitor it closely. An excessively high temperature can decrease selectivity and promote tar formation.[6]

    • Slow Reagent Addition: Add the acylating agent slowly to the mixture of 2-chlorothiophene and catalyst to control the reaction rate and prevent localized overheating.[6]

Q6: I am observing the formation of diacylated products. How can this be minimized?

While the acetyl group is deactivating, making a second acylation less favorable, diacylation can still occur, particularly with an excess of the acylating agent.[4]

• Solution: Use an excess of the 2-chlorothiophene relative to the acylating agent to favor mono-acylation.[4]

Data Presentation

Table 1: Comparison of Catalysts for Friedel-Crafts Acylation of Thiophene

Catalyst	Acylating Agent	Thiophene:Acylating Agent Molar Ratio	Temperature (°C)	Reaction Time	Thiophene Conversion (%)	2-Acetylthiophene Yield (%)
Hβ Zeolite	Acetic Anhydride	1:3	60	2 h	~99	98.6
HZSM-5	Acetic Anhydride	-	-	-	Poor	-
NKC-9 Resin	Acetic Anhydride	-	-	-	-	Poor Selectivity
Phosphoric Acid	Acetic Anhydride	-	130-135	3 h	-	-
AlCl₃	Acetyl Chloride	-	-	-	91	-

Data compiled from multiple sources, specific conditions may vary.[1][3][9]

Experimental Protocols

Protocol 1: Synthesis of 2-Acetyl-5-chlorothiophene using Aluminum Chloride

This protocol is adapted from a method for the synthesis of a similar compound, P005091.[1]

Materials:

• 2-chlorothiophene

• Acetyl chloride

• Aluminum trichloride (B1173362) (AlCl₃)

• Anhydrous solvent (e.g., dichloromethane, ethylene (B1197577) dichloride)[10]

• Apparatus for inert atmosphere reaction

Procedure:

• Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

• To a stirred suspension of AlCl₃ in the anhydrous solvent, slowly add acetyl chloride at 0-5 °C.

• After the formation of the acylium ion complex, add 2-chlorothiophene dropwise while maintaining the low temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by TLC or GC.

• Upon completion, the reaction is quenched by carefully pouring it onto a mixture of crushed ice and concentrated HCl.

• The organic layer is separated, washed with a sodium bicarbonate solution and then water until neutral.

• The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure.

• The crude product can be purified by distillation or recrystallization. A yield of 91% has been reported for this step in a multi-step synthesis.[1]

Protocol 2: Synthesis of 2-Acetyl-5-chlorothiophene using a Solid Acid Catalyst (Activated White Clay)

This protocol is based on a patented method.[11]

Materials:

• 2-chlorothiophene

• Acetic anhydride

• Activated white clay

Procedure:

• In a flask equipped with a stirrer, condenser, and thermometer, add activated white clay and acetic anhydride.

• Maintain the temperature of the reaction system between 45 °C and 55 °C and slowly add 2-chlorothiophene dropwise over 1 hour.

• After the addition, continue stirring the reaction at 50 °C for 72 hours.

• Once the reaction is complete, filter to remove the activated white clay.

• Remove unreacted 2-chlorothiophene, acetic anhydride, and the acetic acid byproduct from the filtrate by distillation to obtain 2-acetyl-5-chlorothiophene.

Visualizations

Caption: Troubleshooting workflow for the synthesis of 2-acetyl-5-chlorothiophene.

Caption: Main and side reactions in the synthesis of 2-acetyl-5-chlorothiophene.

References

• 1. researchgate.net [researchgate.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. tsijournals.com [tsijournals.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 11. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [amp.chemicalbook.com]

purification of 2-acetylthiophene to remove 3-acetylthiophene isomer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 2-acetylthiophene (B1664040), with a specific focus on the removal of the challenging 3-acetylthiophene (B72516) isomer.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-acetylthiophene?

Common impurities can include unreacted starting materials like thiophene (B33073) and acetic anhydride, byproducts such as acetic acid, and isomeric impurities, most notably 3-acetylthiophene.[1] Depending on the synthetic route, other potential impurities are diacylated thiophenes and catalyst residues.[1]

Q2: Why is it difficult to separate 2-acetylthiophene and 3-acetylthiophene?

The separation of 2-acetylthiophene from its 3-isomer is challenging due to their very similar physical properties, particularly their close boiling points.[1][2] This makes standard purification techniques like simple distillation ineffective.[2]

Q3: What are the most effective methods for removing the 3-acetylthiophene isomer?

The most effective methods for removing the 3-acetylthiophene isomer on a laboratory scale are high-efficiency fractional distillation and column chromatography.[1][2] For achieving very high purity (>99%), low-temperature recrystallization can be employed as a final polishing step.[1]

Q4: What level of purity can I expect from different purification methods?

The expected purity depends on the chosen method and its proper execution:

• Vacuum Distillation: Can achieve >95% purity, primarily effective for removing non-volatile impurities and unreacted starting materials.[1]

• Column Chromatography: Can yield >98% purity and is particularly effective for removing isomeric impurities.[1]

• Recrystallization: Can achieve >99% purity and is best used as a final purification step.[1]

Data Presentation: Physical Properties of Acetylthiophene Isomers

A clear understanding of the physical properties of 2- and 3-acetylthiophene is crucial for selecting and optimizing a purification strategy.

Property	2-Acetylthiophene	3-Acetylthiophene	Reference(s)
Molecular Formula	C₆H₆OS	C₆H₆OS	[3]
Molecular Weight	126.17 g/mol	126.18 g/mol	[3]
Appearance	Pale yellow liquid	White to tan solid	[3][4]
Melting Point	9-11 °C	57-62 °C	[3][5]
Boiling Point	214 °C (at 760 mmHg)	208-210 °C (at 748 mmHg)	[3][5]
Density	1.168 g/mL at 25 °C	Not readily available	[3][5]
Solubility in Water	14 mg/mL at 30 °C	8307 mg/L at 25 °C (est.)	[3][4]
Solubility in Organic Solvents	Soluble in chloroform, hexanes, ethanol, and ether.[3][6]	Soluble in alcohol.[4]	[3][4][6]

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This method is suitable for larger scale purifications where the primary goal is the removal of lower and higher boiling point impurities. Achieving high separation efficiency for the 3-isomer is challenging and requires a column with a high number of theoretical plates.

Materials:

• Crude 2-acetylthiophene

• Vacuum pump

• Fractional distillation apparatus (including a distillation flask, fractionating column with a high number of theoretical plates, condenser, and receiving flasks)

• Heating mantle

• Stir bar or boiling chips

Procedure:

• Apparatus Setup: Assemble the fractional vacuum distillation apparatus. Ensure all joints are properly sealed.

• Charging the Flask: Place the crude 2-acetylthiophene and a stir bar or boiling chips into the distillation flask.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Begin heating the distillation flask gently with the heating mantle.

• Fraction Collection:

  • Collect the initial low-boiling fraction, which may contain unreacted thiophene.

  • Slowly increase the temperature and collect the main fraction of 2-acetylthiophene at the appropriate temperature and pressure (e.g., 102-105 °C at 15 mmHg).[1]

  • It is crucial to maintain a slow and steady distillation rate to allow for proper equilibration on the column.

• Analysis: Analyze the collected fractions by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the purity and the content of the 3-acetylthiophene isomer.

Protocol 2: Purification by Column Chromatography

This is a highly effective method for separating the 2- and 3-acetylthiophene isomers on a laboratory scale.

Materials:

• Crude 2-acetylthiophene

• Silica (B1680970) gel (230-400 mesh)

• Eluent: A mixture of a non-polar solvent (e.g., hexane) and a slightly more polar solvent (e.g., ethyl acetate).

• Chromatography column

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and developing chamber

• UV lamp for visualization

Procedure:

• Eluent Selection: Determine the optimal eluent system by running TLC with various solvent ratios. Aim for a retention factor (Rf) of approximately 0.2-0.4 for 2-acetylthiophene.[2]

• Column Packing: Prepare a slurry of silica gel in the non-polar solvent and carefully pack the chromatography column.

• Sample Loading: Dissolve the crude 2-acetylthiophene in a minimal amount of the eluent and load it onto the top of the silica gel bed.[1]

• Elution: Begin eluting the column with the chosen solvent system.

• Fraction Collection: Collect fractions of the eluate in separate tubes.

• Monitoring: Monitor the separation by spotting fractions on TLC plates and visualizing the spots under a UV lamp.[1]

• Product Isolation: Combine the pure fractions containing only 2-acetylthiophene and remove the solvent using a rotary evaporator to obtain the purified product.[1]

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause	Solution
Poor Separation of Isomers	- Inefficient fractionating column.- Distillation rate is too fast.	- Use a column with a higher number of theoretical plates.- Reduce the heating rate to ensure slow and steady distillation.[2]
Product Darkens During Distillation	- Thermal decomposition at high temperatures.	- Use vacuum distillation to lower the boiling point.- Ensure the heating mantle temperature is not excessively high.[2]
Bumping/Uneven Boiling	- Superheating of the liquid.- Lack of boiling chips or inadequate stirring.	- Add fresh boiling chips or a magnetic stir bar before heating.- Ensure vigorous and even stirring.[2]

Column Chromatography

Problem	Possible Cause	Solution
Poor Separation of Spots on TLC/Column	- Inappropriate solvent system.	- Adjust the polarity of the eluent. Test different solvent ratios using TLC.
Product Elutes Too Quickly or Too Slowly	- Eluent polarity is too high or too low.	- Decrease or increase the eluent polarity accordingly. A gradient elution might be necessary.
Broad or Tailing Bands	- Column overloading.- Poorly packed column.	- Use a larger column or reduce the amount of sample loaded.- Repack the column carefully to ensure a uniform bed.

Purification Workflow

Caption: Decision workflow for purifying 2-acetylthiophene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 3-acetyl thiophene, 1468-83-3 [thegoodscentscompany.com]
• 5. 2-アセチルチオフェン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]

alternative catalysts to aluminum chloride for thiophene acetylation

Welcome to the Technical Support Center for Thiophene (B33073) Acetylation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the acylation of thiophene, a critical transformation in the synthesis of numerous pharmaceutical and fine chemical intermediates. Here you will find a comprehensive overview of alternative catalysts to aluminum chloride, detailed experimental protocols, and solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why should I consider alternatives to aluminum chloride (AlCl₃) for thiophene acetylation?

A1: While aluminum chloride is a traditional and effective Lewis acid catalyst for Friedel-Crafts acylation, its use presents several significant drawbacks.[1] AlCl₃ is highly sensitive to moisture, necessitating stringent anhydrous reaction conditions.[1] It is typically required in stoichiometric amounts, leading to large volumes of toxic and corrosive acidic waste during workup.[2] Furthermore, the strong Lewis acidity of AlCl₃ can lead to the formation of stable complexes with the product, complicating isolation, and can also cause side reactions like polymerization and resinification of the highly reactive thiophene ring.[1][3] Greener alternatives, such as solid acid catalysts and milder Lewis acids, offer advantages like easier separation, reusability, reduced environmental impact, and often, improved selectivity.[1]

Q2: What are the main categories of alternative catalysts for thiophene acetylation?

A2: Several classes of catalysts have proven to be effective alternatives to AlCl₃. These include:

• Solid Acid Catalysts: Zeolites (e.g., Hβ, HZSM-5), acidic resins (e.g., NKC-9 resin), and modified clays (B1170129) are environmentally friendly options that are easily recoverable and reusable.[1]

• Milder Lewis Acids: Catalysts like zinc chloride (ZnCl₂) and ethylaluminum dichloride (EtAlCl₂) are less aggressive than AlCl₃, which can lead to cleaner reactions and simpler workup procedures.[1][2]

• Protic Acids: Brønsted acids such as phosphoric acid (H₃PO₄) and perchloric acid (HClO₄) can effectively catalyze the acetylation of thiophene.[1]

• Nanocatalysts: Materials like SnO₂ nanosheets have shown promise, offering high yields under solvent-free conditions.[2]

• Elemental Iodine: Iodine can act as a mild and effective catalyst for the acetylation of thiophene with acetic anhydride.[1]

Q3: How can I minimize the formation of the 3-acetylthiophene (B72516) isomer?

A3: The formation of 2-acetylthiophene (B1664040) is generally favored due to the greater stabilization of the cationic intermediate during electrophilic substitution.[4] However, reaction conditions can influence selectivity. To minimize the 3-acetylthiophene byproduct:

• Control the Temperature: Higher reaction temperatures can sometimes lead to decreased selectivity.[3][4] It is crucial to find an optimal temperature that balances reaction rate and selectivity.

• Catalyst Choice: Shape-selective solid acid catalysts, such as Hβ zeolite, have demonstrated excellent selectivity for the 2-position.[3]

Q4: Is it possible for diacylation to occur, and how can I prevent it?

A4: Yes, diacylation is a potential side reaction, though it is less common than in Friedel-Crafts alkylation because the acyl group deactivates the thiophene ring towards further substitution.[4] To minimize diacylation, it is recommended to use an excess of thiophene relative to the acylating agent.[3][4] This ensures the acylating agent is more likely to react with an unreacted thiophene molecule.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive Catalyst: Moisture can deactivate both traditional Lewis acids and solid acid catalysts.[3]	Ensure all glassware is oven-dried and use anhydrous reagents and solvents. For solid acid catalysts like zeolites, ensure proper activation (e.g., calcination at high temperatures like 550°C for 4 hours).[3][5]
Insufficient Catalyst Loading: The reaction rate is often dependent on the amount of catalyst used.	Increase the catalyst loading. Studies have shown that thiophene conversion increases with the amount of catalyst.
Low Reaction Temperature: The reaction rate may be too slow at lower temperatures.[3]	Gradually increase the reaction temperature. For example, with Hβ zeolite, increasing the temperature from 40°C to 60°C can significantly improve the conversion rate.[3]
Impure Reactants: Impurities in thiophene or the acylating agent can poison the catalyst.[3]	Use purified starting materials.
Formation of Dark, Tarry Material	High Reaction Temperature: Excessive heat can promote polymerization and other side reactions.[3]	Optimize the reaction temperature. A moderate temperature is often key to a clean reaction.
Strong Lewis Acid Catalyst: Strong Lewis acids like AlCl₃ are known to cause resinification of thiophene.[3]	Switch to a milder Lewis acid (e.g., ZnCl₂) or a solid acid catalyst (e.g., Hβ zeolite).[3]
Difficult Product Isolation/Workup	Stable Product-Catalyst Complex: Strong Lewis acids can form stable complexes with the acetylated product.[1]	Use milder Lewis acids like ZnCl₂, where the complex is less stable. Ensure thorough quenching with water or a dilute acid solution.[1]
Emulsion Formation: Emulsions can form during aqueous workup.[1]	Wash the organic layer with a saturated brine solution to help break up emulsions.[1]

Data Presentation: Catalyst Performance Comparison

The following table summarizes quantitative data for various alternative catalysts in the acetylation of thiophene, allowing for a direct comparison of their performance.

Catalyst	Acylating Agent	Thiophene Conversion (%)	2-Acetylthiophene Yield (%)	Reaction Conditions	Source(s)
Hβ Zeolite	Acetic Anhydride	~99	98.6	60°C, 2h, Thiophene:Ac₂O = 1:3	[2]
Modified C25 Zeolite	Acetic Anhydride	99.0	-	80°C, 2h, Thiophene:Ac₂O = 1:2	[2][6]
HZSM-5 Zeolite	Acetic Anhydride	Low	-	60°C, Thiophene:Ac₂O = 1:3	[2]
NKC-9 Resin	Acetic Anhydride	-	Poor Selectivity	60°C, Thiophene:Ac₂O = 1:3	[2]
Ethylaluminum dichloride (EtAlCl₂)	Succinyl Chloride	-	99	0°C, 2h, Thiophene:Succinyl Chloride = 2.1:1	[2]
SnO₂ nanosheets	Benzoyl Chloride	-	Quantitative	50°C, solvent-free	[2]
Phosphoric Acid (85%)	Acetic Anhydride	Not Reported	-	65-68°C, 5h	[5]
**Zinc Chloride (ZnCl₂) **	Acetic Anhydride	-	High Yield	94-103°C	[1][7]

Experimental Protocols

Protocol 1: Acetylation using Hβ Zeolite (Solid Acid Catalyst)

This protocol is adapted from studies on the liquid-phase Friedel-Crafts acylation of thiophene over a reusable solid acid catalyst.[1][5]

• Catalyst Activation: Calcine the Hβ zeolite catalyst at 550°C for 4 hours to remove adsorbed water and activate the acid sites.[2][3]

• Reaction Setup: In a 50 mL round-bottom flask equipped with a condenser, thermometer, and magnetic stirrer, add 8.4 g (0.1 mol) of thiophene and 30.6 g (0.3 mol) of acetic anhydride.[1]

• Catalyst Addition: Add 1.17 g of the activated Hβ zeolite catalyst to the reaction mixture.[1]

• Reaction: Heat the mixture in a water bath to 60°C and stir magnetically.[1]

• Monitoring: Monitor the reaction progress by taking small aliquots periodically for analysis by Gas Chromatography (GC). The reaction is expected to reach completion in approximately 2 hours.[5]

• Work-up: After the reaction is complete, cool the mixture to room temperature. The solid catalyst can be recovered by filtration for regeneration and reuse.[2][5] The liquid product can be purified by distillation.[1]

Protocol 2: Acetylation using Zinc Chloride (Milder Lewis Acid)

This protocol is based on a patented method for the preparation of 2-acetylthiophene using a milder Lewis acid.[1]

• Reaction Setup: In a reaction vessel equipped for heating and stirring, combine 168 g (2.0 mol) of thiophene, 107 g (~1.0 mol) of 95% acetic anhydride, and 4 g of molten zinc chloride.[1]

• Reaction: Heat the reaction mixture to a temperature between 94-103°C with stirring.[1]

• Work-up: After the reaction is complete, the mixture can be worked up through standard aqueous extraction procedures to isolate the 2-acetylthiophene.

Protocol 3: Acetylation using Ethylaluminum Dichloride (Alkyl Lewis Acid)

This protocol is based on the use of an alkylaluminum catalyst for the acylation of thiophene.[2]

• Reaction Setup: In a dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 0.5 mL (0.0063 mol) of thiophene and 0.33 mL (0.003 mol) of succinyl chloride in 20 mL of dried dichloromethane (B109758) (CH₂Cl₂) at 0°C.[2]

• Catalyst Addition: Add 9.45 mL (0.0095 mol) of EtAlCl₂ (1 M in hexane) dropwise to the solution.[2]

• Reaction: Stir the mixture at 0°C for 2 hours.[2]

• Work-up: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the product with CH₂Cl₂ (3 x 50 mL). Combine the organic layers, dry with Na₂SO₄, and concentrate under reduced pressure. The crude product can be further purified using column chromatography.[2]

Visualizations

Caption: A generalized experimental workflow for thiophene acetylation.[2]

Caption: Logical relationship between catalyst choice and reaction outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]

handling and storage recommendations for 2-Acetyl-5-chlorothiophene

This guide provides essential information for the safe handling and storage of 2-Acetyl-5-chlorothiophene, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the immediate safety concerns when working with 2-Acetyl-5-chlorothiophene?

A1: 2-Acetyl-5-chlorothiophene is classified as acutely toxic if swallowed and can cause serious eye irritation.[1][2][3] It is crucial to avoid ingestion, and direct contact with eyes. Standard laboratory safety protocols should be strictly followed.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure personal safety, the following PPE is mandatory:

• Eye Protection: Wear safety glasses with side-shields or goggles that conform to European standard EN 166.[4]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.[4] Always inspect gloves for integrity before use.

• Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4] In case of potential significant exposure, fire/flame resistant and impervious clothing should be worn.[1]

• Respiratory Protection: If working in a poorly ventilated area or if exposure limits are likely to be exceeded, a full-face respirator should be used.[1]

Q3: What are the ideal storage conditions for 2-Acetyl-5-chlorothiophene?

A3: The compound should be stored in a tightly sealed container in a dry, cool, and well-ventilated area.[1][4] Some sources recommend maintaining ambient temperatures below 25°C and protecting the compound from light and moisture.[5] It should be stored away from incompatible materials.[6]

Q4: I accidentally spilled a small amount of 2-Acetyl-5-chlorothiophene on the lab bench. How should I clean it up?

A4: For small spills, you should:

• Ensure adequate ventilation and wear your full personal protective equipment (PPE).

• Avoid generating dust.[1][4]

• Carefully sweep or vacuum the solid material and place it into a suitable, labeled container for disposal.[4]

• Clean the spill area thoroughly.

Q5: What materials are incompatible with 2-Acetyl-5-chlorothiophene?

A5: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing agents to prevent potentially hazardous reactions.[4]

Q6: How should I dispose of waste 2-Acetyl-5-chlorothiophene?

A6: Disposal must be in accordance with local, state, and federal regulations. The material should be disposed of in an appropriate treatment and disposal facility.[1] Do not allow the chemical to enter drains.[1]

Summary of Physical and Chemical Properties

Property	Value
Physical State	Solid, off-white to pale yellow crystalline powder[4][5]
Melting Point	43 - 49 °C[2][4]
Boiling Point	117 - 118 °C @ 17 mmHg[2]
Flash Point	108 °C[4]
Molecular Formula	C₆H₅ClOS[4]
Molecular Weight	160.62 g/mol [3]

Experimental Workflow: Safe Handling and Storage Protocol

Caption: Logical workflow for the safe handling and storage of 2-Acetyl-5-chlorothiophene.

References

• 1. echemi.com [echemi.com]
• 2. 2-乙酰基-5-氯噻吩 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. Page loading... [wap.guidechem.com]
• 6. quinoline-thiophene.com [quinoline-thiophene.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of 2-Acetyl-5-chlorothiophene and its Analogues

For Researchers, Scientists, and Drug Development Professionals in Organic Chemistry

Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the structural elucidation of organic molecules. For professionals engaged in the synthesis and development of novel therapeutic agents and functional materials, a comprehensive understanding of the NMR spectral characteristics of key intermediates is paramount. This guide provides a comparative analysis of the ¹H and ¹³C NMR spectra of 2-Acetyl-5-chlorothiophene and the closely related compound, 2-acetylthiophene (B1664040).

Comparative NMR Data Analysis

The chemical shifts (δ) and coupling constants (J) observed in ¹H and ¹³C NMR spectra are highly sensitive to the electronic environment of the nuclei. The introduction of a chlorine atom, an electron-withdrawing group, at the 5-position of the 2-acetylthiophene ring is expected to induce significant changes in the spectral data. The tables below summarize the experimental data for 2-acetylthiophene and the predicted data for 2-Acetyl-5-chlorothiophene.

Table 1: ¹H NMR Spectral Data Comparison

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2-Acetylthiophene[1]	H-3	7.693	dd	J(3,4)=5.0, J(3,5)=1.2
H-4	7.125	dd	J(4,3)=5.0, J(4,5)=3.8
H-5	7.630	dd	J(5,4)=3.8, J(5,3)=1.2
-COCH₃	2.560	s	-
2-Acetyl-5-chlorothiophene	H-3	Predicted: ~7.6	d	Predicted: ~4.0
H-4	Predicted: ~7.0	d	Predicted: ~4.0
-COCH₃	Predicted: ~2.5	s	-

Predicted values are based on the analysis of substituent effects on thiophene (B33073) systems.

Table 2: ¹³C NMR Spectral Data Comparison

Compound	Carbon	Chemical Shift (δ, ppm)
2-Acetylthiophene[2]	C-2	144.5
C-3	133.8
C-4	128.1
C-5	132.5
C=O	190.7
-CH₃	26.8
2-Acetyl-5-chlorothiophene	C-2	Predicted: ~142
C-3	Predicted: ~134
C-4	Predicted: ~127
C-5	Predicted: ~135
C=O	Predicted: ~190
-CH₃	Predicted: ~27

Predicted values are based on the analysis of substituent effects on thiophene systems.

Experimental Protocols

Standard protocols for acquiring high-quality ¹H and ¹³C NMR spectra of small organic molecules are outlined below.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the solid compound or dispense 10-20 µL of a liquid sample.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., CDCl₃, DMSO-d₆, Acetone-d₆).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Homogenization: Gently vortex or shake the NMR tube to ensure the sample is fully dissolved and the solution is homogeneous.

NMR Data Acquisition

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Shimming: Perform automated or manual shimming of the magnetic field to optimize its homogeneity and improve spectral resolution.

• Locking: Lock the spectrometer's field frequency to the deuterium (B1214612) signal of the solvent.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Typically 12-16 ppm, centered around 6-8 ppm.

  • Number of Scans: 16-64 scans are usually sufficient for good signal-to-noise.

  • Relaxation Delay (d1): 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30').

  • Spectral Width: Typically 200-240 ppm, centered around 100-120 ppm.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.

  • Relaxation Delay (d1): 2-5 seconds.

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase correct the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the residual solvent peak to its known chemical shift value (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks in both ¹H and ¹³C spectra.

NMR Analysis Workflow

The logical progression from sample preparation to the final structural elucidation using NMR spectroscopy is depicted in the following workflow diagram.

Caption: Workflow for NMR Analysis.

References

• 1. 2-Acetylthiophene(88-15-3) 1H NMR spectrum [chemicalbook.com]
• 2. 2-Acetylthiophene(88-15-3) 13C NMR [m.chemicalbook.com]

A Comparative Infrared Spectrum Analysis of 2-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed infrared (IR) spectrum analysis of 2-Acetyl-5-chlorothiophene, a key intermediate in pharmaceutical synthesis. Its performance is objectively compared with structurally related alternatives, supported by experimental data, to aid in characterization and quality control.

Comparative Analysis of Vibrational Frequencies

The infrared spectrum of a molecule provides a unique fingerprint based on the vibrational frequencies of its chemical bonds. By comparing the spectrum of 2-Acetyl-5-chlorothiophene with its non-halogenated and bromo-substituted analogs, we can clearly identify the influence of the chloro-substituent on the molecule's vibrational modes. The key differences are observed in the positions of the carbonyl (C=O) stretching, thiophene (B33073) ring vibrations, and the C-Cl stretching frequency.

The following table summarizes the principal experimental Fourier Transform Infrared (FT-IR) absorption peaks for 2-Acetyl-5-chlorothiophene and two common alternatives. Data for 2-Acetyl-5-chlorothiophene is derived from a comprehensive study by Kumar et al., which includes detailed potential energy distribution (PED) assignments.[1]

Vibrational Assignment	2-Acetyl-5-chlorothiophene[1]	2-Acetylthiophene (Alternative 1)	2-Acetyl-5-bromothiophene (Alternative 2)
Aromatic C-H Stretch	3103 cm⁻¹	~3100 cm⁻¹	~3095 cm⁻¹
Methyl Asymmetric C-H Stretch	2962 cm⁻¹	~2960 cm⁻¹	~2965 cm⁻¹
Methyl Symmetric C-H Stretch	2926 cm⁻¹	~2925 cm⁻¹	~2924 cm⁻¹
Carbonyl (C=O) Stretch	1662 cm⁻¹	~1665 cm⁻¹	~1660 cm⁻¹
Thiophene Ring C=C Stretch	1521 cm⁻¹	~1515 cm⁻¹	~1510 cm⁻¹
Thiophene Ring Stretch	1417 cm⁻¹	~1412 cm⁻¹	~1405 cm⁻¹
Methyl Asymmetric Deformation	1400 cm⁻¹	~1400 cm⁻¹	~1395 cm⁻¹
Methyl Symmetric Deformation (Umbrella Mode)	1359 cm⁻¹	~1360 cm⁻¹	~1358 cm⁻¹
In-plane C-H Bending	1269 cm⁻¹	~1275 cm⁻¹	~1265 cm⁻¹
C-C Stretch (Acetyl Group)	1235 cm⁻¹	~1240 cm⁻¹	~1230 cm⁻¹
In-plane C-H Bending	1042 cm⁻¹	~1050 cm⁻¹	~1040 cm⁻¹
Out-of-plane C-H Bending	812 cm⁻¹	~850 cm⁻¹	~805 cm⁻¹
C-S (Thiophene Ring) Stretch	688 cm⁻¹	~720 cm⁻¹	~680 cm⁻¹
C-Cl Stretch	659 cm⁻¹	N/A	N/A
C-Br Stretch	N/A	N/A	~640 cm⁻¹

Note: Wavenumbers for alternative compounds are approximate values derived from spectral databases (NIST, SDBS) and literature, as a detailed experimental assignment table was not available.[2]

Experimental Protocols

The following protocol outlines the methodology for acquiring a high-quality FT-IR spectrum of a solid sample like 2-Acetyl-5-chlorothiophene using an Attenuated Total Reflectance (ATR) accessory, which is a common and efficient technique requiring minimal sample preparation.[3][4][5]

Objective: To obtain the infrared absorption spectrum of solid 2-Acetyl-5-chlorothiophene from 4000 cm⁻¹ to 400 cm⁻¹.

Apparatus and Materials:

• Fourier Transform Infrared (FT-IR) Spectrometer (e.g., Bruker Tensor 27 FT-IR)

• ATR Accessory with a diamond or zinc selenide (B1212193) (ZnSe) crystal

• Sample of 2-Acetyl-5-chlorothiophene (solid, crystalline powder)

• Spatula

• Solvent for cleaning (e.g., Isopropanol (B130326) or Ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its initialization sequence.

  • Install the ATR accessory into the spectrometer's sample compartment.

  • Allow the instrument to purge with dry air or nitrogen for at least 15-20 minutes to minimize atmospheric water and CO₂ interference.

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is clean. If necessary, clean it with a lint-free wipe dampened with isopropanol and allow it to dry completely.

  • Using the spectrometer software, initiate the collection of a background spectrum. This scan measures the ambient conditions and the ATR crystal itself, and will be automatically subtracted from the sample spectrum.

  • Typically, 16 to 32 scans are co-added for a good signal-to-noise ratio, with a spectral resolution of 4 cm⁻¹.

• Sample Application:

  • Place a small amount of the 2-Acetyl-5-chlorothiophene powder onto the center of the ATR crystal using a clean spatula. Only enough sample to completely cover the crystal surface is needed.

  • Lower the ATR press arm and apply consistent pressure to the sample. This ensures firm and uniform contact between the solid sample and the crystal surface, which is critical for a high-quality spectrum.[3]

• Sample Spectrum Acquisition:

  • Enter the sample identification information into the software.

  • Initiate the sample scan using the same parameters as the background scan (e.g., 16-32 scans, 4 cm⁻¹ resolution). The software will acquire the spectrum and automatically ratio it against the collected background.

• Data Processing and Cleaning:

  • The resulting spectrum should be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

  • If necessary, apply a baseline correction and an ATR correction using the software to account for the wavelength-dependent depth of penetration of the evanescent wave. This makes the spectrum appear more like a traditional transmission spectrum.

  • Clean the ATR crystal and press tip thoroughly with a solvent-dampened wipe. Ensure all sample residue is removed before analyzing the next sample.

Workflow and Data Analysis

The logical flow from sample preparation to final spectral interpretation is a critical aspect of vibrational spectroscopy. This process ensures reproducibility and accurate characterization of the material.

Caption: Workflow for FT-IR analysis of a solid sample using an ATR accessory.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Acetyl-5-bromothiophene [webbook.nist.gov]
• 3. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
• 4. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles [specac.com]
• 5. Attenuated total reflectance - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Certificate of Analysis for 2-Acetyl-5-chlorothiophene

For researchers, scientists, and professionals engaged in drug development, the quality and purity of chemical intermediates are paramount. This guide provides a comprehensive comparison of 2-Acetyl-5-chlorothiophene, a key building block in the synthesis of various pharmaceutical compounds. By examining its Certificate of Analysis (CoA), comparing it with alternative products, and detailing the analytical methodologies, this guide aims to equip you with the knowledge to make informed decisions for your research and development endeavors.

Understanding the Quality Parameters: A Comparative Analysis

The quality of 2-Acetyl-5-chlorothiophene can vary between suppliers and even between batches from the same supplier. A thorough evaluation of the Certificate of Analysis is crucial. Below is a comparative summary of a high-purity batch versus a standard batch of 2-Acetyl-5-chlorothiophene, alongside a common alternative, 2-Acetyl-5-bromothiophene.

Table 1: Comparative Analysis of 2-Acetyl-5-chlorothiophene and an Alternative

Parameter	High-Purity 2-Acetyl-5-chlorothiophene	Standard 2-Acetyl-5-chlorothiophene	2-Acetyl-5-bromothiophene (Alternative)
Appearance	White to off-white crystalline powder	Light yellow to beige crystalline powder	Pale yellow to light brown crystalline powder
Assay (by GC)	≥ 99.5%	≥ 98.0%	≥ 98.0%
Melting Point	46-48 °C	44-49 °C	93-97 °C
Purity (by HPLC)	≥ 99.8%	≥ 98.5%	≥ 98.5%
Water Content (Karl Fischer)	≤ 0.1%	≤ 0.5%	≤ 0.5%
Residual Solvents	Meets ICH Q3C limits	Meets ICH Q3C limits	Meets ICH Q3C limits
Related Substances (by HPLC)
2-Acetyl-3-chlorothiophene	≤ 0.05%	≤ 0.2%	Not Applicable
2-Chlorothiophene	≤ 0.1%	≤ 0.5%	Not Applicable
Unidentified Impurities	Each ≤ 0.05%, Total ≤ 0.1%	Each ≤ 0.1%, Total ≤ 0.5%	Each ≤ 0.1%, Total ≤ 0.5%

The Quality Control Workflow: From Synthesis to Release

Ensuring the consistent quality of 2-Acetyl-5-chlorothiophene involves a multi-step quality control process. The following diagram illustrates a typical workflow from the receipt of raw materials to the final product release.

A typical quality control workflow for 2-Acetyl-5-chlorothiophene.

Experimental Protocols for Key Analytical Tests

Reproducible and robust analytical methods are the cornerstone of quality assessment. The following are detailed protocols for the key analyses performed on 2-Acetyl-5-chlorothiophene.

Gas Chromatography (GC) for Assay and Impurity Profiling

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 200°C at 10°C/min.

  • Hold at 200°C for 5 minutes.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Accurately weigh approximately 20 mg of the sample into a 10 mL volumetric flask and dissolve in acetone.

High-Performance Liquid Chromatography (HPLC) for Purity and Related Substances

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water

  • B: Acetonitrile (B52724)

• Gradient Program:

  • 0-5 min: 50% B

  • 5-20 min: 50% to 80% B

  • 20-25 min: 80% B

  • 25.1-30 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 275 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the sample into a 50 mL volumetric flask and dissolve in a 50:50 mixture of acetonitrile and water.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for Structural Confirmation

• Instrumentation: 400 MHz NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of CDCl₃.

• Parameters: Standard proton acquisition parameters.

• Expected Chemical Shifts (δ, ppm):

  • ~7.6 (d, 1H, thiophene-H)

  • ~6.9 (d, 1H, thiophene-H)

  • ~2.5 (s, 3H, acetyl-CH₃)

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

• Instrumentation: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Parameters: 4 cm⁻¹ resolution, 16 scans.

• Expected Characteristic Peaks (cm⁻¹):

  • ~3100-3000 (C-H stretch, aromatic)

  • ~1660 (C=O stretch, ketone)

  • ~1520, 1400 (C=C stretch, thiophene (B33073) ring)

  • ~800 (C-Cl stretch)

By understanding the nuances of the Certificate of Analysis and the underlying analytical methodologies, researchers can better assess the quality of 2-Acetyl-5-chlorothiophene and select the most appropriate grade for their specific application, thereby ensuring the reliability and reproducibility of their scientific outcomes.

A Comparative Guide to the Synthesis of 2-Acetyl-5-chlorothiophene for Researchers and Drug Development Professionals

An objective analysis of common synthetic routes to a key pharmaceutical intermediate, supported by experimental data and detailed protocols.

Introduction

2-Acetyl-5-chlorothiophene is a crucial building block in the synthesis of numerous pharmaceutical compounds. Its molecular structure, featuring a reactive acetyl group and a substituted thiophene (B33073) ring, makes it a versatile precursor for the development of novel therapeutic agents. The efficiency and purity of the synthesis of this intermediate are paramount to the overall success and cost-effectiveness of a drug development program. This guide provides a detailed comparison of the most common methods for the synthesis of 2-Acetyl-5-chlorothiophene, offering researchers, scientists, and drug development professionals the critical information needed to select the most suitable method for their specific requirements.

Comparison of Key Synthesis Methods

The synthesis of 2-Acetyl-5-chlorothiophene is predominantly achieved through the Friedel-Crafts acylation of 2-chlorothiophene (B1346680). This electrophilic aromatic substitution reaction can be carried out using different acylating agents and catalysts, each presenting distinct advantages and disadvantages in terms of yield, purity, reaction conditions, and cost. Below is a summary of the quantitative data for the two primary methods.

Parameter	Method 1: Acetic Anhydride (B1165640)/Phosphoric Acid	Method 2: Acetyl Chloride/Aluminum Trichloride (B1173362)
Starting Material	2-Chlorothiophene	2-Chlorothiophene
Acylating Agent	Acetic Anhydride	Acetyl Chloride
Catalyst	Phosphoric Acid	Aluminum Trichloride
Solvent	Ethylene (B1197577) Dichloride	Methylene (B1212753) Chloride (typical)
Reaction Temperature	Reflux	0°C to Room Temperature
Reaction Time	4 hours[1]	~1-2 hours
Reported Yield	97%[1]	91%[2]
Reported Purity	Not explicitly stated	>99.0% (GC) for commercial products[3]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis of 2-Acetyl-5-chlorothiophene. The following sections provide step-by-step procedures for the two primary methods discussed.

Method 1: Friedel-Crafts Acylation using Acetic Anhydride and Phosphoric Acid

This method offers a high yield and utilizes a less harsh catalyst compared to aluminum trichloride.

Materials:

• 2-Chlorothiophene (10g)

• Ethylene Dichloride (30g)

• Acetic Anhydride (17g)

• Phosphoric Acid (catalytic amount)

• Water

• Liquid Caustic Soda (for neutralization)

Procedure:

• To a reaction flask, add 2-chlorothiophene (10g), ethylene dichloride (30g), and acetic anhydride (17g).[1]

• Add a catalytic amount of phosphoric acid to the mixture.[1]

• Heat the mixture to reflux and maintain for 4 hours.[1]

• After the reaction is complete, cool the mixture to room temperature.[1]

• Add 30g of water and neutralize the mixture with liquid caustic soda.[1]

• Separate the organic layer and concentrate it under reduced pressure to obtain 2-Acetyl-5-chlorothiophene.[1]

Method 2: Friedel-Crafts Acylation using Acetyl Chloride and Aluminum Trichloride

This classic Friedel-Crafts method provides a high yield and is a widely used industrial process.

Materials:

• 2-Chlorothiophene (0.050 mol)

• Anhydrous Aluminum Chloride (0.055 mol, 1.1 equiv)

• Acetyl Chloride (0.055 mol, 1.1 equiv)

• Methylene Chloride

• Ice

• Concentrated Hydrochloric Acid

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

Procedure:

• In a 100-mL round-bottom flask equipped with an addition funnel and a reflux condenser, place anhydrous aluminum chloride (0.055 mol) and 15 mL of methylene chloride.[4]

• Cool the mixture to 0°C in an ice/water bath.[4]

• In the addition funnel, prepare a solution of acetyl chloride (0.055 mol) in 10 mL of methylene chloride and add it dropwise to the aluminum chloride suspension over 10 minutes.[4]

• Following the addition of acetyl chloride, add a solution of 2-chlorothiophene (0.050 mol) in 10 mL of methylene chloride dropwise.[4]

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 15 minutes.[4]

• Carefully pour the reaction mixture into a beaker containing approximately 25 g of ice and 15 mL of concentrated HCl.[4]

• Transfer the mixture to a separatory funnel, collect the organic layer, and extract the aqueous layer with 20 mL of methylene chloride.[4]

• Combine the organic layers and wash twice with saturated sodium bicarbonate solution.[4]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-Acetyl-5-chlorothiophene.[4]

Alternative Synthesis Method: Solid Acid Catalysis

An alternative, more environmentally friendly approach involves the use of a solid acid catalyst, such as activated white clay, with acetic anhydride. This method avoids the use of strong, corrosive Lewis acids and simplifies catalyst removal.

Materials:

• 2-Chlorothiophene (29.6g, 0.25 mol)

• Acetic Anhydride (25.5g, 0.25 mol)

• Activated White Clay (5.9g)

Procedure:

• In a 100 mL four-necked flask, add activated white clay (5.9 g) and acetic anhydride (25.5 g).[5]

• Maintain the temperature of the reaction system between 45°C and 55°C and slowly add 2-chlorothiophene (29.6 g) dropwise over 1 hour.[5]

• After the addition, continue stirring the reaction at 50°C for 72 hours.[5]

• Upon completion, remove the activated white clay by filtration.[5]

• Distill the filtrate to remove unreacted starting materials and by-products to obtain 2-Acetyl-5-chlorothiophene.[5]

Visualizing the Synthetic Pathways

To further elucidate the reaction processes, the following diagrams illustrate the general workflow and the core chemical transformation.

Caption: General experimental workflow for the synthesis of 2-Acetyl-5-chlorothiophene.

Caption: Core reaction of Friedel-Crafts acylation to produce 2-Acetyl-5-chlorothiophene.

Conclusion

Both the acetic anhydride/phosphoric acid and the acetyl chloride/aluminum trichloride methods are effective for the synthesis of 2-Acetyl-5-chlorothiophene, with both offering high yields. The choice between them may depend on factors such as the availability and cost of reagents, safety considerations associated with the catalysts, and the desired scale of the reaction. The phosphoric acid-catalyzed method presents a milder and potentially safer option, while the aluminum trichloride-catalyzed reaction is a well-established and robust industrial process. The use of solid acid catalysts offers a promising green alternative that merits consideration, particularly for large-scale production where catalyst recovery and reuse are advantageous. This guide provides the foundational data and protocols to enable an informed decision for the synthesis of this important pharmaceutical intermediate.

References

• 1. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. CAS 6310-09-4: 2-Acetyl-5-chlorothiophene | CymitQuimica [cymitquimica.com]
• 4. websites.umich.edu [websites.umich.edu]
• 5. 2-ACETYL-5-CHLOROTHIOPHENE | 6310-09-4 [chemicalbook.com]

A Comparative Guide to the Reactivity of 2-Acetyl-5-chlorothiophene and 2-Acetylthiophene in Electrophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 2-Acetyl-5-chlorothiophene and 2-acetylthiophene (B1664040), focusing on their behavior in electrophilic aromatic substitution reactions. Understanding the nuanced differences in reactivity between these two thiophene (B33073) derivatives is crucial for designing efficient synthetic routes and developing novel pharmaceutical compounds. This analysis is supported by available experimental data to provide a clear and practical resource for laboratory applications.

Introduction to the Compounds

2-Acetylthiophene is a simple derivative of thiophene, an electron-rich aromatic heterocycle. The presence of the acetyl group, an electron-withdrawing substituent, at the 2-position significantly influences the reactivity of the thiophene ring.

2-Acetyl-5-chlorothiophene is a derivative of 2-acetylthiophene with a chlorine atom at the 5-position. The addition of the chloro group, which is also electron-withdrawing via induction but can donate electron density through resonance, further modifies the electronic properties and, consequently, the reactivity of the thiophene ring.

Comparative Analysis of Reactivity in Electrophilic Aromatic Substitution

The reactivity of thiophene and its derivatives in electrophilic aromatic substitution is governed by the electron density of the ring and the directing effects of the substituents. Thiophene itself is more reactive than benzene (B151609) towards electrophiles. However, the introduction of electron-withdrawing groups deactivates the ring, making these reactions more challenging.

Theoretical Considerations

The acetyl group in 2-acetylthiophene is a deactivating group, withdrawing electron density from the thiophene ring through both inductive and resonance effects. This deactivation makes electrophilic substitution more difficult compared to unsubstituted thiophene. The acetyl group directs incoming electrophiles primarily to the 4- and 5-positions.

In 2-Acetyl-5-chlorothiophene , the situation is more complex due to the presence of two electron-withdrawing groups. The acetyl group at the 2-position and the chloro group at the 5-position both deactivate the ring towards electrophilic attack. The chloro group, while deactivating overall, is considered an ortho, para-director in benzene chemistry due to the stabilizing effect of its lone pairs through resonance. In the context of the thiophene ring, this directing effect influences the position of the incoming electrophile.

Considering the combined effects in 2-Acetyl-5-chlorothiophene, the acetyl group strongly deactivates the adjacent 3-position. The chloro group at the 5-position also deactivates the ring but can direct incoming electrophiles. The interplay of these electronic effects determines the ultimate site of substitution.

Experimental Data on Electrophilic Nitration

Nitration is a classic example of electrophilic aromatic substitution. A direct comparison of the nitration of 2-acetylthiophene and 2-Acetyl-5-chlorothiophene provides valuable insights into their relative reactivities and regioselectivity.

Compound	Reaction	Product(s)	Yield (%)	Reference
2-acetylthiophene	Nitration	2-acetyl-4-nitrothiophene and 2-acetyl-5-nitrothiophene	Not specified in comparative studies	General literature
2-Acetyl-5-chlorothiophene	Nitration with concentrated H₂SO₄ and HNO₃	5-acetyl-2-chloro-3-nitrothiophene	64%	[1]

Key Observations:

• Regioselectivity: In 2-acetylthiophene, nitration is directed to the 4- and 5-positions. In contrast, the nitration of 2-Acetyl-5-chlorothiophene occurs at the 3-position, yielding 5-acetyl-2-chloro-3-nitrothiophene.[1] This demonstrates the powerful directing influence of the substituents. The acetyl group deactivates the adjacent 3-position, but in the case of the chlorinated compound, the combined directing effects favor substitution at this position.

• Reactivity: While a direct kinetic comparison is not available in the cited literature, the successful nitration of 2-Acetyl-5-chlorothiophene in a good yield (64%) suggests that despite the presence of two deactivating groups, the thiophene ring remains sufficiently reactive for electrophilic substitution under appropriate conditions.[1]

Experimental Protocols

Nitration of 2-Acetyl-5-chlorothiophene

Materials:

• 2-Acetyl-5-chlorothiophene

• Concentrated sulfuric acid

• Concentrated nitric acid

Procedure: A solution of 2-Acetyl-5-chlorothiophene is treated with a mixture of concentrated sulfuric acid and concentrated nitric acid (mixed acid). The reaction is typically carried out at a controlled temperature to prevent side reactions. Following the reaction, the mixture is worked up to isolate the 5-acetyl-2-chloro-3-nitrothiophene product.[1]

General Protocol for Nitration of 2-Acetylthiophene

Materials:

• 2-acetylthiophene

• Nitrating agent (e.g., acetyl nitrate, or a mixture of nitric acid and sulfuric acid)

• Solvent (e.g., acetic anhydride (B1165640) or an inert solvent)

Procedure: 2-acetylthiophene is dissolved in a suitable solvent and cooled. The nitrating agent is then added dropwise while maintaining a low temperature. The reaction is stirred for a specified period, after which it is quenched and worked up to isolate the mixture of 2-acetyl-4-nitrothiophene and 2-acetyl-5-nitrothiophene.

Signaling Pathways and Logical Relationships

The following diagram illustrates the factors influencing the regioselectivity of electrophilic aromatic substitution on both 2-acetylthiophene and 2-Acetyl-5-chlorothiophene.

Caption: Factors influencing electrophilic substitution.

Conclusion

The reactivity of 2-acetylthiophene and 2-Acetyl-5-chlorothiophene in electrophilic aromatic substitution is significantly influenced by their respective substituents. The acetyl group in 2-acetylthiophene deactivates the ring and directs substitution to the 4- and 5-positions. The addition of a chloro group at the 5-position in 2-Acetyl-5-chlorothiophene further deactivates the ring. However, the interplay of the directing effects of both the acetyl and chloro groups leads to a different regiochemical outcome, with electrophilic substitution, such as nitration, occurring at the 3-position.

For researchers and drug development professionals, these differences are critical. The choice between these two starting materials will depend on the desired substitution pattern of the final product. While 2-Acetyl-5-chlorothiophene is less reactive, it offers a distinct regioselectivity that can be exploited for the synthesis of specific target molecules. Further quantitative studies directly comparing the reaction rates would provide a more complete picture of their relative reactivities.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Purity Determination of 2-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methods for determining the purity of 2-Acetyl-5-chlorothiophene, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Accurate purity assessment is critical for ensuring the quality, safety, and efficacy of the final products. This document details the experimental protocols for three prevalent analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Quantitative Nuclear Magnetic Resonance (qNMR). The performance of these methods is compared based on typical validation parameters to aid researchers in selecting the most appropriate technique for their specific needs.

Comparison of Analytical Methods

The selection of an analytical method for purity determination depends on various factors, including the nature of the impurities, the required sensitivity, and the available instrumentation. The following table summarizes the typical performance characteristics of GC-MS, HPLC-UV, and qNMR for the analysis of 2-Acetyl-5-chlorothiophene.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (qNMR)
Principle	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, with detection by mass spectrometry.	Separation of compounds based on their partitioning between a stationary phase and a liquid mobile phase, with detection by UV absorbance.	Quantification of a substance by comparing the integral of a specific resonance signal of the analyte with that of a certified reference standard.
Limit of Detection (LOD)	0.01 - 0.05%	0.01 - 0.05%	~0.1%
Limit of Quantification (LOQ)	0.05 - 0.1%	0.05 - 0.1%	~0.3%
**Linearity (R²) **	>0.999	>0.999	>0.999
Accuracy (% Recovery)	98 - 102%	98 - 102%	99 - 101%
Precision (%RSD)	< 2%	< 2%	< 1%
Primary Application	Identification and quantification of volatile and semi-volatile impurities.	Quantification of the main component and non-volatile impurities.	Absolute purity determination without the need for a specific reference standard of the analyte.

Note: The quantitative data presented in this table are typical values for analogous compounds and should be considered as estimates.[1] Method validation should be performed for specific applications.

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below. These protocols are based on established methods for similar compounds and can be adapted for the analysis of 2-Acetyl-5-chlorothiophene.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly effective for identifying and quantifying volatile and semi-volatile impurities in 2-Acetyl-5-chlorothiophene.

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the 2-Acetyl-5-chlorothiophene sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a suitable solvent such as dichloromethane (B109758) or acetone.

2. GC-MS Conditions:

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (split ratio of 50:1).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 280°C at a rate of 10°C/min.

  • Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 35-400 amu.

3. Data Analysis:

• Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify impurities using the area percent method or by creating a calibration curve with certified reference standards.

High-Performance Liquid Chromatography (HPLC-UV)

This method is well-suited for the accurate quantification of 2-Acetyl-5-chlorothiophene and its non-volatile impurities.

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 2-Acetyl-5-chlorothiophene sample into a 50 mL volumetric flask.

• Dissolve and dilute to the mark with the mobile phase to achieve a concentration of approximately 0.5 mg/mL.

2. HPLC Conditions:

• Column: C18 column (150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (A) and 0.1% Phosphoric Acid in Water (B).

  • 0-2 min: 40% A

  • 2-10 min: 40% to 70% A

  • 10-12 min: 70% A

  • 12-12.1 min: 70% to 40% A

  • 12.1-15 min: 40% A

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Determine the area percent of the main peak and any impurity peaks.

• For precise quantification, use an external standard calibration curve prepared with a certified reference standard of 2-Acetyl-5-chlorothiophene.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the determination of purity without the need for a specific reference standard of the analyte. It relies on a certified internal standard.

1. Sample Preparation:

• Accurately weigh about 10-20 mg of the 2-Acetyl-5-chlorothiophene sample into an NMR tube.

• Accurately weigh a suitable amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) and add it to the same NMR tube. The molar ratio of the internal standard to the analyte should be optimized for accurate integration.

• Add a known volume of a deuterated solvent (e.g., DMSO-d6, Chloroform-d) to completely dissolve both the sample and the internal standard.

2. NMR Acquisition Parameters:

• Spectrometer: 400 MHz or higher.

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest for both the analyte and the internal standard.

• Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 8-16 scans).

3. Data Analysis:

• Integrate a well-resolved signal of 2-Acetyl-5-chlorothiophene and a signal of the internal standard.

• The purity of the 2-Acetyl-5-chlorothiophene is calculated using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Visualized Workflows

The following diagrams illustrate the general workflows for the analytical methods described.

Caption: Workflow for GC-MS Purity Analysis.

Caption: Workflow for HPLC-UV Purity Analysis.

Caption: Workflow for qNMR Purity Analysis.

References

• 1. discovery.researcher.life [discovery.researcher.life]

A Comparative Guide to the Biological Activity of 2-Acetyl-5-chlorothiophene Chalcone Derivatives Versus Other Chalcones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 2-acetyl-5-chlorothiophene-derived chalcones against other chalcone (B49325) analogues. The information presented is collated from various studies to assist researchers in understanding the therapeutic potential of these compounds. The guide focuses on anticancer, anti-inflammatory, and antimicrobial properties, presenting quantitative data, detailed experimental protocols, and relevant signaling pathways.

Comparative Biological Activity: Data Summary

The following tables summarize the quantitative data on the biological activities of 2-acetyl-5-chlorothiophene derivatives and other chalcones.

Table 1: Anticancer Activity (IC₅₀ Values)

The anticancer potential of chalcones is often evaluated by their half-maximal inhibitory concentration (IC₅₀), with lower values indicating higher potency.

Compound Type	Derivative/Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
2,5-Dichloro-3-acetylthiophene Chalcone	Phenyl	DU145 (Prostate)	~5 µg/mL	[1]
2,5-Dichloro-3-acetylthiophene Chalcone	4-Chlorophenyl	DU145 (Prostate)	~10 µg/mL	[1]
Chlorothiophene-based Chalcone (C4)	3,4-Dimethoxyphenyl	WiDr (Colorectal)	0.77 µg/mL
Chlorothiophene-based Chalcone (C6)	2-Chlorophenyl	WiDr (Colorectal)	0.45 µg/mL
Thiophene-Chalcone Oxime (11g)	5-Bromo-2-phenylthiophene	A-375 (Melanoma)	0.87	[2]
Thiophene-Chalcone Oxime (11d)	2-Phenylthiophene	A-375 (Melanoma)	1.47	[2]
Bis-Chalcone with Thiophene (B33073) Linker (5a)	4-Methoxyphenyl	A549 (Lung)	1.3	[3]
Bis-Chalcone with Thiophene Linker (9b)	4-Chlorophenyl	A549 (Lung)	1.1	[3]
Chalcone-Coumarin Hybrid	-	HeLa (Cervical)	4.7	[4]
Chalcone-Tetrazole Hybrid	-	HCT116 (Colon)	0.6-3.7 µg/mL*	[4]
4-Methoxychalcone Derivative	4-Methoxy	MCF-7 (Breast)	3.44	[5]
Naphthalene-Chalcone Derivative	-	MCF-7 (Breast)	-	[6]

*Note: Values originally in µg/mL have been noted as such. Conversion to µM requires the molecular weight of the specific compound.

Table 2: Anti-inflammatory Activity

The anti-inflammatory effects are often measured by the inhibition of edema in animal models.

Compound Type	Derivative/Substituent	Assay	Inhibition (%)	Standard Drug	Reference
2-Acetylthiophene Chalcone	4-(Dimethylamino)phenyl	Carrageenan-induced rat paw edema	65.2	Aceclofenac (68.4%)	[7]
2-Acetylthiophene Chalcone	4-Hydroxyphenyl	Carrageenan-induced rat paw edema	54.3	Aceclofenac (68.4%)	[7]
2-Acetylthiophene Chalcone	4-Chlorophenyl	Carrageenan-induced rat paw edema	47.8	Aceclofenac (68.4%)	[7]
Thiophene Pyrazole Hybrid	-	Carrageenan-induced paw edema	-	Celecoxib	[8]
2-Phenyl-4,5,6,7-tetrahydro[b]benzothiophene	-	Carrageenan-induced paw edema	Potent activity	Celecoxib	[8]

Table 3: Antimicrobial Activity (MIC Values)

The antimicrobial efficacy is determined by the minimum inhibitory concentration (MIC), with lower values indicating greater potency.

Compound Type	Derivative/Substituent	Microorganism	MIC (µg/mL)	Standard Drug	Reference
2,5-Dichloro-3-acetylthiophene Chalcone	-	Aspergillus niger	≤ 8.0	Fluconazole (≤ 1.0)	[1]
2,5-Dichloro-3-acetylthiophene Chalcone	-	Candida tropicalis	≤ 8.0	Fluconazole (≤ 1.0)	[1]
2,5-Dichloro-3-acetylthiophene Chalcone	-	M. tuberculosis H37Rv	~3.12	Pyrazinamide (~3.12)	[1]
Thiophene-2-yl-chalcone (t5)	-	Staphylococcus aureus	Strong activity	-	[9]
Piperazine-derived Chalcone	-	Candida albicans	2.22 (MIC₅₀)	-	[10]
Heterocyclic Chalcone (7c)	-	Bacterial and Fungal Species	Potent activity	-	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Synthesis of 2-Acetyl-5-chlorothiophene Chalcones

The synthesis of chalcones from 2-acetyl-5-chlorothiophene is typically achieved through a base-catalyzed Claisen-Schmidt condensation.[12]

• Reactants:

  • 2-acetyl-5-chlorothiophene (1 equivalent)

  • Substituted aromatic or heteroaromatic aldehyde (1 equivalent)

• Catalyst and Solvent:

  • Aqueous solution of potassium hydroxide (B78521) (KOH, 40%) or sodium hydroxide (NaOH)

  • Methanol or ethanol (B145695)

• Procedure:

  • Dissolve equimolar amounts of 2-acetyl-5-chlorothiophene and the appropriate aldehyde in the alcohol solvent.

  • Add the aqueous base solution to the mixture with continuous stirring at room temperature.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into crushed ice and acidify with dilute hydrochloric acid (e.g., 5% HCl) to precipitate the crude chalcone.

  • Filter the solid product, wash with water, and dry.

  • Purify the crude product by recrystallization from a suitable solvent like ethanol or ethyl acetate.[13][14]

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[6]

• Cell Culture:

  • Seed human cancer cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.[6]

• Treatment:

  • Treat the cells with various concentrations of the chalcone derivatives and incubate for a specified period (e.g., 24 or 48 hours).[6]

• MTT Addition and Incubation:

  • After the incubation period, remove the medium and add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[6]

  • Incubate the plate for 4 hours at 37°C in the CO₂ incubator.[6]

• Formazan (B1609692) Solubilization and Absorbance Measurement:

  • Remove the MTT solution and add 200 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.[6]

  • Measure the absorbance at a wavelength of 550-600 nm using a microplate reader.[6][15]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC₅₀ value from the dose-response curve.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Rat Paw Edema

This is a standard model to evaluate the acute anti-inflammatory activity of compounds.[16]

• Animals:

  • Wistar albino rats of either sex weighing between 150-200g.

• Procedure:

  • Administer the test chalcone derivatives or the standard drug (e.g., aceclofenac, indomethacin) intraperitoneally or orally to the rats.[16]

  • After a set time (e.g., 30 minutes), inject 0.1 mL of 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.[16]

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.[16]

• Data Analysis:

  • Calculate the percentage of inhibition of edema for the treated groups compared to the control group (receiving only carrageenan).

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Signaling Pathways and Mechanisms of Action

The biological activities of chalcones are often attributed to their interaction with key cellular signaling pathways.

Anticancer Activity: p53 Signaling Pathway

Many chalcones, including those with a thiophene moiety, exert their anticancer effects by modulating the p53 tumor suppressor pathway.[14][17] The p53 protein plays a crucial role in cell cycle arrest, DNA repair, and apoptosis. In many cancers, p53 is inactivated by its negative regulator, MDM2. Chalcones can disrupt the p53-MDM2 interaction, leading to the stabilization and activation of p53, which in turn induces apoptosis in cancer cells.[4][17]

Caption: Chalcones can inhibit MDM2, leading to p53 activation and subsequent apoptosis.

Anti-inflammatory Activity: NF-κB Signaling Pathway

The anti-inflammatory effects of chalcones are often mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[7][18] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes, including cytokines and enzymes like COX-2. In response to inflammatory stimuli, the inhibitor of NF-κB (IκB) is degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription. Chalcones can prevent the degradation of IκB, thereby blocking NF-κB activation and reducing the inflammatory response.[18]

Caption: Chalcones can inhibit IKK, preventing NF-κB activation and inflammation.

Experimental Workflow: Antimicrobial Susceptibility Testing

A general workflow for determining the antimicrobial activity of chalcone derivatives is outlined below.

Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC).

References

• 1. ijper.org [ijper.org]
• 2. Synthesis and evaluation of new chalcones and oximes as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer Activity of Chalcones and Its Derivatives: Review and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Molecular Docking, and Biological Evaluation of Some New Naphthalene-Chalcone Derivatives as Potential Anticancer Agent on MCF-7 Cell Line by MTT Assay [ajgreenchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Antibacterial Activity of Some Heterocyclic Chalcone Analogues Alone and in Combination with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. asianpubs.org [asianpubs.org]
• 12. japsonline.com [japsonline.com]
• 13. benchchem.com [benchchem.com]
• 14. Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway - Arabian Journal of Chemistry [arabjchem.org]
• 15. merckmillipore.com [merckmillipore.com]
• 16. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Chalcones as Promising Antitumor Agents by Targeting the p53 Pathway: An Overview and New Insights in Drug-Likeness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The Role of Chalcones in Suppression of NF-κB-Mediated Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 2-Acetyl-5-chlorothiophene Derivatives: A Computational and Biological Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of recently developed 2-acetyl-5-chlorothiophene derivatives, focusing on their synthesis, biological activity, and computational evaluation. The data presented is compiled from recent studies to offer an objective overview of their potential as therapeutic agents.

Synthesis and Biological Activity

Derivatives of 2-acetyl-5-chlorothiophene, particularly chalcones, have been synthesized and evaluated for a range of biological activities, including anticancer, antifungal, and antimycobacterial properties. The primary synthetic route employed is the Claisen-Schmidt condensation of 2-acetyl-5-chlorothiophene or its analogs with various aromatic aldehydes.[1]

Anticancer Activity of Chlorothiophene-Based Chalcones

A recent study investigated a series of chlorothiophene-based chalcone (B49325) analogs for their anticancer activity.[1] Compounds C4 and C6 emerged as the most potent against WiDr colorectal cancer cells, exhibiting significant toxicity and promising selectivity towards normal cells.[1] The table below summarizes the in vitro cytotoxic activity (IC50 in µg/mL) of these compounds against various cancer cell lines.

Compound	WiDr (colorectal)	MCF-7 (breast)	T47D (breast)	Hela (cervical)	Normal (Vero)
C1	1.83	>100	11.45	1.70	>100
C2	2.01	3.09	2.03	2.01	14.88
C3	1.66	1.62	1.67	1.66	10.11
C4	0.77	0.86	0.78	0.80	8.01
C5	1.73	1.74	1.72	1.72	11.23
C6	0.45	0.51	0.46	0.47	7.65
C7	1.54	1.60	1.55	1.55	9.87
C8	1.48	1.52	1.49	1.50	9.55
C9	1.45	1.49	1.46	1.47	9.32

Data sourced from Investigating chlorothiophene-based chalcones as anticancer agents (2025).[1]

Antifungal and Antimycobacterial Activities of Dichloro-acetylthiophene Chalcones

In a separate study, a series of 2,5-dichloro-3-acetylthiophene chalcone derivatives were synthesized and evaluated for their antifungal and antitubercular activities.[2][3][4] Several compounds showed promising activity compared to standard drugs. The minimum inhibitory concentration (MIC) values are presented below.

Compound	Aspergillus niger (MIC in µg/mL)	Candida tropicalis (MIC in µg/mL)	M. tuberculosis H37Rv (MIC in µg/mL)
Compound A	≤ 8.0	≤ 8.0	-
Compound B	≤ 8.0	≤ 8.0	-
Compound C	-	-	3.12
Compound D	-	-	6.25
Fluconazole	≤ 1.0	≤ 1.0	-
Pyrazinamide	-	-	3.12

Data sourced from Synthesis and Biological Activity of Novel 2,5-Dichloro-3-Acetylthiophene Chalcone Derivatives (2017).[2][3][4] Note: Specific compound designations beyond lettering were not available in the abstract.

Computational Studies and Molecular Docking

To understand the mechanism of action of the most potent anticancer compounds, C4 and C6 , computational analyses were performed.[1] These studies focused on their interaction with the anti-apoptotic proteins MDM2 and Bcl-2, which are key regulators in the p53 signaling pathway.[1]

Molecular Docking Results

The binding energy values from the molecular docking studies indicate moderate interactions between the chalcone derivatives and the target proteins.[1]

Compound	Target Protein	Binding Energy (kcal/mol)
C4	MDM2	-6.2
C6	MDM2	-6.4
C4	Bcl-2	-6.5
C6	Bcl-2	-6.6

Data sourced from Investigating chlorothiophene-based chalcones as anticancer agents (2025).[1]

Molecular dynamics simulations for compound C4 with Bcl-2 showed stability for up to 500 ns.[1] Additionally, Density Functional Theory (DFT) studies provided insights into the electronic properties of the designed compounds.[1]

Experimental Protocols

Synthesis of Chlorothiophene-Based Chalcones (C1-C9)

A mixture of 2-acetyl-5-chlorothiophene or 2-acetyl-4,5-dichlorothiophene (B1329902) (0.01 mol) and the corresponding aromatic aldehyde (0.01 mol) in methanol (B129727) (20 mL) was stirred for 24 hours in the presence of 40% KOH (4 mL).[1] The reaction progress was monitored by thin-layer chromatography (TLC) using n-hexane/ethyl acetate (B1210297) (7:3) as the eluent.[1] The reaction mixture was then poured into crushed ice and acidified with 5% HCl.[1] The resulting solid was washed, purified by recrystallization from ethyl acetate, and dried.[1]

In Vitro Anticancer Activity (MTT Assay)

Approximately 10,000 cells per 100 µL were seeded into 96-well microplates and incubated in a CO2 incubator for 24 hours.[1] The cells were then treated with the synthesized compounds at various concentrations. After a specified incubation period, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well. The resulting formazan (B1609692) crystals were dissolved, and the absorbance was measured to determine cell viability and calculate the IC50 values.

Molecular Docking Protocol

The computational analysis of the interaction between the chalcone derivatives and the target proteins (MDM2 and Bcl-2) was performed to predict binding affinities and modes. The specific software and parameters used in the cited study would be detailed in its materials and methods section, typically involving protein and ligand preparation, grid generation around the active site, and running the docking algorithm to calculate binding energies.[1]

Visualizations

Caption: General workflow for the synthesis and evaluation of 2-acetyl-5-chlorothiophene derivatives.

References

• 1. Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway - Arabian Journal of Chemistry [arabjchem.org]
• 2. ijper.org [ijper.org]
• 3. Synthesis and Biological Activity of Novel 2,5-Dichloro-3-Acetylthiophene Chalcone Derivatives | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Catalysts for the Friedel-Crafts Acylation of Thiophenes

The Friedel-Crafts acylation of thiophene (B33073) is a pivotal reaction in organic synthesis, yielding key intermediates for pharmaceuticals, agrochemicals, and fine chemicals. The choice of catalyst is paramount, directly influencing reaction efficiency, selectivity, and environmental footprint. This guide provides a comprehensive comparison of various catalytic systems, supported by experimental data, to assist researchers, scientists, and drug development professionals in catalyst selection and process optimization.

Performance Comparison of Catalytic Systems

The efficacy of a catalyst in the Friedel-Crafts acylation of thiophene is assessed based on several key metrics, including conversion of the starting material, yield of the desired acylated product, and the reaction conditions required. The following table summarizes the performance of different classes of catalysts based on published experimental data.

Catalyst	Acylating Agent	Thiophene Conversion (%)	2-Acetylthiophene (B1664040) Yield (%)	Reaction Conditions	Source(s)
Solid Acids
Hβ Zeolite	Acetic Anhydride	~99	98.6	60°C, 2h, Thiophene:Ac. Anhydride = 1:3	[1][2]
HZSM-5 Zeolite	Acetic Anhydride	Low	-	60°C, Thiophene:Ac. Anhydride = 1:3	[1][2]
Modified C25 Zeolite	Acetic Anhydride	99.0	-	80°C, 2h, Thiophene:Ac. Anhydride = 1:2	[1][3]
NKC-9 Resin	Acetic Anhydride	-	Poor Selectivity	60°C, Thiophene:Ac. Anhydride = 1:3	[1][2]
Lewis Acids
EtAlCl₂	Succinyl Chloride	-	99	0°C, 2h, Thiophene:Succinyl Chloride = 2.1:1	[1][4]
Anhydrous AlCl₃	Benzoyl Chloride	-	-	Traditional method, often requires stoichiometric amounts	[1][4]
Nanocatalysts
SnO₂ nanosheets	Benzoyl Chloride	-	Quantitative	50°C, solvent-free	[1]

Key Observations:

• Solid Acid Catalysts: Hβ zeolite stands out for its excellent activity and high selectivity towards 2-acetylthiophene under relatively mild conditions.[1][2] In contrast, HZSM-5 shows significantly lower activity, which may be attributed to its smaller pore size.[1][2] Modified C25 zeolite also demonstrates high conversion rates.[1][3] A major advantage of solid acid catalysts is their recoverability, regenerability, and reusability, which addresses many environmental concerns associated with traditional Lewis acids.[1]

• Traditional Lewis Acids: While effective, conventional Lewis acids like AlCl₃ have considerable drawbacks. They are typically required in stoichiometric amounts, are highly sensitive to moisture, and can lead to side reactions by attacking the sulfur atom in the thiophene ring.[1] Furthermore, they generate substantial amounts of toxic and corrosive waste.[1]

• Alkyl Lewis Acids: Ethylaluminum dichloride (EtAlCl₂) has proven to be a highly effective catalyst, achieving a near-quantitative yield of the acylated product in a non-acidic medium.[1][4]

• Nanocatalysts: SnO₂ nanosheets have shown promise, yielding quantitative results for the acylation of thiophene under solvent-free conditions, representing an exciting area for future research.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections provide experimental protocols for key catalytic systems discussed.

Protocol 1: Acylation using a Solid Acid Catalyst (Hβ Zeolite)

This protocol is adapted from studies on the liquid-phase Friedel-Crafts acylation of thiophene.[2]

• Catalyst Activation: The Hβ zeolite catalyst is calcined at 550°C for 4 hours to remove any adsorbed water and activate the acid sites.[1]

• Reaction Setup: In a 50 ml round-bottom flask equipped with a condenser, thermometer, and magnetic stirrer, add 8.4 g (0.1 mol) of thiophene and 30.6 g (0.3 mol) of acetic anhydride.[2]

• Catalyst Addition: Add 1.17 g of the activated Hβ zeolite catalyst to the reaction mixture.[1][2]

• Reaction: Heat the mixture in a water bath to 60°C (333 K) and stir magnetically for 2 hours.[1][2]

• Product Isolation and Analysis: After the reaction, the catalyst is separated by filtration. The product mixture is then analyzed by gas chromatography (GC) to determine the conversion of thiophene and the yield of 2-acetylthiophene.

Protocol 2: Acylation using an Alkyl Lewis Acid Catalyst (EtAlCl₂)

This protocol is based on the acylation of thiophene using ethylaluminum dichloride.[4]

• Reaction Setup: In a flask containing 20 mL of dried CH₂Cl₂, dissolve 0.5 mL (0.0063 mol) of thiophene and 0.33 mL (0.003 mol) of succinyl chloride at 0°C under an inert atmosphere.[4]

• Catalyst Addition: Add 9.45 mL (0.0095 mol) of EtAlCl₂ drop by drop to the solution.[4]

• Reaction: Stir the mixture for 2 hours at 0°C.[4]

• Workup: Quench the reaction with saturated NH₄Cl and extract the mixture three times with CH₂Cl₂ (total 50 mL).[4]

• Product Isolation: Combine the organic phases, dry with Na₂SO₄, and concentrate under reduced pressure. The final product can be purified using flash column chromatography (hexane:ethyl acetate, 4:1).[4]

Visualizing the Workflow

To provide a clear overview of the typical experimental process, the following diagram illustrates the general workflow for a Friedel-Crafts acylation of thiophene experiment.

Caption: General workflow for Friedel-Crafts acylation of thiophene.

Mechanism Overview

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism.[5] The catalyst, typically a Lewis acid, activates the acylating agent (an acyl halide or anhydride) to generate a highly reactive acylium ion.[6][7] This electrophile is then attacked by the electron-rich thiophene ring.[8] Thiophene preferentially undergoes substitution at the 2-position due to the greater stabilization of the cationic intermediate through resonance.[8] Finally, a proton is eliminated from the intermediate to restore the aromaticity of the ring, yielding the 2-acylthiophene and regenerating the catalyst.[6]

Caption: Simplified mechanism of Friedel-Crafts acylation of thiophene.

References

• 1. benchchem.com [benchchem.com]
• 2. tsijournals.com [tsijournals.com]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. benchchem.com [benchchem.com]
• 6. byjus.com [byjus.com]
• 7. Friedel–Crafts Acylation [sigmaaldrich.com]
• 8. organic chemistry - Regioselectivity in Friedel–Crafts acylation of thiophene - Chemistry Stack Exchange [chemistry.stackexchange.com]

Unambiguous Structure of 2-Acetyl-5-chlorothiophene Confirmed by X-ray Crystallography and Corroborated by Spectroscopic Techniques

The precise three-dimensional arrangement of atoms in the synthetic building block, 2-Acetyl-5-chlorothiophene, has been definitively established by single-crystal X-ray crystallography. This crystallographic data is supported by a suite of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, as well as Mass Spectrometry (MS), which together provide a comprehensive structural validation. This guide compares these methodologies, offering insights into their respective contributions to the complete structural elucidation of this important thiophene (B33073) derivative.

X-ray crystallography provides an unequivocal determination of the solid-state structure, revealing key bond lengths and angles. Spectroscopic methods, while not offering the same level of direct spatial information, provide valuable complementary data on the molecule's connectivity, functional groups, and overall electronic environment.

Comparative Analysis of Structural Validation Techniques

The following tables summarize the quantitative data obtained from various analytical methods for the structural characterization of 2-Acetyl-5-chlorothiophene.

Table 1: X-ray Crystallography Data

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/c
a (Å)	16.432(3)
b (Å)	5.968(1)
c (Å)	14.897(3)
β (°)	108.89(3)
Volume (ų)	1381.1(5)
Z	8
Selected Bond Lengths (Å)
S1-C2	1.714(2)
S1-C5	1.705(2)
C2-C3	1.381(3)
C3-C4	1.417(3)
C4-C5	1.365(3)
C5-Cl1	1.731(2)
C2-C6	1.478(3)
C6-O1	1.222(2)
C6-C7	1.493(3)
**Selected Bond Angles (°) **
C5-S1-C2	92.4(1)
C3-C2-S1	112.1(2)
C4-C5-S1	112.5(2)
C4-C3-C2	112.1(2)
C5-C4-C3	110.9(2)

Table 2: Spectroscopic Data Summary

Technique	Key Observations
¹H NMR	δ 7.56 (d, J=4.1 Hz, 1H, H3), 7.03 (d, J=4.1 Hz, 1H, H4), 2.50 (s, 3H, CH₃)
¹³C NMR	δ 190.1 (C=O), 143.2 (C2), 139.5 (C5), 133.4 (C3), 131.9 (C4), 26.5 (CH₃)
FT-IR (cm⁻¹)	3094 (C-H stretch, aromatic), 1660 (C=O stretch), 1411, 1358 (Thiophene ring), 804 (C-Cl stretch)
Raman (cm⁻¹)	3095 (C-H stretch, aromatic), 1658 (C=O stretch), 1413, 1359 (Thiophene ring)
Mass Spec. (EI)	m/z 160/162 (M⁺, isotope pattern for Cl), 145/147 ([M-CH₃]⁺), 117/119, 43 ([CH₃CO]⁺)

Experimental Protocols

A detailed description of the experimental methodologies employed for the structural validation of 2-Acetyl-5-chlorothiophene is provided below.

Single-Crystal X-ray Diffraction

Pale yellow single crystals of 2-Acetyl-5-chlorothiophene suitable for X-ray diffraction were obtained by slow evaporation from an ethanol (B145695) solution. A crystal of appropriate dimensions was mounted on a goniometer head. Data collection was performed on a Bruker SMART APEX II CCD area-detector diffractometer using graphite-monochromated MoKα radiation (λ = 0.71073 Å) at a temperature of 296 K. The structure was solved by direct methods and refined by full-matrix least-squares on F² using the SHELXL software package.

NMR Spectroscopy

¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 spectrometer operating at 400 MHz and 100 MHz, respectively. The sample was dissolved in deuterated chloroform (B151607) (CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

FT-IR and Raman Spectroscopy

The FT-IR spectrum was recorded on a PerkinElmer Spectrum One FT-IR spectrometer in the range of 4000-400 cm⁻¹ using the KBr pellet technique. The FT-Raman spectrum was obtained using a Bruker RFS 100/S FT-Raman spectrophotometer with a 1064 nm Nd:YAG laser source.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) was performed on a JEOL GCMATE II mass spectrometer with an ionization energy of 70 eV. The sample was introduced via a direct insertion probe.

Visualization of the Structural Validation Workflow

The logical flow of the structural validation process, highlighting the complementary roles of the different analytical techniques, is depicted in the following diagram.

Caption: Workflow for the comprehensive structural validation of 2-Acetyl-5-chlorothiophene.

A Comparative Analysis of Experimental and Theoretical Spectral Data for 2-Acetyl-5-chlorothiophene

For Immediate Release

A comprehensive comparison of experimental and theoretical spectral data for the compound 2-Acetyl-5-chlorothiophene is presented, offering valuable insights for researchers, scientists, and professionals in drug development. This guide provides a detailed analysis of Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, facilitating a deeper understanding of the molecule's structural and electronic properties.

Data Summary

The following tables summarize the key experimental and theoretical spectral data obtained for 2-Acetyl-5-chlorothiophene.

Infrared (IR) Spectroscopy

The experimental FT-IR data was obtained from the solid phase and is compared with theoretical values calculated using the B3LYP/6-311++G(d,p) level of theory.

Vibrational Assignment	Experimental FT-IR (cm⁻¹)[1]	Theoretical FT-IR (cm⁻¹)[1]
C=O stretching	1661	1665
C-H stretching (aromatic)	3102, 3082	3110, 3090
C-H stretching (methyl)	2922	2925
C-C stretching (ring)	1520, 1421	1525, 1420
C-S stretching	821	825
C-Cl stretching	675	678

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental ¹H and ¹³C NMR data are compared with predicted values.

¹H NMR Data

Proton	Experimental Chemical Shift (δ, ppm)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	7.63	7.55	d	4.0
H-4	7.14	7.08	d	4.0
-CH₃	2.54	2.45	s	-

¹³C NMR Data

Carbon	Experimental Chemical Shift (δ, ppm)	Predicted Chemical Shift (δ, ppm)
C=O	190.2	189.5
C-2	143.8	144.1
C-5	139.4	139.0
C-3	132.8	133.2
C-4	127.2	127.8
-CH₃	26.8	26.5

Mass Spectrometry (MS)

The experimental mass spectrum reveals the molecular ion peak and key fragmentation patterns.

m/z	Relative Intensity (%)	Assignment
160	100	[M]⁺ (Molecular Ion)
145	85	[M-CH₃]⁺
117	45	[M-CH₃CO]⁺
89	30	[C₄H₂SCl]⁺

Experimental Workflow

The general workflow for comparing experimental and theoretical spectral data involves several key stages, from sample preparation to data analysis and comparison.

Caption: Workflow for comparing experimental and theoretical spectral data.

Experimental Protocols

Infrared (IR) Spectroscopy

The FT-IR spectrum of solid 2-Acetyl-5-chlorothiophene was recorded using the KBr pellet technique. A small amount of the sample was mixed with dry potassium bromide (KBr) powder and pressed into a thin, transparent pellet. The spectrum was recorded on an FT-IR spectrometer over a range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra were obtained on a 400 MHz spectrometer. The sample was dissolved in deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS) as an internal standard. For the ¹H NMR spectrum, data was acquired with a sufficient number of scans to obtain a good signal-to-noise ratio. For the ¹³C NMR spectrum, a proton-decoupled sequence was used.

Mass Spectrometry (MS)

The mass spectrum was obtained using an electron ionization (EI) mass spectrometer. The sample was introduced into the ion source, and a beam of electrons was used to ionize the molecules. The resulting ions were then accelerated and separated based on their mass-to-charge ratio (m/z).

Theoretical Calculations

Theoretical calculations for the IR and NMR spectra were performed using density functional theory (DFT) methods. The geometry of the 2-Acetyl-5-chlorothiophene molecule was optimized, and vibrational frequencies and NMR chemical shifts were calculated at the B3LYP/6-311++G(d,p) level of theory.

This comparative guide provides a robust dataset for the validation of theoretical models and a deeper understanding of the spectroscopic properties of 2-Acetyl-5-chlorothiophene, which can be a valuable resource for researchers in the field.

References

• 1. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Acetyl-5-chlorothiophene: A Step-by-Step Guide

This guide provides essential safety and logistical information for the proper disposal of 2-Acetyl-5-chlorothiophene, ensuring the safety of laboratory personnel and compliance with regulatory standards. The following procedures are designed for researchers, scientists, and drug development professionals.

I. Immediate Safety Considerations

2-Acetyl-5-chlorothiophene is a chemical that requires careful handling due to its toxicological profile. It is classified as acutely toxic if swallowed and can cause serious eye irritation.[1][2] Adherence to safety protocols is paramount during all stages of handling and disposal.

Table 1: Hazard Identification and Personal Protective Equipment (PPE)

Hazard Classification	GHS Pictogram	Precautionary Statements	Recommended Personal Protective Equipment
Acute Toxicity, Oral (Category 2/3)	GHS06: Skull and Crossbones	P264: Wash hands thoroughly after handling.[1] P270: Do not eat, drink or smoke when using this product.[1] P301 + P310/P316: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[1]	Eyeshields/Goggles (EN 166), Chemical-resistant gloves (e.g., Nitrile rubber), Protective clothing, Type N95 (US) or equivalent respirator.[3]
Serious Eye Irritation (Category 2A)	GHS07: Exclamation Mark	P280: Wear protective gloves/protective clothing/eye protection/face protection. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	Safety glasses with side-shields or goggles.[3]

II. Spill Management and Preliminary Steps for Disposal

In the event of a spill, or when preparing for disposal, follow these immediate actions to mitigate exposure and contamination.

• Ensure Adequate Ventilation : Work in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.[3][4]

• Wear Appropriate PPE : Before handling the material for disposal, don the recommended personal protective equipment as detailed in Table 1.

• Contain the Spill : For spills, prevent further spread. Sweep up the solid material and place it into a suitable, labeled container for disposal. Avoid generating dust.[3]

• Avoid Incompatible Materials : Ensure that 2-Acetyl-5-chlorothiophene does not come into contact with strong oxidizing agents, strong acids, strong bases, or strong reducing agents during cleanup and storage for disposal.[3]

III. Step-by-Step Disposal Procedure

The disposal of 2-Acetyl-5-chlorothiophene must be conducted in compliance with all applicable local, state, and federal regulations. The primary route of disposal is through a licensed and qualified hazardous waste disposal company.

Step 1: Waste Identification and Segregation

• Clearly label the waste container with the chemical name: "2-Acetyl-5-chlorothiophene" and the appropriate hazard symbols (e.g., "Toxic").

• Store the waste in a designated, secure area away from incompatible materials. The storage container should be kept tightly closed.[3][4]

Step 2: Contact a Licensed Waste Disposal Service

• Do not attempt to dispose of this chemical down the drain or with general laboratory trash.

• Engage a certified environmental services or hazardous waste disposal company to handle the collection, transportation, and final disposal.

Step 3: Documentation and Handover

• Complete all necessary waste disposal paperwork as required by your institution and the disposal company.

• Ensure the waste is packaged securely for transport according to the disposal company's guidelines and regulatory requirements.

Table 2: Physical and Chemical Properties for Disposal Consideration

Property	Value	Significance for Disposal
Physical State	Solid	Can form dust; handle carefully to avoid inhalation.
Melting Point	43 - 49 °C / 109.4 - 120.2 °F[3]	Solid at room temperature, simplifying collection.
Flash Point	108 °C / 226.4 °F[3]	Combustible. Keep away from ignition sources.
Hazardous Decomposition	Carbon monoxide (CO), Carbon dioxide (CO2), Sulfur oxides, Hydrogen chloride gas[3]	In case of fire, toxic gases are produced.

IV. Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Acetyl-5-chlorothiophene.

Caption: Workflow for the compliant disposal of 2-Acetyl-5-chlorothiophene.

References

• 1. echemi.com [echemi.com]
• 2. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. aksci.com [aksci.com]

Personal protective equipment for handling 2-Acetyl-5-chlorothiophene

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 2-Acetyl-5-chlorothiophene. The content herein outlines operational procedures, personal protective equipment (PPE), and disposal plans to ensure laboratory safety and proper chemical management.

Chemical Identifier:

• Name: 2-Acetyl-5-chlorothiophene

• CAS Number: 6310-09-4

• Molecular Formula: C₆H₅ClOS

Hazard Identification and Immediate Precautions

2-Acetyl-5-chlorothiophene is a hazardous chemical that requires careful handling. Based on available safety data, the primary hazards include:

• Acute Toxicity: Fatal if swallowed.[1][2][3] It can also be harmful if it comes into contact with skin or is inhaled.[4]

• Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Immediate precautions include avoiding all personal contact, including the inhalation of dust or vapors. All handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Acetyl-5-chlorothiophene:

Body Part	Equipment	Specifications & Rationale
Eyes/Face	Safety Goggles/Eyeshields	Wear tightly fitting safety goggles with side-shields.[1] This is crucial to prevent serious eye irritation.
Hands	Chemical-resistant gloves	Nitrile rubber, neoprene, or natural rubber gloves are recommended.[6] Always inspect gloves for integrity before use and change them immediately if contact with the chemical is suspected.
Body	Protective Clothing	A flame-retardant lab coat and impervious clothing should be worn to prevent skin contact.[1] For tasks with a higher risk of splashing, a chemical-resistant apron is advised.
Respiratory	Respirator	If exposure limits are exceeded or if irritation is experienced, a full-face respirator or a type N95 (US) or type P1 (EN143) respirator filter should be used.[1][7]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety.

Handling Procedures:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.

• Ventilation: Always handle 2-Acetyl-5-chlorothiophene in a well-ventilated area or a chemical fume hood.[1][5]

• Hygiene: Wash hands thoroughly after handling.[1][6] Do not eat, drink, or smoke in the handling area.[1][6]

• Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[1][6] It should be kept away from incompatible materials such as strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[6] The substance is also light-sensitive.[6]

First Aid Measures:

Exposure Route	Procedure
Ingestion	If swallowed, get emergency medical help immediately.[1] Rinse mouth with water. Do not induce vomiting.[1]
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[1][6] Seek medical attention.
Skin Contact	Take off contaminated clothing immediately.[1] Wash off with soap and plenty of water.[1]
Inhalation	Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1]

Spill and Accidental Release: In case of a spill, ensure adequate ventilation and wear appropriate PPE.[6] Avoid dust formation.[6] Sweep up the solid material and shovel it into a suitable container for disposal.[6]

Disposal Plan: Dispose of 2-Acetyl-5-chlorothiophene and its container at an appropriate treatment and disposal facility in accordance with all applicable local, regional, and national laws and regulations.[1]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for the safe handling of 2-Acetyl-5-chlorothiophene.

Caption: Workflow for the safe handling of 2-Acetyl-5-chlorothiophene.

References

• 1. echemi.com [echemi.com]
• 2. 2-Acetyl-5-chlorothiophene 99 6310-09-4 [sigmaaldrich.com]
• 3. 2-乙酰基-5-氯噻吩 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Acetyl-5-chlorothiophene | C6H5ClOS | CID 80572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. 2-Acetyl-5-chlorothiophene | CAS#:6310-09-4 | Chemsrc [chemsrc.com]